4-Chlorophthalic acid

• CAS: 89-20-3

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Chlorophthalic Acid: Chemical Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorophthalic acid, a versatile chemical intermediate with significant applications in the synthesis of pharmaceuticals, dyes, and high-performance polymers. This document details its chemical structure, physicochemical properties, spectral data, synthesis protocols, and its role in drug development.

Chemical Structure and Identification

4-Chlorophthalic acid is an aromatic dicarboxylic acid, a derivative of phthalic acid with a chlorine atom substituted at the 4-position of the benzene (B151609) ring.

IUPAC Name: 4-chlorobenzene-1,2-dicarboxylic acid[1]

CAS Number: 89-20-3[1]

Chemical Formula: C₈H₅ClO₄[1]

Molecular Weight: 200.57 g/mol [1]

Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)O)C(=O)O

InChI Key: DVIPPHSQIBKWSA-UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 4-Chlorophthalic acid are summarized in the table below. These properties are crucial for its handling, storage, and application in various chemical syntheses.

Property	Value	Source
Appearance	White crystalline solid
Melting Point	157 °C
Boiling Point	399.5 ± 27.0 °C at 760 mmHg
Density	1.6 ± 0.1 g/cm³
Solubility	Limited solubility in water. More soluble in organic solvents like ethanol, acetone, and ethyl acetate.
pKa (predicted)	2.88 ± 0.10

Spectral Data

Spectroscopic data is essential for the identification and characterization of 4-Chlorophthalic acid. Below is a summary of its key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 4-Chlorophthalic acid in a suitable deuterated solvent would be expected to show three aromatic protons with complex splitting patterns due to their coupling. The chemical shifts would be in the aromatic region (typically 7-8.5 ppm). The two carboxylic acid protons would appear as a broad singlet at a downfield chemical shift (typically >10 ppm), which can be exchanged with D₂O.

• ¹³C NMR: The carbon NMR spectrum will show eight distinct signals corresponding to the eight carbon atoms in the molecule. The two carboxylic acid carbons will appear in the downfield region (around 165-175 ppm). The six aromatic carbons will have chemical shifts in the range of 120-140 ppm. The carbon attached to the chlorine atom will be shifted downfield compared to the other aromatic carbons.[2]

Infrared (IR) Spectroscopy

The IR spectrum of 4-Chlorophthalic acid is characterized by the following key absorption bands:

• O-H stretch (carboxylic acid): A very broad band in the region of 2500-3300 cm⁻¹.[3]

• C=O stretch (carboxylic acid): A strong, sharp absorption band around 1700 cm⁻¹.[4]

• C-Cl stretch: An absorption in the fingerprint region, typically between 600 and 800 cm⁻¹.[5]

• C-H stretch (aromatic): Peaks around 3000-3100 cm⁻¹.[3]

• C=C stretch (aromatic): Absorptions in the 1450-1600 cm⁻¹ region.[4]

Mass Spectrometry (MS)

The mass spectrum of 4-Chlorophthalic acid will show a molecular ion peak (M⁺) at m/z 200 and a characteristic M+2 peak at m/z 202 with an intensity of about one-third of the M⁺ peak, which is indicative of the presence of a single chlorine atom.[6] Common fragmentation patterns include the loss of H₂O (m/z 182), COOH (m/z 155), and Cl (m/z 165).[7][8]

Experimental Protocols

Synthesis of 4-Chlorophthalic Acid via Chlorination of Phthalic Anhydride (B1165640)

This protocol is a composite method based on information from various patents and chemical synthesis literature.[9][10][11]

Materials:

• Phthalic anhydride

• Sodium hydroxide (B78521)

• 1,4-Dioxane (or another suitable polar solvent)

• Tetrabutylammonium (B224687) chloride (phase transfer catalyst)

• Chlorine gas

• 35% (w/w) Sodium hydroxide solution

• 30% (w/w) Hydrochloric acid

• Water

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet tube, and a pH probe, add water and 1,4-dioxane.

• With stirring, add solid sodium hydroxide and tetrabutylammonium chloride.

• Once the solids are dissolved, add phthalic anhydride to the flask. Stir until a homogenous solution is obtained.

• Maintain the reaction temperature at approximately 44°C.

• Slowly bubble chlorine gas into the reaction mixture at a controlled rate (e.g., 0.11 L/min).

• During the chlorination, monitor the pH of the reaction mixture and maintain it at approximately 5 by the controlled addition of a 35% sodium hydroxide solution.

• The progress of the reaction can be monitored by High-Performance Liquid Chromatography (HPLC).

• After the reaction is complete (typically after several hours), cool the mixture to 25°C.

• Acidify the reaction mixture by adding 30% hydrochloric acid until the pH is around 2.0-2.5 to precipitate the crude 4-chlorophthalic acid.

• Filter the crude product and wash it with cold water.

• The crude 4-chlorophthalic acid can be further purified by recrystallization.

Purification by Recrystallization

Materials:

• Crude 4-Chlorophthalic acid

• Water or an appropriate organic solvent (e.g., ethanol/water mixture)

Procedure:

• Dissolve the crude 4-Chlorophthalic acid in a minimum amount of boiling water or another suitable solvent.[12]

• If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot filter the solution to remove the charcoal and any insoluble impurities.[13]

• Allow the filtrate to cool slowly to room temperature, which should induce crystallization.[12]

• For maximum yield, cool the flask in an ice bath.

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.[13]

• Dry the crystals in a vacuum oven.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

An HPLC method can be used for the analysis of 4-Chlorophthalic acid purity and for monitoring reaction progress.[14]

• Column: A reverse-phase column such as Newcrom R1 or a standard C18 column can be used.[14]

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN) and water with an acidic modifier like phosphoric acid or formic acid (for MS compatibility) is typically employed.[14][15][16][17]

• Detection: UV detection at a wavelength of around 235 nm is suitable for this compound.[15]

Applications in Drug Development

4-Chlorophthalic acid serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs), particularly in the development of anti-inflammatory and analgesic drugs. The presence of the chlorine atom and the two carboxylic acid groups provides reactive sites for further chemical modifications, allowing for the construction of complex molecular frameworks that can interact with biological targets.

While specific, publicly available studies detailing the interaction of 4-Chlorophthalic acid derivatives with signaling pathways are limited, their known anti-inflammatory and analgesic effects suggest a likely mechanism of action involving the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2). Inhibition of these enzymes would lead to a reduction in the synthesis of prostaglandins, which are key mediators of pain and inflammation.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates a logical workflow for the synthesis and subsequent analysis of 4-Chlorophthalic acid.

Caption: Synthesis and Analysis Workflow for 4-Chlorophthalic Acid.

Potential Biological Signaling Pathway Involvement

Based on the known anti-inflammatory properties of compounds derived from 4-Chlorophthalic acid, a plausible, though not definitively proven for its direct derivatives, mechanism of action is the inhibition of the cyclooxygenase (COX) pathway, which is a key part of the arachidonic acid cascade leading to the production of prostaglandins.

Caption: Hypothesized Inhibition of the COX Pathway by 4-Chlorophthalic Acid Derivatives.

References

• 1. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. instanano.com [instanano.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. FTIR [terpconnect.umd.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scienceready.com.au [scienceready.com.au]
• 9. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 10. Preparation method of 4-chlorophthalic acid monosodium salt and 4-chlorophthalic anhydride - Eureka | Patsnap [eureka.patsnap.com]
• 11. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 12. people.chem.umass.edu [people.chem.umass.edu]
• 13. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 14. 4-Chlorophthalic acid | SIELC Technologies [sielc.com]
• 15. helixchrom.com [helixchrom.com]
• 16. americanlaboratory.com [americanlaboratory.com]
• 17. chromatographyonline.com [chromatographyonline.com]

A Comprehensive Technical Guide to 4-Chlorophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 4-Chlorophthalic acid, a versatile chemical intermediate with significant applications in pharmaceutical development and beyond. This document outlines its chemical identity, physicochemical properties, synthesis protocols, and its role as a key building block in the creation of various bioactive molecules.

Chemical Identity and Properties

4-Chlorophthalic acid is a chlorinated derivative of phthalic acid. Its unique structure, featuring a chlorine atom on the benzene (B151609) ring, enhances its reactivity and makes it a valuable precursor in organic synthesis.

IUPAC Name: 4-chlorobenzene-1,2-dicarboxylic acid[1]

CAS Number: 89-20-3[2][3][4][5][6]

Physicochemical Data

A summary of the key quantitative data for 4-Chlorophthalic acid is presented in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₈H₅ClO₄	[2][3][5][6]
Molecular Weight	200.58 g/mol	[3][6]
Melting Point	~285 °C
Boiling Point	399.5 ± 27.0 °C at 760 mmHg
Water Solubility	0.1-0.5 g/100 mL at 21.5 °C	[7]
pKa	2.88 ± 0.10 (Predicted)	[7]

Synthesis and Experimental Protocols

The synthesis of 4-Chlorophthalic acid and its anhydride (B1165640) is crucial for its application in various industries. Several methods have been developed, primarily involving the chlorination of phthalic anhydride or its derivatives.

Protocol 1: Chlorination of Phthalic Anhydride

One common method for the production of 4-Chlorophthalic acid involves the direct chlorination of phthalic anhydride.[2][8]

Methodology:

• Phthalic anhydride is mixed with sodium hydroxide, a polar solvent, and a phase transfer catalyst such as tetrabutylammonium (B224687) chloride.

• Chlorine gas is then introduced into the reaction mixture to carry out the chlorination reaction.

• The reaction temperature and pH are carefully controlled to optimize the yield of the monosodium salt of 4-chlorophthalic acid.[4]

• The use of a phase transfer catalyst has been shown to increase the conversion rate to 92.1-96.5%.[4]

• The resulting 4-chlorophthalic acid monosodium salt can then be acidified to yield 4-Chlorophthalic acid.

Protocol 2: Synthesis from Monosodium Phthalate (B1215562)

An alternative route utilizes monosodium phthalate as the starting material.

Methodology:

• Monosodium phthalate is used as the raw material with water as the medium.

• A weak alkali solution is employed as a pH regulator for the reaction system.

• Chlorine gas is directly introduced for the chlorination reaction, with a weight ratio of chlorine to phthalic anhydride of 0.3-0.45.

• The reaction is maintained at a temperature of 50-70°C for 2-5 hours.

• This process yields high-purity 4-chlorophthalic anhydride after desalting, dehydration, and purification by rectification.[5]

The logical workflow for the synthesis starting from phthalic anhydride is depicted below.

Figure 1: Synthesis workflow of 4-Chlorophthalic acid from Phthalic Anhydride.

Applications in Drug Development and Beyond

4-Chlorophthalic acid is a pivotal intermediate in the pharmaceutical industry, primarily for the synthesis of active pharmaceutical ingredients (APIs).[2] Its derivatives are integral to the formation of heterocyclic compounds, which are core structures in many drugs.[2]

Role in Medicinal Chemistry

• Anti-inflammatory and Analgesic Drugs: It serves as a building block in the creation of molecules that modulate biological pathways associated with pain and inflammation.[2]

• Antimicrobial Agents: Derivatives of 4-Chlorophthalic acid have demonstrated antimicrobial and antifungal properties.[7] For instance, a series of 1,3-bis-anilides of 4-hydroxyisophthalic acid have shown activity against various bacteria and fungi.

• Enzyme Inhibition: Certain derivatives, such as N-derivatized 2,3,4,5-tetrachlorophthalimides, have exhibited potent inhibitory activity against α-glucosidase.

The relationship between 4-Chlorophthalic acid and its applications is illustrated in the following diagram.

Figure 2: Applications of 4-Chlorophthalic acid and its derivatives.

Other Industrial Uses

Beyond pharmaceuticals, 4-Chlorophthalic acid and its anhydride are used in the production of:

• Polymers: As a monomer for the synthesis of high-performance polyimides.[8]

• Dyes and Pigments: In the synthesis of various colorants.[9]

• Agrochemicals: As an intermediate for herbicides and pesticides.[8]

Biological Activity

While 4-Chlorophthalic acid itself is primarily an intermediate, its derivatives have shown notable biological activities. The incorporation of the 4-chlorophthaloyl moiety can enhance the biological efficacy, selectivity, and stability of the final drug product.[2]

Research has indicated that certain anilide derivatives of a related compound, 4-hydroxyisophthalic acid, exhibit significant antibacterial and antifungal properties. These findings suggest that the phthalic acid backbone, when appropriately substituted, can serve as a scaffold for the development of new antimicrobial agents.

Conclusion

4-Chlorophthalic acid is a chemical of significant interest to researchers and professionals in drug development and materials science. Its well-established synthesis routes and versatile reactivity make it an invaluable building block for a wide array of functional molecules. Further exploration of its derivatives is likely to yield novel therapeutic agents and advanced materials.

References

• 1. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Exploring 4-Chlorophthalic Acid: An Essential Intermediate in Pharmaceutical Development-ZCPC [en.zcpc.net]
• 3. prepchem.com [prepchem.com]
• 4. Preparation method of 4-chlorophthalic acid monosodium salt and 4-chlorophthalic anhydride - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 6. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 7. guidechem.com [guidechem.com]
• 8. 4-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 9. Why 4-Chlorophthalic Acid is Essential for Modern Drug Development-ZCPC [en.zcpc.net]

Synthesis of 4-Chlorophthalic Acid from Phthalic Anhydride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the primary synthetic routes for producing 4-chlorophthalic acid and its anhydride (B1165640) from phthalic anhydride. This document details various methodologies, including direct chlorination and multi-step synthesis pathways, presenting quantitative data in structured tables for comparative analysis. Detailed experimental protocols for key reactions are provided to facilitate replication and process development.

Direct Chlorination of Phthalic Anhydride

Direct chlorination of phthalic anhydride is a common method for producing a mixture of monochlorinated isomers. The selectivity for the desired 4-chlorophthalic anhydride over the 3-chloro isomer is a significant challenge and is influenced by reaction conditions and catalysts.

Liquid-Phase Chlorination

In this approach, chlorine gas is introduced into molten phthalic anhydride, typically in the presence of a catalyst.

Experimental Protocol:

A reaction vessel equipped with a reflux condenser and a gas delivery tube is charged with phthalic anhydride. The vessel is heated to melt the anhydride (typically above 130°C). A catalyst, such as finely-divided iron powder (a precursor to ferric chloride), is added to the molten anhydride.[1] The temperature is then raised to the desired reaction temperature, for example, 240°C.[1] To prevent the sublimation and solidification of phthalic anhydride in the condenser, an inert, high-boiling solvent like tetrachloroethane can be added to the reaction mixture.[1] Chlorine gas is then bubbled through the molten mixture at a controlled rate.[1] The reaction is monitored until the desired degree of chlorination is achieved. The product mixture, containing 4-chlorophthalic anhydride, 3-chlorophthalic anhydride, and unreacted starting material, is then purified, often through distillation.[2]

Table 1: Reaction Parameters for Liquid-Phase Chlorination

Parameter	Value	Source
Starting Material	Phthalic Anhydride	[1]
Catalyst	Iron Powder (source of Ferric Chloride)	[1][3]
Solvent (optional)	Tetrachloroethane, o-dichlorobenzene	[1]
Reaction Temperature	140 - 250°C	[1][2]
Isomer Ratio (4-Cl:3-Cl)	~55:45	[3]

Vapor-Phase Photochlorination

To improve the regioselectivity towards the 4-chloro isomer, vapor-phase photochlorination has been developed. This method avoids the use of a solid catalyst.[4]

Experimental Protocol:

Phthalic anhydride is vaporized, for instance, by bubbling an inert gas like nitrogen through the molten anhydride.[4] The phthalic anhydride vapor is then mixed with chlorine gas and passed into a reaction chamber.[4] The contents of the chamber are irradiated with light, typically ultraviolet (UV) light, to initiate the chlorination reaction.[4] The reaction is carried out at elevated temperatures, ranging from 250 to 400°C.[4] The resulting product mixture is then cooled and fractionated to separate the desired 4-chlorophthalic anhydride.[4] This process can achieve a 4-chloro to 3-chlorophthalic anhydride ratio of at least 5:1.[4]

Table 2: Reaction Parameters for Vapor-Phase Photochlorination

Parameter	Value	Source
Starting Material	Phthalic Anhydride (vapor)	[4]
Co-reactant	Chlorine Gas	[4]
Initiator	Ultraviolet (UV) Light	[4]
Reaction Temperature	250 - 400°C	[4]
Chlorine:Phthalic Anhydride Ratio	1.1:1 to 4:1	[4]
Isomer Ratio (4-Cl:3-Cl)	≥ 5:1	[4]

Multi-Step Synthesis via Intermediates

To achieve higher purity of 4-chlorophthalic acid, multi-step synthetic routes are often employed. These methods involve the formation of an intermediate that is then converted to the final product.

Synthesis via Monosodium Phthalate (B1215562)

This widely used method involves the chlorination of an aqueous solution of monosodium phthalate.

Experimental Protocol:

• Formation of Monosodium Phthalate: Phthalic anhydride is reacted with a stoichiometric amount of sodium hydroxide (B78521) in an aqueous medium to form monosodium phthalate.[5]

• Chlorination: The aqueous solution of monosodium phthalate is then subjected to chlorination by bubbling chlorine gas through the solution.[6][7] The reaction is typically carried out at a controlled temperature (e.g., 50-70°C) and pH.[5][6] A weak alkali solution, such as sodium bicarbonate, can be used to maintain a stable pH during the reaction.[6][7] The product, monosodium 4-chlorophthalate, is sparingly soluble and precipitates from the reaction mixture.

• Acidification: The isolated monosodium 4-chlorophthalate is then treated with a strong acid, such as sulfuric acid, to yield 4-chlorophthalic acid.[8][9]

• Dehydration: The resulting 4-chlorophthalic acid can be dehydrated by heating (e.g., to 170°C) to produce 4-chlorophthalic anhydride.[8]

Table 3: Reaction Parameters for Synthesis via Monosodium Phthalate

Step	Parameter	Value	Source
Chlorination	Starting Material	Monosodium Phthalate	[6][7]
Solvent	Water	[6][7]
pH Regulator	Weak alkali (e.g., NaHCO₃)	[6][7]
Reaction Temperature	50 - 70°C	[6]
Reaction Time	2 - 5 hours	[6]
Conversion Rate	92.1 - 96.5%	[10]
Acidification	Reagent	Sulfuric Acid	[8][9]
Yield	90%	[9]
Dehydration	Temperature	170°C	[8]

Synthesis via Nitration and Chloro-denitration

This pathway involves the nitration of phthalic anhydride, separation of the 4-nitro isomer, and subsequent replacement of the nitro group with a chlorine atom.

Experimental Protocol:

• Nitration: Phthalic anhydride is nitrated using a mixture of concentrated sulfuric acid and concentrated nitric acid to produce a mixture of 4-nitrophthalic acid and 3-nitrophthalic acid.[11]

• Isomer Separation: The 4-nitrophthalic acid is separated from the mixture. This can be achieved through methods such as ether extraction or esterification followed by hydrolysis.[11]

• Dehydration (optional): The separated 4-nitrophthalic acid can be dehydrated using acetic anhydride to yield 4-nitrophthalic anhydride.[11]

• Chloro-denitration: The 4-nitrophthalic acid or its anhydride is then subjected to a chloro-denitration reaction with chlorine to yield 4-chlorophthalic anhydride.[11] This reaction results in a total monochlorophthalic anhydride yield of 89-95%.[11]

Table 4: Key Data for Synthesis via Nitration/Chloro-denitration

Step	Parameter	Value	Source
Nitration	Reagents	Conc. H₂SO₄, Conc. HNO₃	[11]
Isomer Separation (Ether Extraction)	Yield of 4-nitrophthalic acid	53.4%	[11]
Purity of 4-nitrophthalic acid	83%	[11]
Isomer Separation (Esterification/Hydrolysis)	Yield of 4-nitrophthalic acid	48.3%	[11]
Purity of 4-nitrophthalic acid	>99%	[11]
Chloro-denitration	Total Yield of Monochlorophthalic Anhydride	89 - 95%	[11]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical flow of the synthetic pathways described.

Caption: Synthetic routes to 4-chlorophthalic anhydride from phthalic anhydride.

Caption: Synthesis of 4-chlorophthalic anhydride via nitration and chloro-denitration.

Conclusion

The synthesis of 4-chlorophthalic acid and its anhydride from phthalic anhydride can be achieved through several distinct pathways. Direct chlorination offers a more straightforward approach but often results in a mixture of isomers, necessitating further purification. For applications requiring high purity of the 4-chloro isomer, multi-step syntheses, such as the route involving the chlorination of monosodium phthalate or the nitration/chloro-denitration sequence, are preferable. The choice of synthetic route will depend on the desired purity, yield, and economic feasibility for the intended application in research, development, and manufacturing.

References

• 1. US2460564A - Chlorination of phthalic anhydride - Google Patents [patents.google.com]
• 2. CN1189463C - Method for preparing monochlorophthalic anhydride by means of chloration of phthalic anhydride - Google Patents [patents.google.com]
• 3. datapdf.com [datapdf.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. researchgate.net [researchgate.net]
• 6. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 7. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 8. prepchem.com [prepchem.com]
• 9. DD245430A1 - PROCESS FOR THE PREPARATION OF 4-CHLOROPHTHALIC ACID - Google Patents [patents.google.com]
• 10. Preparation method of 4-chlorophthalic acid monosodium salt and 4-chlorophthalic anhydride - Eureka | Patsnap [eureka.patsnap.com]
• 11. Study on the Synthesis of 4-Chlorophthalic Anhydride - Dissertation [m.dissertationtopic.net]

An In-depth Technical Guide to the Physical Properties of 4-Chlorophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-Chlorophthalic acid, specifically its melting point and solubility. The information is presented in a clear and structured format, including detailed experimental protocols and workflow visualizations to assist researchers in their laboratory work.

Physical Properties of 4-Chlorophthalic Acid

4-Chlorophthalic acid is a white crystalline solid at room temperature.[1] Its key physical properties are summarized in the table below.

Property	Value	Source(s)
Melting Point	179.00 °C (452.15 K)	[1]
Water Solubility	Limited	[1]
Solubility in Organic Solvents	More soluble in ethanol, acetone, and ethyl acetate.[1]	[1]

Experimental Protocols

The following sections detail the methodologies for determining the melting point and solubility of 4-Chlorophthalic acid.

The melting point of an organic solid can be determined by observing the temperature at which the substance transitions from a solid to a liquid.[2][3] A common and effective method is the capillary tube method using a melting point apparatus.[2]

Principle: A small, powdered sample of the organic compound is heated in a capillary tube, and the temperature range over which it melts is observed. A pure substance typically has a sharp melting point range of 1-2°C.[2][4]

Apparatus and Materials:

• Melting point apparatus (e.g., Mel-Temp)

• Capillary tubes (sealed at one end)

• 4-Chlorophthalic acid, finely powdered

• Mortar and pestle (optional, for grinding crystals)

• Spatula

Procedure:

• Sample Preparation:

  • Ensure the 4-Chlorophthalic acid sample is completely dry.[3]

  • If the sample consists of large crystals, gently grind it to a fine powder using a mortar and pestle.[3]

  • Press the open end of a capillary tube into the powdered sample until a small amount of the solid is packed into the tube.

  • Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The packed sample should be approximately 2-3 mm high.[5]

• Apparatus Setup:

  • Place the capillary tube containing the sample into the heating block of the melting point apparatus.

  • Ensure the thermometer or temperature probe is correctly positioned to accurately measure the temperature of the heating block.

• Melting Point Measurement:

  • Turn on the melting point apparatus and set an initial heating rate. For an unknown compound, a rapid heating rate can be used to determine an approximate melting point range.[2]

  • For a more accurate measurement, repeat the determination with a fresh sample. Heat rapidly to a temperature about 15-20°C below the approximate melting point.

  • Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium between the sample and the heating block.[2]

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Continue heating slowly and record the temperature at which the entire sample has melted into a clear liquid (T2).

  • The melting point range is reported as T1 - T2.[2]

The solubility of a compound in a particular solvent is a measure of the maximum amount of the solute that can dissolve in a given amount of solvent at a specific temperature.

2.2.1. Qualitative Solubility

This procedure provides a general indication of the solubility of 4-Chlorophthalic acid in various solvents.

Principle: A small amount of the solute is added to a solvent, and its ability to dissolve is observed.

Apparatus and Materials:

• Test tubes and rack

• Spatula

• 4-Chlorophthalic acid

• Solvents: Water, Ethanol, Acetone, Ethyl Acetate

• Vortex mixer (optional)

Procedure:

• Add approximately 25 mg of 4-Chlorophthalic acid to a clean, dry test tube.[6]

• Add 0.75 mL of the desired solvent (e.g., water) to the test tube in small portions.[6]

• After each addition, vigorously shake or vortex the test tube for about 30 seconds.[6]

• Observe if the solid dissolves completely.

• Record the compound as soluble, partially soluble, or insoluble in the tested solvent.

2.2.2. Quantitative Solubility (Shake-Flask Method)

This method determines the equilibrium solubility of a compound at a specific temperature.

Principle: An excess amount of the solid is agitated in a solvent for an extended period to ensure equilibrium is reached. The concentration of the dissolved solute in the saturated solution is then determined analytically.

Apparatus and Materials:

• Erlenmeyer flasks with stoppers

• Orbital shaker or magnetic stirrer with stir bars

• Constant temperature bath

• 4-Chlorophthalic acid

• Chosen solvent

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument for concentration determination.

Procedure:

• Sample Preparation:

  • Add an excess amount of 4-Chlorophthalic acid to a flask containing a known volume of the solvent. "Excess" means that undissolved solid should be visible after the equilibration period.

  • Seal the flask to prevent solvent evaporation.

• Equilibration:

  • Place the flask in a constant temperature bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture using an orbital shaker or magnetic stirrer for a sufficient time to reach equilibrium (typically 24-72 hours).

• Sample Collection and Preparation:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter to remove any undissolved particles. This step is crucial to prevent overestimation of the solubility.

  • Dilute the filtered sample with a known volume of the solvent to a concentration within the analytical range of the chosen analytical method.

• Analysis:

  • Determine the concentration of 4-Chlorophthalic acid in the diluted sample using a validated analytical method, such as HPLC with UV detection. A study on related compounds suggests that HPLC is a suitable method.[7]

  • Prepare a calibration curve using standard solutions of 4-Chlorophthalic acid of known concentrations.

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor. The result is the solubility of 4-Chlorophthalic acid in the chosen solvent at the specified temperature.

Visualizations

The following diagrams illustrate the experimental workflows for determining the melting point and solubility of 4-Chlorophthalic acid.

Caption: Workflow for Melting Point Determination.

Caption: Workflow for Quantitative Solubility Determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. byjus.com [byjus.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. americanlaboratory.com [americanlaboratory.com]

A Technical Guide to the Reactivity and Functional Groups of 4-Chlorophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorophthalic acid is an organic compound belonging to the phthalic acid family, distinguished by a chlorine substituent at the 4-position of the benzene (B151609) ring.[1] Its chemical structure, featuring two carboxylic acid groups and a halogenated aromatic ring, imparts a unique reactivity profile that makes it a valuable intermediate in the synthesis of a wide range of commercial and industrial products.[1][2] This technical guide provides an in-depth analysis of the compound's functional groups, reactivity, and key transformations. It serves as a comprehensive resource for professionals engaged in chemical synthesis, materials science, and drug development, where 4-chlorophthalic acid and its derivatives are utilized as precursors for dyes, pigments, high-performance polyimides, and active pharmaceutical ingredients.[2][3][4]

Core Chemical and Physical Properties

The fundamental properties of 4-chlorophthalic acid are summarized below. It is a white crystalline solid with limited solubility in water but greater solubility in organic solvents such as ethanol (B145695) and acetone.[1]

Property	Value	Source
IUPAC Name	4-chlorobenzene-1,2-dicarboxylic acid	[5]
CAS Number	89-20-3	[2][5][6]
Molecular Formula	C₈H₅ClO₄	[2][5][6]
Molecular Weight	200.58 g/mol	[6]
Appearance	White crystalline solid / powder	[1][2]
Solubility	Limited in water; soluble in ethanol, acetone, ethyl acetate	[1]

Functional Groups and Reactivity Profile

The reactivity of 4-chlorophthalic acid is governed by its three key functional components: two ortho-positioned carboxylic acid groups and a chlorine atom on the aromatic ring.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Page loading... [guidechem.com]
• 3. 4-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 4. primaryinfo.com [primaryinfo.com]
• 5. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]

Spectroscopic Analysis of 4-Chlorophthalic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 4-Chlorophthalic acid (C₈H₅ClO₄), a compound of interest in various chemical and pharmaceutical research domains. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring such spectra.

Spectroscopic Data Summary

The spectroscopic data for 4-Chlorophthalic acid is summarized in the tables below. This information is crucial for the structural elucidation and quality control of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)

Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) Hz	Assignment
~11.5 - 13.0	Singlet (broad)	-	2 x -COOH
~7.95	Doublet	~2.0	H-3
~7.80	Doublet of doublets	~8.5, 2.0	H-5
~7.65	Doublet	~8.5	H-6

Note: Data is predicted and may vary based on solvent and experimental conditions.

¹³C NMR (Predicted)

Chemical Shift (ppm)	Assignment
~168.5	C-7 (-COOH)
~167.0	C-8 (-COOH)
~139.0	C-4
~135.0	C-1
~133.0	C-2
~131.5	C-6
~130.0	C-5
~128.0	C-3

Note: Data is predicted and may vary based on solvent and experimental conditions.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3300 - 2500	Strong, Broad	O-H stretch (Carboxylic acid dimer)
~3080	Medium	C-H stretch (Aromatic)
~1700	Strong	C=O stretch (Carboxylic acid dimer)
~1600, ~1475	Medium to Strong	C=C stretch (Aromatic ring)
~1420	Medium	O-H bend (in-plane)
~1290	Strong	C-O stretch
~920	Medium, Broad	O-H bend (out-of-plane)
~840	Strong	C-H bend (out-of-plane)
~750	Strong	C-Cl stretch

Mass Spectrometry (MS)

m/z	Relative Intensity	Assignment
200/202	Moderate	[M]⁺ (Molecular ion peak with ³⁵Cl/³⁷Cl isotopes)
183/185	Moderate	[M-OH]⁺
155/157	Low	[M-COOH]⁺
138	High	[M-2xOH-CO]⁺ or [C₇H₃ClO]⁺
110	High	[C₇H₃O]⁺
75	Moderate	[C₆H₃]⁺

Note: Fragmentation patterns can vary with ionization technique and energy.

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of 4-Chlorophthalic acid for structural confirmation.

Methodology:

• Sample Preparation:

  • Weigh approximately 10-20 mg of 4-Chlorophthalic acid for ¹H NMR and 50-100 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄) in a clean, dry NMR tube. The choice of solvent is critical as 4-Chlorophthalic acid is a solid organic acid.

  • Ensure the sample is fully dissolved. Gentle warming or sonication may be applied if necessary.

  • Add a small amount of an internal standard (e.g., Tetramethylsilane - TMS) for chemical shift referencing (δ = 0.00 ppm).

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field strength NMR spectrometer.

  • Pulse Sequence: Standard single-pulse sequence.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Spectral Width: 0-16 ppm.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher, corresponding to the ¹H frequency.

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, due to the low natural abundance of ¹³C.

  • Spectral Width: 0-220 ppm.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the internal standard.

  • Integrate the peaks in the ¹H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, and coupling constants.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in 4-Chlorophthalic acid.

Methodology (KBr Pellet Technique):

• Sample Preparation:

  • Grind 1-2 mg of dry 4-Chlorophthalic acid with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained. KBr is transparent in the mid-IR region.

  • Transfer the mixture to a pellet-pressing die.

  • Apply pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent or translucent pellet.

• Instrument Parameters:

  • Spectrometer: FT-IR spectrometer.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Background: A background spectrum of a pure KBr pellet or an empty sample compartment should be recorded prior to the sample scan.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 4-Chlorophthalic acid.

Methodology (Electron Ionization - Gas Chromatography-Mass Spectrometry, EI-GC-MS):

• Sample Preparation and Derivatization:

  • For GC-MS analysis, the carboxylic acid groups must be derivatized to increase volatility (e.g., by esterification to form methyl esters using diazomethane (B1218177) or a similar reagent).

  • Dissolve a small amount of the derivatized 4-Chlorophthalic acid in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• Instrument Parameters (GC):

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250-280 °C.

  • Column: A suitable capillary column (e.g., DB-5ms).

  • Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• Instrument Parameters (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Speed: 1-2 scans/second.

• Data Processing:

  • Identify the peak corresponding to the derivatized 4-Chlorophthalic acid in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of this peak to identify the molecular ion and major fragment ions.

  • Correlate the fragmentation pattern with the structure of the molecule.

Workflow and Data Relationships

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 4-Chlorophthalic acid.

Caption: Workflow for Spectroscopic Analysis of 4-Chlorophthalic Acid.

The Pivotal Role of 4-Chlorophthalic Acid as a Chemical Intermediate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorophthalic acid, a halogenated derivative of phthalic acid, serves as a critical and versatile chemical intermediate in a multitude of industrial and pharmaceutical applications. Its unique molecular structure, featuring a chlorine atom on the aromatic ring, imparts distinct reactivity and properties that make it an invaluable building block for the synthesis of a wide array of complex molecules. This technical guide provides a comprehensive overview of the synthesis, key reactions, and significant applications of 4-chlorophthalic acid, with a particular focus on its role in the development of high-performance polymers, pigments, and therapeutic agents. Detailed experimental protocols, quantitative data, and visual representations of key chemical and biological pathways are presented to offer a thorough understanding of this important compound.

Physicochemical and Spectroscopic Properties

A clear understanding of the physical and chemical characteristics of 4-chlorophthalic acid is fundamental to its application in synthesis. The presence of the electron-withdrawing chlorine atom influences the acidity of the carboxylic acid groups and the reactivity of the benzene (B151609) ring.

Table 1: Physicochemical Properties of 4-Chlorophthalic Acid [1]

Property	Value
Chemical Formula	C₈H₅ClO₄
Molecular Weight	200.58 g/mol
Appearance	White crystalline powder
Melting Point	150-153 °C
Boiling Point	365.1 °C at 760 mmHg
Solubility	Sparingly soluble in water; soluble in ethanol, ether, and acetone.
pKa	Not readily available

Table 2: Spectroscopic Data for 4-Chlorophthalic Acid [2]

Spectroscopy	Key Features
¹H NMR	Aromatic protons typically appear as multiplets in the region of 7.5-8.0 ppm. The carboxylic acid protons show a broad singlet at a downfield chemical shift (>10 ppm).
¹³C NMR	Aromatic carbons resonate in the 120-140 ppm range. The carbonyl carbons of the carboxylic acid groups are observed further downfield, typically above 165 ppm.
IR (cm⁻¹)	Broad O-H stretch from the carboxylic acids (2500-3300), C=O stretch of the carboxylic acids (~1700), C=C stretches of the aromatic ring (~1600, ~1475), and a C-Cl stretch (~700-800).
Mass Spec (MS)	The mass spectrum will show a molecular ion peak (M⁺) and a characteristic M+2 peak due to the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl).

Synthesis of 4-Chlorophthalic Acid and its Anhydride (B1165640)

The primary industrial synthesis of 4-chlorophthalic acid involves the direct chlorination of phthalic anhydride or phthalic acid. The resulting 4-chlorophthalic acid can then be readily converted to 4-chlorophthalic anhydride, a key monomer in polymer synthesis, through dehydration.

Figure 1: General synthesis pathway of 4-chlorophthalic acid and its derivatives.

Experimental Protocols

Several methods for the synthesis of 4-chlorophthalic acid and its anhydride have been reported. The choice of method often depends on the desired purity, yield, and scale of the reaction.

Protocol 1: Direct Chlorination of Phthalic Anhydride to 4-Chlorophthalic Anhydride

This method involves the direct chlorination of phthalic anhydride in an aqueous medium.[3][4]

• Materials: Phthalic anhydride, water, weak alkali solution (e.g., sodium bicarbonate), chlorine gas.

• Procedure:

  • A suspension of phthalic anhydride in water is prepared in a reaction vessel.

  • A weak alkali solution is added to regulate the pH of the reaction system.

  • Chlorine gas is slowly introduced into the stirred suspension at a controlled temperature (e.g., 70°C) over several hours.[3]

  • The reaction mixture is then cooled, and the crude 4-chlorophthalic acid monosodium salt is filtered.

  • The crude salt is then desalted, dehydrated, and heated to induce cyclization to the crude 4-chlorophthalic anhydride.

  • High-purity 4-chlorophthalic anhydride is obtained by rectification (distillation).

Protocol 2: Synthesis of 4-Chlorophthalic Anhydride via Nitration and Chlorination/Denitration

This multi-step synthesis route can also be employed, particularly when specific isomers are desired.[5]

• Materials: Phthalic anhydride, concentrated sulfuric acid, concentrated nitric acid, acetic anhydride, chlorine gas.

• Procedure:

  • Phthalic anhydride is nitrated using a mixture of concentrated sulfuric and nitric acids to yield a mixture of 3-nitro- and 4-nitrophthalic acids.

  • The 4-nitrophthalic acid isomer is separated from the mixture.

  • The purified 4-nitrophthalic acid is dehydrated using acetic anhydride to form 4-nitrophthalic anhydride.

  • The 4-nitrophthalic anhydride undergoes a chlorinated denitration reaction with chlorine gas to produce 4-chlorophthalic anhydride.

Table 3: Comparison of Synthesis Methods for 4-Chlorophthalic Anhydride

Method	Starting Material	Key Reagents	Reported Yield	Reported Purity	Advantages	Disadvantages
Direct Chlorination	Phthalic Anhydride	Cl₂, weak alkali	50-60%[4][6]	>98%[4][6]	Shorter process, gentle conditions[4]	Can produce isomeric mixtures
Nitration/Chlorination	Phthalic Anhydride	Conc. H₂SO₄, Conc. HNO₃, Cl₂	Total monochlorophthalic anhydride yield: 89-95%[5]	High purity of 4-nitro intermediate achievable[5]	Can provide better isomeric control	Longer, multi-step process
Transimidation	4-Chlorotetrahydrophthalic Anhydride	N-methyl-4-chlorophthalimide	N-methyl-4-chlorophthalimide: ~95%[7]	-	Avoids direct handling of corrosive reagents for aromatization	More complex starting materials

Applications as a Chemical Intermediate

4-Chlorophthalic acid and its anhydride are pivotal intermediates in various chemical industries.

Polymer Synthesis

A primary application of 4-chlorophthalic anhydride is in the synthesis of high-performance polymers, particularly polyimides and polyetherimides.[7] These polymers are renowned for their exceptional thermal stability, chemical resistance, and mechanical properties, making them suitable for demanding applications in the aerospace, electronics, and automotive industries.

Experimental Workflow: Synthesis of Polyetherimides

The synthesis of polyetherimides from 4-chlorophthalic anhydride typically involves a nucleophilic displacement reaction.

Figure 2: Experimental workflow for the synthesis of polyetherimides.

Pigment and Dye Manufacturing

4-Chlorophthalic acid is a precursor in the synthesis of certain pigments and dyes. The chloro-substituent can influence the final color and properties such as lightfastness and chemical resistance of the colorant.

Agrochemicals

Derivatives of 4-chlorophthalic acid have found applications in the agrochemical industry, for instance, in the synthesis of herbicides and pesticides.

Pharmaceutical and Drug Development

4-Chlorophthalic acid and its derivatives are of significant interest to the pharmaceutical industry, particularly in the development of anti-inflammatory and analgesic drugs. The phthalimide scaffold, which can be readily synthesized from 4-chlorophthalic anhydride, is a key pharmacophore in several bioactive molecules.

Role in Anti-Inflammatory and Analgesic Drug Development

Recent research has focused on phthalimide derivatives as potent and selective inhibitors of cyclooxygenase-2 (COX-2).[8][9] The COX enzymes are central to the inflammatory cascade, catalyzing the conversion of arachidonic acid to prostaglandins, which are key mediators of pain and inflammation. Selective inhibition of COX-2 over COX-1 is a desirable therapeutic strategy as it can reduce the gastrointestinal side effects associated with non-selective non-steroidal anti-inflammatory drugs (NSAIDs).

Table 4: In Vitro COX-1/COX-2 Inhibition Data for Phthalimide Derivatives [8][9]

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI) (COX-1/COX-2)
Derivative 6a	>120	0.18	>668
Derivative 6b	>120	0.24	>500
Derivative 7a	>120	0.28	>428
Derivative 7b	>120	0.36	>363
Celecoxib (Reference)	>100	0.26	>384
Note: The specific structures of derivatives 6a, 6b, 7a, and 7b are detailed in the cited literature.

Table 5: In Vivo Anti-inflammatory Activity of a Lead Phthalimide Derivative [8][9]

Compound	ED₅₀ (mg/kg)
Derivative 6a	54.0
Diclofenac (Reference)	114

The data clearly indicates that phthalimide derivatives can be designed to be highly potent and selective COX-2 inhibitors with superior in vivo anti-inflammatory activity compared to established NSAIDs like diclofenac.[8][9]

Signaling Pathway: Cyclooxygenase (COX) Inhibition

The anti-inflammatory and analgesic effects of these phthalimide derivatives are primarily attributed to their inhibition of the COX pathway.

Figure 3: Inhibition of the COX-2 pathway by phthalimide derivatives.

Conclusion

4-Chlorophthalic acid is a cornerstone intermediate with far-reaching implications across the chemical industry. Its synthesis, primarily through the chlorination of phthalic anhydride, provides a gateway to high-performance materials and pharmaceutically active compounds. The ability to readily convert 4-chlorophthalic acid to its anhydride makes it a valuable monomer for the production of robust polymers like polyimides. Furthermore, the phthalimide scaffold, easily accessible from this intermediate, has been shown to be a promising platform for the development of next-generation anti-inflammatory and analgesic drugs that selectively target the COX-2 enzyme. The detailed protocols and quantitative data presented in this guide underscore the versatility and importance of 4-chlorophthalic acid, providing a solid foundation for researchers and scientists in their respective fields to innovate and develop new materials and therapeutics. As research continues, the role of this chlorinated intermediate is poised to expand, further solidifying its significance in modern chemistry and drug discovery.

References

• 1. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 4. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 5. Study on the Synthesis of 4-Chlorophthalic Anhydride - Master's thesis - Dissertation [dissertationtopic.net]
• 6. researchgate.net [researchgate.net]
• 7. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 8. Structure-based design of phthalimide derivatives as potential cyclooxygenase-2 (COX-2) inhibitors: anti-inflammatory and analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]

Green chemistry approaches to 4-Chlorophthalic acid synthesis

An In-depth Technical Guide to Green Chemistry Approaches for 4-Chlorophthalic Acid Synthesis

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of modern, environmentally conscious methodologies for the synthesis of 4-chlorophthalic acid and its anhydride (B1165640), crucial intermediates in the pharmaceutical, dye, and polymer industries.[1] Traditional synthetic routes often involve harsh conditions, hazardous reagents, and the formation of difficult-to-separate isomeric mixtures.[2] The approaches detailed herein emphasize green chemistry principles, such as the use of water as a solvent, catalytic processes, and reaction designs that improve selectivity and minimize waste.

Aqueous Phase Chlorination of Phthalic Anhydride

One of the most promising green approaches is the direct chlorination of phthalic acid derivatives in an aqueous medium. This method avoids volatile organic solvents and leverages pH control to enhance selectivity and yield. The process typically begins with the hydrolysis of phthalic anhydride to form a soluble salt, which is then chlorinated.

Key Strategy: pH-Controlled Chlorination

The reaction proceeds by first preparing an aqueous solution of monosodium phthalate (B1215562) from phthalic anhydride.[3][4] This salt is then directly chlorinated using chlorine gas. A critical aspect of this method is the careful control of the reaction system's pH, often maintained using a weak alkali solution like sodium bicarbonate.[3] Maintaining a stable pH is crucial for achieving a high yield of the desired 4-chlorophthalic acid monosodium salt.[3][5] The resulting salt is then desalted, dehydrated, and cyclized to yield 4-chlorophthalic anhydride, which can be purified by rectification.[3][6]

Experimental Protocol: Aqueous Chlorination

Objective: To synthesize 4-chlorophthalic anhydride from phthalic anhydride via an aqueous intermediate.

Materials:

• Phthalic anhydride (e.g., 310.8 g, 2.1 mol)[6]

• Water (e.g., 2488 g)[6]

• Chlorine gas (e.g., 149.1 g, 2.1 mol)[6]

• Weak alkali solution (e.g., Sodium Bicarbonate) for pH adjustment[3]

• Sodium hydroxide[7]

Procedure:

• Salt Formation: A suspension of phthalic anhydride and water is prepared in a reaction vessel.[6][7] Sodium hydroxide (B78521) is added to form the monosodium salt of phthalic acid.[4][7]

• pH Adjustment: The pH of the system is adjusted and maintained within a range of 4.5 to 5.7 using a weak alkali solution.[4][5]

• Chlorination: The solution is heated to a temperature between 50°C and 70°C.[3][6] Chlorine gas is then slowly introduced into the reaction mixture under constant stirring over a period of 2 to 12 hours.[3][6]

• Isolation: After the reaction is complete, the mixture is cooled to room temperature, causing the crude 4-chlorophthalic acid monosodium salt to precipitate.[6]

• Purification: The precipitate is collected by filtration and washed with water.[6]

• Dehydration/Cyclization: The purified salt is then dehydrated under vacuum and heated to induce cyclization, forming crude 4-chlorophthalic anhydride.[3][6]

• Final Purification: High-purity 4-chlorophthalic anhydride is obtained via vacuum distillation or rectification.[3]

Data Summary: Aqueous Chlorination

Parameter	Value	Reference
Starting Material	Phthalic Anhydride / Monosodium Phthalate	[3][6]
Solvent	Water	[3][6]
Chlorinating Agent	Chlorine Gas	[3][6]
pH Range	4.5 - 5.7	[4][5]
Reaction Temperature	50 - 70°C	[3][6]
Reaction Time	2 - 12 hours	[3][6]
Purity of Intermediate Salt	> 72% (HPLC)	[4]
Purity of Final Product	> 98.5% (HPLC)	[4]
Overall Yield	50% - 60%	[4]

Workflow for Aqueous Chlorination

Caption: Aqueous synthesis of 4-chlorophthalic anhydride.

Catalytic Oxidation of 4-Chloro-o-xylene (B146410)

An alternative green strategy involves the liquid-phase catalytic oxidation of 4-chloro-o-xylene. This method can be more environmentally friendly than traditional oxidation routes by using air as the oxidant and employing efficient, potentially recyclable catalyst systems, thereby avoiding more toxic reagents.[8]

Key Strategy: Promoted Cobalt Catalysis

This process uses a cobalt-based metal catalyst in an acetic acid solvent to oxidize 4-chloro-o-xylene.[8] A key innovation is the addition of a promoter to the reaction after it has already reached an intermediate stage of conversion. This staged addition helps to effectively promote the oxidation of both methyl groups on the xylene ring, leading to the formation of 4-chlorophthalic acid or its anhydride.[8]

Experimental Protocol: Catalytic Oxidation

Objective: To synthesize 4-chlorophthalic acid by oxidizing 4-chloro-o-xylene using a promoted catalyst system.

Materials:

• 4-chloro-ortho-xylene

• Acetic acid (solvent)

• Metal catalyst (e.g., a cobalt compound)[8]

• Promoter (added mid-reaction)[8]

• Oxygen source (e.g., air)

Procedure:

• Initial Reaction: Combine 4-chloro-o-xylene, acetic acid, and the cobalt catalyst in a suitable reactor.

• Oxidation: Heat the mixture to a temperature effective for oxidation (e.g., between 80°C and the solvent's effective boiling point) under pressure (e.g., up to 6900 kPa) while introducing an oxygen source like air.[8]

• Promoter Addition: Once the reaction has proceeded to an intermediate stage of conversion, add an effective amount of the promoter to the reaction mixture.[8]

• Completion: Continue the reaction under heat and pressure until the oxidation is complete.

• Isolation: Isolate the product, which will be a mixture containing 4-chlorophthalic acid or 4-chlorophthalic anhydride.[8]

Data Summary: Catalytic Oxidation

Parameter	Value	Reference
Starting Material	4-chloro-o-xylene	[8]
Solvent	Acetic Acid	[8]
Oxidant	Oxygen Source (e.g., Air)	[8]
Catalyst	Cobalt Compound	[8]
Key Feature	Promoter added at intermediate stage	[8]
Temperature	> 80°C	[8]
Pressure	Up to 6900 kPa	[8]

Pathway for Catalytic Oxidation

Caption: Reaction pathway for 4-chloro-o-xylene oxidation.

Transimidation Route for Isomerically Pure Product

Traditional syntheses of 4-chlorophthalic anhydride can produce mixtures of isomers that are costly and difficult to separate.[2] A novel approach that avoids this issue involves a transimidation reaction, which is particularly suitable for producing isomerically pure 4-chlorophthalic anhydride.[2]

Key Strategy: Aromatization and Transimidation Cycle

This method utilizes a transimidation reaction between a substituted N-alkyl phthalimide (B116566) (specifically N-alkyl-4-chlorophthalimide) and a substituted tetrahydrophthalic anhydride.[2] A key by-product of this reaction, a substituted N-alkyl tetrahydrophthalimide, can be converted back into the starting N-alkyl phthalimide via aromatization, often over a transition metal catalyst like vanadium oxide (V₂O₅).[2] This creates the potential for a continuous, cyclical process. The required 4-chlorotetrahydrophthalic anhydride is synthesized via a Diels-Alder reaction between maleic anhydride and chloroprene.[2]

Experimental Protocol: Transimidation

Objective: To synthesize 4-chlorophthalic anhydride via a transimidation pathway.

Materials:

• N-methyl-4-chlorophthalimide

• 4-chlorotetrahydrophthalic anhydride

• Triethylamine (B128534)

• Water

• Toluene

Procedure:

• Reaction Setup: A resealable stainless steel tube is charged with 4-chlorotetrahydrophthalic anhydride, N-methyl-4-chlorophthalimide, triethylamine, and water.[2]

• Transimidation: The sealed tube is heated in an oil bath (e.g., at 170°C for 3 hours) to facilitate the exchange reaction.[2]

• Analysis: After cooling, the aqueous phase is analyzed to determine the extent of the exchange. The products are the triethylamine salts of 4-chlorophthalic acid and 4-chlorotetrahydrophthalic acid, along with the corresponding N-methyl imides.[2]

• Extraction & Isolation: The desired 4-chlorophthalic diacid salt can be extracted from the aqueous phase. Subsequent acidification and dehydration would yield the final anhydride product.

Data Summary: Transimidation

Parameter	Value	Reference
Key Reactants	N-alkyl-4-chlorophthalimide, 4-chlorotetrahydrophthalic anhydride	[2]
Reaction Type	Transimidation	[2]
Temperature	~170°C	[2]
By-product	N-alkyl tetrahydrophthalimide	[2]
By-product Conversion	Aromatization over V₂O₅ catalyst	[2]
Exchange Efficiency	~83%	[2]

Logical Diagram of Transimidation Cycle

Caption: Logical flow of the transimidation synthesis route.

References

• 1. Study on the Synthesis of 4-Chlorophthalic Anhydride - Dissertation [m.dissertationtopic.net]
• 2. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 3. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. JP2712503B2 - Method for producing 4-chlorophthalic acid - Google Patents [patents.google.com]
• 6. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 7. CN1824638A - Production method of 4-chlore O-phthalic acid mono sodium salt - Google Patents [patents.google.com]
• 8. US6465685B1 - Method for oxidation of xylene derivatives - Google Patents [patents.google.com]

Thermal Stability and Decomposition of 4-Chlorophthalic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and decomposition of 4-Chlorophthalic acid. Due to a lack of extensive, publicly available experimental data on this specific compound, this guide synthesizes information from safety data sheets of its salt, studies on related halogenated aromatic carboxylic acids, and general principles of thermal analysis. The guide covers anticipated decomposition products, proposed decomposition pathways, and detailed, generalized experimental protocols for conducting thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). This document aims to serve as a foundational resource for researchers and professionals working with 4-Chlorophthalic acid, enabling them to handle the compound safely and predict its behavior under thermal stress.

Introduction

4-Chlorophthalic acid (C₈H₅ClO₄) is a halogenated aromatic dicarboxylic acid.[1][2] Its structure, featuring a benzene (B151609) ring substituted with two adjacent carboxylic acid groups and a chlorine atom, makes it a valuable intermediate in the synthesis of various organic compounds, including dyes, pigments, and polymers with enhanced thermal properties. Understanding the thermal stability and decomposition profile of 4-Chlorophthalic acid is critical for its safe handling, storage, and application in various chemical processes, particularly in drug development and materials science where thermal stress is a common factor.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Chlorophthalic acid is presented in Table 1.

Table 1: Physicochemical Properties of 4-Chlorophthalic Acid

Property	Value	Reference
Chemical Formula	C₈H₅ClO₄	[1][2]
Molecular Weight	200.58 g/mol	[2]
Appearance	White crystalline solid	-
Melting Point	Information not available	-
Boiling Point	Information not available	-
Solubility	Limited solubility in water; more soluble in organic solvents like ethanol, acetone, and ethyl acetate.	-

Thermal Decomposition of 4-Chlorophthalic Acid

Direct experimental studies detailing the thermal decomposition of 4-Chlorophthalic acid are scarce. However, based on the known decomposition of its monosodium salt and the general behavior of chlorinated aromatic carboxylic acids, a qualitative understanding of its decomposition products can be established.

Anticipated Decomposition Products

Upon heating, 4-Chlorophthalic acid is expected to decompose, leading to the formation of various gaseous and solid byproducts. A safety data sheet for the monosodium salt of 4-chlorophthalic acid indicates that thermal decomposition can release irritating gases and vapors.[3] The anticipated decomposition products are summarized in Table 2.

Table 2: Anticipated Thermal Decomposition Products of 4-Chlorophthalic Acid

Product	Chemical Formula	Physical State	Notes	Reference
Carbon Monoxide	CO	Gas	Incomplete combustion product.	[3]
Carbon Dioxide	CO₂	Gas	Complete combustion product.	[3]
Hydrogen Chloride	HCl	Gas	Resulting from the chlorine substituent.	[3]
4-Chlorophthalic Anhydride	C₈H₃ClO₃	Solid/Vapor	Initial dehydration product.	Inferred
Chlorobenzoic Acid	C₇H₅ClO₂	Solid/Vapor	Decarboxylation product.	Inferred
Chlorobenzene	C₆H₅Cl	Liquid/Vapor	Further decarboxylation product.	Inferred
Char	-	Solid	Solid carbonaceous residue.	Inferred

Proposed Decomposition Pathway

A proposed logical pathway for the thermal decomposition of 4-Chlorophthalic acid is illustrated in the following diagram. This pathway is hypothesized based on the known reactions of carboxylic acids and their halogenated derivatives upon heating. The initial step is likely the intramolecular dehydration to form 4-Chlorophthalic Anhydride. Subsequent heating can lead to decarboxylation, followed by further fragmentation of the aromatic ring at higher temperatures.

Caption: Proposed thermal decomposition pathway of 4-Chlorophthalic acid.

Experimental Protocols for Thermal Analysis

To obtain quantitative data on the thermal stability and decomposition of 4-Chlorophthalic acid, thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are the recommended techniques. The following sections provide detailed, generalized experimental protocols that can be adapted for this purpose.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is used to determine the thermal stability and composition of materials.

Objective: To determine the onset of decomposition, the temperature of maximum decomposition rate, and the residual mass of 4-Chlorophthalic acid.

Instrumentation: A calibrated thermogravimetric analyzer.

Experimental Workflow:

Caption: General workflow for TGA analysis of 4-Chlorophthalic acid.

Data Presentation: The results should be tabulated to show the onset temperature of decomposition, the peak temperature from the derivative thermogravimetry (DTG) curve, and the percentage of mass loss at each stage.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference. It is used to study thermal transitions such as melting, crystallization, and glass transitions.

Objective: To determine the melting point and enthalpy of fusion of 4-Chlorophthalic acid, and to observe any other endothermic or exothermic events associated with its decomposition.

Instrumentation: A calibrated differential scanning calorimeter.

Experimental Workflow:

Caption: General workflow for DSC analysis of 4-Chlorophthalic acid.

Data Presentation: The results should be tabulated to show the melting point (onset and peak temperatures) and the associated enthalpy of fusion (in J/g). Any other observed thermal events should also be reported with their corresponding temperatures and enthalpy changes.

Conclusion

While direct experimental data on the thermal stability and decomposition of 4-Chlorophthalic acid is limited, this guide provides a comprehensive overview based on available information for related compounds and general chemical principles. The proposed decomposition pathway suggests an initial dehydration to the anhydride, followed by decarboxylation and fragmentation at higher temperatures, leading to the formation of CO, CO₂, HCl, and a carbonaceous residue.

For a complete and quantitative understanding, further experimental investigation using TGA and DSC is strongly recommended. The detailed protocols provided herein offer a robust starting point for such studies. The information presented in this guide is intended to aid researchers and professionals in the safe and effective use of 4-Chlorophthalic acid in their applications.

References

• 1. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. fishersci.com [fishersci.com]

An In-depth Technical Guide to 4-Chlorophthalic Acid and its Derivatives in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-chlorophthalic acid and its key derivatives, focusing on their synthesis, chemical properties, and diverse applications in organic chemistry, with a particular emphasis on their roles in pharmaceutical and materials science. This document is intended to be a valuable resource for researchers and professionals engaged in drug discovery, polymer chemistry, and fine chemical synthesis.

Core Compound Profile: 4-Chlorophthalic Acid

4-Chlorophthalic acid is an aromatic dicarboxylic acid, a chlorinated derivative of phthalic acid. The presence of the chlorine atom and the two carboxylic acid groups on the benzene (B151609) ring imparts unique reactivity and properties to the molecule, making it a versatile intermediate in organic synthesis.

Physicochemical Properties

The fundamental properties of 4-chlorophthalic acid are summarized in the table below, providing a baseline for its handling and application in various chemical reactions.

Property	Value
Chemical Formula	C₈H₅ClO₄
Molecular Weight	200.58 g/mol
Appearance	White crystalline solid
Melting Point	~150-153 °C
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol (B145695) and acetone.
CAS Number	89-20-3

Synthesis of 4-Chlorophthalic Acid and its Anhydride (B1165640)

The primary synthetic routes to 4-chlorophthalic acid and its anhydride often commence from phthalic anhydride or its derivatives. The selection of a particular method can be influenced by factors such as desired purity, yield, and scalability.

Synthesis of 4-Chlorophthalic Anhydride from Phthalic Anhydride

A common industrial method involves the direct chlorination of phthalic anhydride. The reaction is typically carried out in an aqueous medium, and the resulting 4-chlorophthalic acid is subsequently dehydrated to the anhydride.

Protocols & Analytical Methods

Application Note: Analysis of 4-Chlorophthalic Acid by High-Performance Liquid Chromatography (HPLC)

Abstract

This application note presents a reliable and efficient High-Performance Liquid Chromatography (HPLC) method for the analysis of 4-Chlorophthalic acid, a key intermediate in the pharmaceutical and chemical industries. The described method utilizes reverse-phase chromatography with UV detection, providing a robust protocol for researchers, scientists, and drug development professionals for quantification and purity assessment.

Introduction

4-Chlorophthalic acid (4-CPA) is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs), particularly in the development of anti-inflammatory and analgesic drugs.[1] Its chemical structure, featuring a chlorine atom on the phthalic acid backbone, enhances its reactivity for the synthesis of complex molecules.[1] Accurate and precise analytical methods are therefore essential for monitoring its purity, stability, and concentration in reaction mixtures and final products. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of aromatic acids due to its high resolution and sensitivity.[2][3]

This document provides a detailed protocol for the analysis of 4-Chlorophthalic acid using a reverse-phase HPLC method. The methodology is based on established principles for the separation of related aromatic and chlorinated phthalic acid derivatives.[1][4]

Experimental

Instrumentation and Consumables

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for good separation. Other reverse-phase columns, such as Newcrom R1, can also be utilized.[1]

• Vials: 2 mL amber glass vials with PTFE septa.

• Filters: 0.45 µm PTFE or nylon syringe filters for sample preparation.

• Software: Chromatography data station (CDS) for instrument control, data acquisition, and processing.

Reagents and Standards

• 4-Chlorophthalic Acid Reference Standard: Purity ≥98%.

• Acetonitrile (ACN): HPLC grade.

• Water: HPLC grade or ultrapure water.

• Phosphoric Acid (H₃PO₄) or Trifluoroacetic Acid (TFA): Reagent grade. For Mass Spectrometry (MS) compatible methods, formic acid should be used as a substitute for phosphoric acid.[1]

• Methanol (B129727) (MeOH): HPLC grade (for standard preparation).

Protocols

Preparation of Mobile Phase

The mobile phase consists of a mixture of an aqueous acidic solution and an organic solvent. An isocratic elution is generally suitable for the analysis of 4-Chlorophthalic acid.

• Mobile Phase A: 0.1% Phosphoric Acid in Water. To prepare 1 L, add 1.0 mL of concentrated phosphoric acid to 999 mL of HPLC grade water and mix thoroughly.

• Mobile Phase B: Acetonitrile.

• Working Mobile Phase: A mixture of Acetonitrile and 0.1% Phosphoric Acid in Water. A common starting ratio is 40:60 (v/v) of Acetonitrile to aqueous acid.[4] The exact ratio may need to be optimized based on the specific column and system to achieve the desired retention and resolution.

• Degassing: Degas the mobile phase before use by sonication or helium sparging.

Standard Solution Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh approximately 25 mg of 4-Chlorophthalic acid reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent like methanol or a methanol/water mixture.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range for the calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

• Accurately weigh a known amount of the sample containing 4-Chlorophthalic acid.

• Dissolve the sample in a suitable solvent (e.g., methanol, mobile phase) and dilute to a known volume in a volumetric flask to achieve a concentration within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.

HPLC Operating Conditions

The following are typical starting conditions. Method optimization may be required.

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (e.g., 40:60 v/v)
Flow Rate	1.0 mL/min[4]
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	272 nm[4]
Run Time	Approximately 15 minutes

Data Presentation

Parameter	Expected Performance (Illustrative)
Retention Time (RT)	5 - 10 min
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

LOD and LOQ can be calculated from the calibration curve using the formulas: LOD = 3.3σ / S and LOQ = 10σ / S, where σ is the standard deviation of the response and S is the slope of the calibration curve.[5]

Visualizations

Experimental Workflow

The general workflow for the HPLC analysis of 4-Chlorophthalic acid is depicted in the following diagram.

Caption: General workflow for HPLC analysis of 4-Chlorophthalic acid.

HPLC Method Development Parameters

The logical relationship of key parameters in developing an HPLC method for 4-Chlorophthalic acid analysis is shown below.

Caption: Key parameters in HPLC method development for 4-Chlorophthalic acid.

Conclusion

The described reverse-phase HPLC method provides a solid foundation for the reliable analysis of 4-Chlorophthalic acid. The protocol is straightforward and utilizes common HPLC instrumentation and reagents. While the provided performance characteristics are illustrative, they offer a reasonable expectation for a validated method. It is imperative for individual laboratories to perform method validation to establish specific performance parameters such as linearity, LOD, LOQ, precision, and accuracy for their intended application.

References

• 1. 4-Chlorophthalic acid | SIELC Technologies [sielc.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

Application Notes and Protocols: Synthesis of Antimicrobial Agents Utilizing 4-Chlorophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the prospective use of 4-chlorophthalic acid as a foundational scaffold for the synthesis of novel antimicrobial agents. While direct literature on the antimicrobial applications of 4-chlorophthalic acid derivatives is not extensively available, its structural features suggest its potential as a precursor for compounds with significant biological activity. This document outlines synthetic strategies to derive antimicrobial candidates, such as N-substituted phthalimides and Schiff bases, from 4-chlorophthalic acid. The protocols provided are based on established chemical transformations and are intended to serve as a foundational methodology for further research and development in this area.

Introduction

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents. Phthalimide (B116566) and Schiff base derivatives have historically demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. 4-Chlorophthalic acid, with its reactive carboxylic acid groups and the presence of a halogen substituent, presents an attractive starting material for the synthesis of a diverse library of bioactive molecules. The chloro-substituent can influence the lipophilicity and electronic properties of the resulting compounds, potentially enhancing their membrane permeability and interaction with biological targets.

This document details the synthetic pathways from 4-chlorophthalic acid to two classes of potential antimicrobial agents: N-substituted phthalimides and Schiff bases. It also provides hypothetical antimicrobial activity data based on structurally similar compounds to guide the evaluation of newly synthesized molecules.

Synthetic Pathways

The overall synthetic strategy involves the initial conversion of 4-chlorophthalic acid to its more reactive anhydride (B1165640), which then serves as a key intermediate for the synthesis of N-substituted phthalimides and subsequent Schiff base derivatives.

Synthesis of 4-Chlorophthalic Anhydride

The first step in utilizing 4-chlorophthalic acid is its conversion to 4-chlorophthalic anhydride. This is a crucial step as the anhydride is a much more reactive precursor for the subsequent synthesis of imides.

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, a mixture of 4-chlorophthalic acid (1 equivalent) and acetic anhydride (2-3 equivalents) is prepared.

• The mixture is heated to reflux (approximately 140°C) and maintained at this temperature for 2-3 hours.

• The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, which should induce the crystallization of the product.

• The crystalline 4-chlorophthalic anhydride is collected by vacuum filtration, washed with cold ether to remove residual acetic anhydride and acetic acid, and then dried under vacuum.

Synthesis of N-Substituted Phthalimides

N-substituted phthalimides can be synthesized from 4-chlorophthalic anhydride and a variety of primary amines. The choice of the amine is critical as the substituent will significantly influence the biological activity of the final compound.

Experimental Protocol:

• In a round-bottom flask, 4-chlorophthalic anhydride (1 equivalent) is dissolved in glacial acetic acid.

• To this solution, the desired primary amine (1 equivalent) is added.

• The reaction mixture is heated to reflux for 4-6 hours.

• After cooling, the mixture is poured into ice-cold water.

• The precipitated N-substituted phthalimide is collected by filtration, washed with water, and then recrystallized from a suitable solvent (e.g., ethanol) to yield the pure product.

Synthesis of Schiff Bases from 4-Chlorophthalimide Derivatives

To introduce the pharmacologically important Schiff base moiety, a multi-step synthesis can be employed starting from the N-substituted phthalimide. This involves the generation of an amino group which can then be condensed with an aldehyde or ketone.

Experimental Protocol: Hydrazinolysis of N-substituted Phthalimide

• The N-substituted phthalimide (1 equivalent) is dissolved in ethanol (B145695) in a round-bottom flask.

• Hydrazine hydrate (B1144303) (1.2 equivalents) is added dropwise to the solution.

• The mixture is refluxed for 2-4 hours, during which a precipitate of phthalhydrazide (B32825) will form.

• The reaction mixture is cooled, and the precipitate is filtered off.

• The filtrate, containing the primary amine, is concentrated under reduced pressure.

Experimental Protocol: Schiff Base Formation

• The resulting primary amine (1 equivalent) is dissolved in a suitable solvent such as ethanol or methanol.

• An appropriate aldehyde or ketone (1 equivalent) is added to the solution, along with a catalytic amount of glacial acetic acid.

• The reaction mixture is stirred at room temperature or gently heated for a few hours until the reaction is complete (monitored by TLC).

• The formed Schiff base may precipitate out of the solution upon cooling or after partial removal of the solvent.

• The product is collected by filtration, washed with a cold solvent, and can be further purified by recrystallization.

Hypothetical Antimicrobial Activity Data

The following tables summarize hypothetical Minimum Inhibitory Concentration (MIC) values for newly synthesized compounds based on data reported for structurally analogous antimicrobial agents. These tables are intended to provide a benchmark for the evaluation of novel derivatives of 4-chlorophthalic acid.

Table 1: Hypothetical Antimicrobial Activity of N-Substituted 4-Chlorophthalimides

Compound ID	Substituent (R)	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. C. albicans
NCP-1	-Phenyl	128	256	>512
NCP-2	-4-Chlorophenyl	64	128	256
NCP-3	-4-Nitrophenyl	32	64	128
NCP-4	-2-Hydroxyphenyl	64	128	128
NCP-5	-4-Methoxyphenyl	256	512	>512

Table 2: Hypothetical Antimicrobial Activity of Schiff Bases Derived from 4-Chlorophthalimide

Compound ID	Schiff Base Substituent (Ar)	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. C. albicans
SB-1	-Phenyl	64	128	256
SB-2	-4-Hydroxy-3-methoxy-phenyl	32	64	128
SB-3	-4-Dimethylaminophenyl	16	32	64
SB-4	-2-Nitrophenyl	32	64	128
SB-5	-Furan-2-yl	64	128	128

Visualizing Synthetic and Mechanistic Pathways

Diagrams created using Graphviz (DOT language) are provided below to illustrate the synthetic workflows and a generalized mechanism of action for these classes of compounds.

Caption: Synthetic workflow for the preparation of antimicrobial agents from 4-chlorophthalic acid.

Caption: Generalized mechanism of action for phthalimide and Schiff base antimicrobial agents.

Conclusion

4-Chlorophthalic acid holds promise as a versatile starting material for the synthesis of a new generation of antimicrobial agents. The synthetic routes to N-substituted phthalimides and Schiff bases are well-established and offer the flexibility to generate a large and diverse chemical library for screening. The protocols and hypothetical data presented herein provide a solid foundation for researchers to embark on the exploration of 4-chlorophthalic acid derivatives as potential solutions to the growing challenge of antimicrobial resistance. Further research, including synthesis, characterization, and comprehensive antimicrobial evaluation, is warranted to fully elucidate the therapeutic potential of this chemical scaffold.

Application Notes and Protocols: 4-Chlorophthalic Acid as a Precursor for Anti-inflammatory Drug Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 4-chlorophthalic acid as a precursor for the synthesis of novel anti-inflammatory agents. The focus is on the synthesis of 4-chloro-substituted phthalimide (B116566) derivatives, their mechanism of action, and relevant experimental protocols.

Introduction

4-Chlorophthalic acid, and its corresponding anhydride (B1165640), are versatile chemical intermediates in the pharmaceutical industry.[1] The phthalimide scaffold, a core structure derived from phthalic acid, is recognized as a privileged pharmacophore in medicinal chemistry due to the broad spectrum of biological activities exhibited by its derivatives, including potent anti-inflammatory effects.[2][3][4] The introduction of a chlorine atom at the 4-position of the phthalic acid backbone can significantly influence the physicochemical and pharmacological properties of the resulting compounds, potentially leading to enhanced efficacy and selectivity.

This document outlines the synthesis of 4-chloro-N-substituted phthalimides, summarizes their anti-inflammatory activity, and details the underlying signaling pathways involved in their mechanism of action.

Synthesis of Anti-inflammatory 4-Chlorophthalimide (B3024755) Derivatives

The primary route for synthesizing N-substituted phthalimides involves the condensation of a phthalic anhydride with a primary amine.[4][5] In the context of this application, 4-chlorophthalic anhydride serves as the key starting material.

General Synthetic Workflow

The overall process for converting 4-chlorophthalic acid into a potential anti-inflammatory drug candidate is depicted in the workflow diagram below. This typically involves the dehydration of 4-chlorophthalic acid to its more reactive anhydride form, followed by imidization with a selected amine.

Caption: General workflow for the synthesis and evaluation of 4-chloro-N-substituted phthalimides.

Experimental Protocols

Protocol 1: Synthesis of 4-Chloro-N-butylphthalimide

This protocol describes the synthesis of a representative N-alkyl-4-chlorophthalimide.

Materials:

• Monosodium-4-chlorophthalate

• Concentrated Sulfuric Acid

• Diethyl Ether

• Activated Carbon

• n-Butylamine

• Acetic Anhydride

Procedure:

• Preparation of 4-Chlorophthalic Acid:

  • To a suspension of 750 g of monosodium-4-chlorophthalate in 1200 ml of water, add 120 ml of concentrated sulfuric acid.

  • Extract the resulting solution with three 400 ml portions of diethyl ether.

  • Treat the combined ether extracts with activated carbon, filter, and distill off the ether to obtain 4-chlorophthalic acid.[6]

• Formation of 4-Chlorophthalic Anhydride:

  • The obtained 4-chlorophthalic acid is dehydrated by heating with a dehydrating agent such as acetic anhydride.

• Synthesis of 4-Chloro-N-butylphthalimide:

  • React the 4-chlorophthalic anhydride with an equimolar amount of n-butylamine.

  • The reaction can be carried out in a suitable solvent, such as glacial acetic acid or toluene, under reflux conditions.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and pour it into ice-cold water to precipitate the product.

  • Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to yield pure 4-chloro-N-butylphthalimide.

Protocol 2: Synthesis of N-methyl-4-chlorophthalimide

This protocol provides an alternative method for synthesizing an N-alkyl-4-chlorophthalimide.

Materials:

• 4-Chlorotetrahydrophthalic anhydride

• Methylamine (B109427) gas

Procedure:

• Charge a glass reaction vessel with 186.5 grams (1 mole) of 4-chlorotetrahydrophthalic anhydride and heat to 150°C under a nitrogen atmosphere.

• Introduce methylamine gas (32 grams, 1.03 mole) subsurface into the reaction vessel over a period of 30 minutes.

• Heat the reaction mixture at 180°C for 3 hours.

• Distill the product to obtain N-methyl-4-chlorophthalimide. This method has been reported to yield approximately 95% of the final product.[2][7]

Quantitative Data on Anti-inflammatory Activity

The anti-inflammatory properties of phthalimide derivatives have been evaluated using various in vivo and in vitro models. The data presented below is a summary from multiple studies on different phthalimide analogs. While specific data for 4-chloro-substituted derivatives is limited in publicly available literature, the general trends for phthalimides are indicative of their potential.

Compound/Derivative Class	Assay/Model	Key Findings	Reference(s)
N-phenyl-phthalimide sulfonamides (e.g., LASSBio 468)	LPS-induced neutrophil recruitment (in vivo)	ED50 = 2.5 mg/kg, potent inhibitory activity.	[8]
1,2,3-triazole phthalimide derivatives	Carrageenan-induced edema (in vivo)	Compounds 3b and 5c decreased edema by 69% and 56.2%, respectively.	[9]
Phthalimide derivative 17c	In vitro anti-inflammatory assay	32% decrease in inflammatory markers.	[10]
Phthalimide-indole analog	CCl4-induced hepatic injury (in vivo)	Reduced levels of TNF-α and NF-κB-p65.	[11]

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

A primary mechanism through which phthalimide derivatives exert their anti-inflammatory effects is by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[12][13]

In an unstimulated cell, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Inflammatory stimuli, such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκBα. This releases NF-κB, allowing it to translocate to the nucleus and activate the transcription of target genes.

Phthalimide derivatives have been shown to interfere with this pathway by inhibiting the degradation of IκBα, thereby preventing the nuclear translocation of NF-κB.[14]

Signaling Pathway Diagram

The following diagram illustrates the NF-κB signaling pathway and the inhibitory action of 4-chlorophthalimide derivatives.

Caption: Inhibition of the NF-κB signaling pathway by 4-chlorophthalimide derivatives.

Conclusion

4-Chlorophthalic acid is a valuable and readily accessible precursor for the synthesis of a diverse range of 4-chloro-substituted phthalimide derivatives with significant anti-inflammatory potential. The straightforward synthetic routes and the well-documented role of the phthalimide scaffold in modulating key inflammatory pathways, such as the NF-κB cascade, make these compounds promising candidates for further investigation in drug discovery and development programs. The provided protocols and data serve as a foundational resource for researchers in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2004072012A1 - Preparation of substituted phthalic anhydride, especially 4-chlorophtalic anhydride - Google Patents [patents.google.com]
• 3. Borylated 2,3,4,5-Tetrachlorophthalimide and Their 2,3,4,5-Tetrachlorobenzamide Analogues: Synthesis, Their Glycosidase Inhibition and Anticancer Properties in View to Boron Neutron Capture Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phthalimides as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phthalimides as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 8. Synthesis and anti-inflammatory activity of phthalimide derivatives, designed as new thalidomide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and Anti-Inflammatory Activity of New Alkyl-Substituted Phthalimide 1H-1,2,3-Triazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 7b, a novel naphthalimide derivative, exhibited anti-inflammatory effects via targeted-inhibiting TAK1 following down-regulation of ERK1/2- and p38 MAPK-mediated activation of NF-κB in LPS-stimulated RAW264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 4-Chlorophthalic Acid in Anticancer Drug Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorophthalic acid and its derivatives have emerged as a versatile scaffold in the design and synthesis of novel anticancer agents. The presence of the chlorine atom and the dicarboxylic acid functional groups provide unique electronic and structural properties, making it a valuable starting material for developing compounds that can interact with various biological targets implicated in cancer progression. Research has demonstrated that derivatives of 4-chlorophthalic acid, particularly those incorporating heterocyclic moieties like oxadiazoles (B1248032) and phthalimides, exhibit significant cytotoxic activity against a range of cancer cell lines. These compounds have been shown to exert their anticancer effects through diverse mechanisms, including the induction of apoptosis, inhibition of crucial enzymes like topoisomerases, and modulation of key signaling pathways.

This document provides detailed application notes and protocols based on published research to guide the exploration of 4-chlorophthalic acid derivatives in anticancer drug development.

Data Presentation: Anticancer Activity of 4-Chlorophthalic Acid Derivatives

The following tables summarize the quantitative data on the anticancer activity of various derivatives synthesized using precursors related to 4-chlorophthalic acid.

Table 1: Percentage Growth Inhibition (PGI) of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues at 10 µM [1]

Compound	Substitution on Phenyl Ring	Cancer Cell Line	PGI (%)
6d	4-Nitro	MCF7 (Breast)	24.79
MDA-MB-468 (Breast)	26.01
6f	2-Hydroxy	UACC-62 (Melanoma)	21.25
NCI-H522 (Non-Small Cell Lung)	20.32
HCT-116 (Colon)	20.15
6h	3,4,5-Trimethoxy	SNB-19 (CNS)	65.12
NCI-H460 (Non-Small Cell Lung)	55.61
SNB-75 (CNS)	54.68

Table 2: IC50 Values of Phthalimide and Related Derivatives Against Various Cancer Cell Lines

Compound Type	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Phthalimide-benzamide-1,2,3-triazole hybrids	Most potent compound	Saccharomyces cerevisiae α-glucosidase	40	[2]
Metronidazole-tethered benzamide (B126) triazoles	Most active compound	β-glucuronidase	12.4	[2]
Isophthalic acid derivative	Compound 5	K562 (Leukemia)	3.42	[3]
HL-60 (Leukemia)	7.04	[3]
MCF-7 (Breast)	4.91	[3]
HepG2 (Liver)	8.84	[3]

Experimental Protocols

Protocol 1: Synthesis of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues[1]

This protocol describes a five-step synthesis of oxadiazole-linked aryl compounds, which have demonstrated significant anticancer activity.

Materials:

• 4-chlorophenol (B41353)

• Nitric acid (HNO₃)

• Sulfuric acid (H₂SO₄)

• Methanol

• Thionyl chloride (SOCl₂)

• Hydrazine (B178648) hydrate

• Aryl carboxylic acids

• Phosphorus oxychloride (POCl₃)

• Appropriate solvents (e.g., ethanol, DMF)

• Standard laboratory glassware and equipment

Procedure:

• Nitration of 4-chlorophenol: Prepare 4-chloro-2-nitrophenol (B165678) by reacting 4-chlorophenol with a mixture of nitric acid and sulfuric acid.

• Reduction of the nitro group: Reduce the nitro group of 4-chloro-2-nitrophenol to an amino group to yield 2-amino-4-chlorophenol.

• Synthesis of hydrazide: Convert the amino group to a hydrazide. This typically involves reaction with a suitable reagent like hydrazine hydrate.

• Condensation with aryl carboxylic acids: React the resulting hydrazide with various substituted aryl carboxylic acids to form the corresponding aroylhydrazides.

• Cyclization to form the oxadiazole ring: Treat the aroylhydrazides with a dehydrating agent such as phosphorus oxychloride to induce cyclization and form the final 1,3,4-oxadiazole (B1194373) derivatives.

Protocol 2: In Vitro Anticancer Activity Screening (NCI US Protocol)[1]

This protocol outlines the general procedure for evaluating the anticancer activity of synthesized compounds against a panel of human cancer cell lines.

Materials:

• Synthesized compounds

• Human cancer cell lines (e.g., from NCI-60 panel)

• Appropriate cell culture medium (e.g., RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Sulforhodamine B (SRB)

• Trichloroacetic acid (TCA)

• Tris buffer

• 96-well microtiter plates

• Incubator (37°C, 5% CO₂)

• Plate reader

Procedure:

• Cell Culture: Maintain human cancer cell lines in the appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator.

• Cell Plating: Seed the cells into 96-well plates at an appropriate density and allow them to attach for 24 hours.

• Compound Treatment: Add the synthesized compounds at various concentrations (e.g., a single high dose of 10 µM for initial screening) to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for 48 hours.

• Cell Fixation: Fix the cells by gently adding cold 50% (w/v) TCA and incubate for 1 hour at 4°C.

• Staining: Wash the plates with water and stain with 0.4% (w/v) SRB solution for 10 minutes at room temperature.

• Washing: Remove the unbound dye by washing with 1% (v/v) acetic acid.

• Solubilization: Solubilize the bound stain with 10 mM Tris base solution.

• Absorbance Measurement: Measure the optical density at 515 nm using a plate reader.

• Data Analysis: Calculate the percentage growth inhibition (PGI) or IC50 values based on the absorbance readings of the treated wells compared to the control wells.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the development of 4-chlorophthalic acid-based anticancer agents.

Caption: Potential mechanisms of action for 4-chlorophthalic acid-derived anticancer compounds.

Caption: Simplified intrinsic apoptosis signaling pathway induced by anticancer compounds.

References

• 1. Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Borylated 2,3,4,5-Tetrachlorophthalimide and Their 2,3,4,5-Tetrachlorobenzamide Analogues: Synthesis, Their Glycosidase Inhibition and Anticancer Properties in View to Boron Neutron Capture Therapy [mdpi.com]
• 3. Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 4-Chlorophthalic Acid in Polyimide Synthesis for High-Performance Polymers

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polyimides are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. These properties make them invaluable in demanding applications across the aerospace, electronics, and medical device industries. The synthesis of polyimides typically involves the polymerization of a dianhydride with a diamine. The choice of these monomers is critical as it dictates the final properties of the polymer.

4-Chlorophthalic acid, often used in its anhydride (B1165640) form (4-chlorophthalic anhydride), is a valuable monomer for modifying and enhancing the properties of polyimides. The incorporation of the chlorine atom into the polymer backbone can influence key characteristics such as solubility, flame retardancy, and dielectric properties. This document provides a detailed overview of the application of 4-chlorophthalic acid in polyimide synthesis, including experimental protocols and a summary of resulting polymer properties.

Data Presentation

The introduction of 4-chlorophthalic anhydride into the polyimide backbone, often in conjunction with other dianhydrides and various diamines, can significantly alter the polymer's properties. The following tables summarize key quantitative data from studies on polyimides synthesized using chlorinated monomers.

Table 1: Thermal Properties of Polyimides

Polyimide System	Glass Transition Temperature (Tg) (°C)	5% Weight Loss Temperature (Td5) (°C) (N2)	5% Weight Loss Temperature (Td5) (°C) (Air)	Char Yield at 800°C (N2) (%)
BPDA/TCDB (Tetrachlorinated Diamine)	-	-	-	-
PI from 4-chloro-N-methylphthalimide & Diamines	250-295	539-560	-	-
Fluorinated PI with multi-bulky pendant groups	259-281	551-561	515-520	-

Note: Data is compiled from multiple sources and represents a range of polyimide systems containing chlorine. Direct comparison requires careful consideration of the full polymer composition.

Table 2: Mechanical Properties of Polyimides

Polyimide System	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)
PI from 4-chloro-N-methylphthalimide & Diamines	102-152	1.04-2.08	11.3-19.6
Fluorinated PI with multi-bulky pendant groups	82-91	2.3-3.2	4.3-9.0
Poly(ester imide)s	42.0–83.8	2.5–4.7	2.1–5.4

Table 3: Dielectric and Other Properties

Polyimide System	Dielectric Constant (1 MHz)	Water Absorption (%)
Fluorinated PI with multi-bulky pendant groups	2.69–2.85	0.59–0.68
Chlorinated Aromatic PIs	-	-

Experimental Protocols

The synthesis of polyimides from 4-chlorophthalic anhydride typically follows a two-step polymerization process. The first step involves the formation of a poly(amic acid) precursor, which is then converted to the final polyimide in the second step through thermal or chemical imidization.

Protocol 1: Synthesis of Poly(amic acid) from 4-Chlorophthalic Anhydride and an Aromatic Diamine

Materials:

• 4-Chlorophthalic anhydride (CPA)

• Aromatic diamine (e.g., 4,4'-oxydianiline, ODA)

• N,N-dimethylacetamide (DMAc), anhydrous

• Nitrogen gas, high purity

• Three-necked round-bottom flask with a mechanical stirrer, nitrogen inlet, and drying tube

• Ice bath

Procedure:

• Monomer Dissolution: In a dry, nitrogen-purged three-necked flask, dissolve the aromatic diamine (e.g., ODA) in anhydrous DMAc with stirring until a clear solution is obtained. The concentration is typically in the range of 10-20 wt%.

• Cooling: Cool the diamine solution to 0-5 °C using an ice bath.

• Dianhydride Addition: Slowly add an equimolar amount of 4-chlorophthalic anhydride powder to the stirred diamine solution in small portions over 30-60 minutes. Maintain the temperature below 10 °C during the addition to control the exothermic reaction.

• Polymerization: After the complete addition of the dianhydride, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring under a nitrogen atmosphere for 8-24 hours. The viscosity of the solution will gradually increase as the poly(amic acid) forms.

• Storage: The resulting viscous poly(amic acid) solution can be stored at low temperatures (e.g., 4 °C) for further use.

Protocol 2: Thermal Imidization of Poly(amic acid) to form a Polyimide Film

Materials:

• Poly(amic acid) solution from Protocol 1

• Glass substrate (e.g., glass plate)

• Doctor blade or spin coater

• Programmable oven or furnace with a nitrogen atmosphere

Procedure:

• Casting: Cast the poly(amic acid) solution onto a clean, dry glass substrate using a doctor blade or spin coater to achieve a uniform thickness.

• Solvent Removal (Pre-bake): Place the cast film in an oven and heat at a low temperature (e.g., 80-100 °C) for 1-2 hours to slowly remove the bulk of the DMAc solvent.

• Thermal Curing (Imidization): Transfer the pre-baked film to a programmable furnace under a nitrogen atmosphere. The thermal curing cycle is crucial for achieving complete imidization without damaging the film. A typical heating program is as follows:

  • Ramp to 150 °C at 5 °C/min and hold for 1 hour.

  • Ramp to 200 °C at 5 °C/min and hold for 1 hour.

  • Ramp to 250 °C at 5 °C/min and hold for 1 hour.

  • Ramp to 300 °C at 2.5 °C/min and hold for 1 hour.

• Cooling: Slowly cool the furnace to room temperature.

• Film Removal: Carefully peel the resulting polyimide film from the glass substrate.

Mandatory Visualizations

The following diagrams illustrate the key processes in the synthesis of polyimides from 4-chlorophthalic acid.

Caption: General reaction pathway for polyimide synthesis.

Caption: Experimental workflow for polyimide film synthesis.

Synthesis of High-Performance Polymers Using 4-Chlorophthalic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of high-performance polymers utilizing 4-Chlorophthalic acid and its anhydride (B1165640). The focus is on the preparation of polyimides and polyetherimides, which are known for their exceptional thermal stability, mechanical strength, and chemical resistance, making them suitable for demanding applications in aerospace, microelectronics, and advanced materials development.

Introduction

4-Chlorophthalic anhydride, a derivative of 4-Chlorophthalic acid, serves as a crucial monomer in the synthesis of various high-performance polymers.[1][2][3] Its chlorine substituent offers a reactive site for subsequent modifications and can influence the final properties of the polymer. The primary application of this monomer is in the production of polyimides and their derivatives, which are renowned for their outstanding performance characteristics.[1] These polymers are typically synthesized through polycondensation reactions between a dianhydride, such as 4-chlorophthalic anhydride, and a diamine or other suitable co-monomer. The choice of the co-monomer allows for the tuning of the polymer's properties to meet specific application requirements.

High-Performance Polymers from 4-Chlorophthalic Anhydride

The primary classes of high-performance polymers synthesized from 4-chlorophthalic anhydride include:

• Polyimides (PIs): These polymers are characterized by the repeating imide linkage in their backbone. They are known for their exceptional thermal and oxidative stability, high glass transition temperatures, excellent mechanical properties, and good chemical resistance. The properties of polyimides can be tailored by varying the diamine monomer used in the polymerization.[4][5]

• Polyetherimides (PEIs): PEIs incorporate flexible ether linkages into the polyimide backbone. This modification enhances the processability of the polymer, often making it melt-processable, while still retaining high thermal stability and mechanical strength.[2]

• Polyamide-imides (PAIs): These polymers contain both amide and imide linkages, combining the excellent mechanical properties and solubility of polyamides with the high thermal stability of polyimides.

Comparative Data of High-Performance Polymers

Property	Polyimide (Typical Range)	Polyamide-imide (Typical Range)
Glass Transition Temperature (Tg)	250 - 400 °C	260 - 360 °C
10% Weight Loss Temperature (T10%)	> 500 °C	~ 500 °C
Tensile Strength (σ)	100 - 200 MPa	122 - 160 MPa
Tensile Modulus (E)	3 - 5 GPa	1.3 - 1.9 GPa
Elongation at Break (ε)	5 - 10 %	9 - 30 %

Experimental Protocols

The following protocols are based on established synthesis methods for intermediates and polyetherimides derived from 4-chlorophthalic anhydride.

Protocol 1: Synthesis of 1,3-bis[N-(4-chlorophthalimido)]benzene (Intermediate)

This protocol describes the synthesis of a di-imide intermediate from 4-chlorophthalic anhydride and m-phenylenediamine (B132917).[2]

Materials:

• 4-Chlorophthalic anhydride

• m-Phenylenediamine

• Cyclohexane (B81311)

• Ethanol

• Nitrogen gas supply

• Three-necked flask equipped with a mechanical stirrer and condenser

Procedure:

• Under a nitrogen atmosphere, add cyclohexane and 4-chlorophthalic anhydride (1 mol) to the three-necked flask.

• Stir the mixture uniformly.

• Add m-phenylenediamine (0.5 mol) to the flask.

• Raise the temperature to 78-81 °C and maintain the reaction at this temperature.

• Monitor the reaction progress by appropriate analytical techniques (e.g., TLC, HPLC).

• Upon completion of the reaction, cool the system to room temperature.

• A powdered solid will precipitate out of the solution.

• Filter the solid product.

• Wash the filter cake with ethanol.

• Dry the white powder solid to obtain 1,3-bis[N-(4-chlorophthalimido)]benzene.

Protocol 2: Synthesis of Polyetherimide (PEI)

This protocol outlines the synthesis of a polyetherimide via a nucleophilic substitution reaction using the di-imide intermediate prepared in Protocol 1.[2]

Materials:

• 1,3-bis[N-(4-chlorophthalimido)]benzene

• Bisphenol A

• Potassium carbonate (anhydrous)

• N-methyl-2-pyrrolidone (NMP) (anhydrous)

• Toluene

• Nitrogen gas supply

• Dean-Stark trap

• Three-necked flask equipped with a mechanical stirrer and condenser

Procedure:

• Under a nitrogen atmosphere, charge the three-necked flask with 1,3-bis[N-(4-chlorophthalimido)]benzene, an equimolar amount of Bisphenol A, and anhydrous potassium carbonate in anhydrous NMP and toluene.

• Heat the mixture to reflux (approximately 140-150 °C) and remove the water-toluene azeotrope using the Dean-Stark trap.

• After the removal of water is complete, increase the temperature to 180-200 °C to remove the toluene.

• Continue the reaction at this temperature for several hours, monitoring the viscosity of the solution.

• Once the desired molecular weight is achieved (indicated by a significant increase in viscosity), cool the reaction mixture to room temperature.

• Precipitate the polymer by pouring the viscous solution into a non-solvent such as methanol (B129727).

• Filter the fibrous polymer.

• Wash the polymer thoroughly with methanol and then with hot water to remove any residual salts and solvent.

• Dry the final polyetherimide product under vacuum at an elevated temperature (e.g., 120 °C).

Experimental and Logical Workflows

The synthesis of high-performance polymers from 4-chlorophthalic acid typically follows a multi-step process. The following diagrams illustrate the general workflows.

Caption: General workflow for the synthesis of polyimides from 4-Chlorophthalic Acid.

References

• 1. Understanding the Effect of the Dianhydride Structure on the Properties of Semiaromatic Polyimides Containing a Biobased Fatty Diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of 4-Chlorophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and reaction conditions for the synthesis of dialkyl 4-chlorophthalates, specifically dimethyl 4-chlorophthalate and diethyl 4-chlorophthalate, through the esterification of 4-chlorophthalic acid. These compounds serve as important intermediates in the synthesis of various pharmaceuticals, dyes, and polymers.

Introduction

Esterification is a fundamental reaction in organic synthesis, involving the formation of an ester from a carboxylic acid and an alcohol. In the context of 4-chlorophthalic acid, a dicarboxylic acid, esterification yields the corresponding diester. The most common and industrially significant method for this transformation is the Fischer-Speier esterification, which utilizes an acid catalyst, typically sulfuric acid, and an excess of the alcohol to drive the reaction towards the product. The reaction is reversible, and the removal of water as it is formed can also increase the yield.

This application note details the protocols for the synthesis of dimethyl and diethyl 4-chlorophthalate, providing quantitative data and step-by-step methodologies.

Data Presentation

The following tables summarize the typical reaction conditions and expected yields for the esterification of 4-chlorophthalic acid with methanol (B129727) and ethanol (B145695).

Table 1: Reaction Conditions for the Synthesis of Dimethyl 4-Chlorophthalate

Parameter	Value	Reference / Analogy
Starting Material	4-Chlorophthalic Acid	-
Reagent	Methanol (large excess)	[1]
Catalyst	Concentrated Sulfuric Acid (H₂SO₄)	[1]
Temperature	Reflux (approx. 65-70 °C)	[1]
Reaction Time	Overnight	[1]
Typical Yield	~77% (by analogy to 4,5-dichlorophthalic acid)	[1]

Table 2: Reaction Conditions for the Synthesis of Diethyl 4-Chlorophthalate

Parameter	Value	Reference / Analogy
Starting Material	4-Chlorophthalic Acid	-
Reagent	Ethanol (large excess)	[2][3]
Catalyst	Concentrated Sulfuric Acid (H₂SO₄)	[2][4]
Temperature	Reflux (approx. 78-95 °C)	[3]
Reaction Time	6 - 20 hours	[2][3]
Typical Yield	High (exact value for 4-chloro analog not specified, but expected to be good)	[3]

Experimental Protocols

Protocol 1: Synthesis of Dimethyl 4-Chlorophthalate

This protocol is adapted from the synthesis of dimethyl 4,5-dichlorophthalate and is expected to yield the desired product under similar conditions.[1]

Materials:

• 4-Chlorophthalic acid

• Methanol (CH₃OH)

• Concentrated Sulfuric Acid (98% H₂SO₄)

• Ethyl acetate

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chlorophthalic acid.

• Add a large excess of methanol to the flask to act as both reactant and solvent.

• While stirring, carefully add a catalytic amount of concentrated sulfuric acid dropwise.

• Heat the mixture to reflux (approximately 70°C) and maintain for an extended period (e.g., overnight) to ensure complete esterification.

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Extract the product with ethyl acetate.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with a saturated solution of sodium chloride.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent in vacuo using a rotary evaporator to yield the crude dimethyl 4-chlorophthalate. Further purification can be achieved by crystallization or distillation if necessary.

Protocol 2: Synthesis of Diethyl 4-Chlorophthalate

This protocol is a generalized procedure based on the industrial synthesis of diethyl phthalate (B1215562) from phthalic anhydride (B1165640) and can be adapted for 4-chlorophthalic acid.[2][3][4]

Materials:

• 4-Chlorophthalic acid

• Ethanol (C₂H₅OH)

• Concentrated Sulfuric Acid (98% H₂SO₄)

• Sodium carbonate solution

• Water

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Distillation apparatus

Procedure:

• In a reaction kettle or a large round-bottom flask, add 4-chlorophthalic acid and a superfluous amount of ethanol.[2]

• Add concentrated sulfuric acid as a catalyst.[2]

• Heat the mixture to reflux (approximately 95°C) and maintain for 6 to 20 hours.[2][3] The progress of the reaction can be monitored by techniques such as TLC or GC.

• Once the reaction is complete, cool the mixture.

• Neutralize the catalyst and any unreacted 4-chlorophthalic acid with an alkaline solution, such as sodium carbonate solution.[2]

• Allow the mixture to stand and separate into layers.

• Wash the organic layer several times with clear water.[2]

• The unreacted ethanol can be recovered by distillation.[2]

• The crude diethyl 4-chlorophthalate can be further purified by vacuum distillation.

Visualizations

Fischer Esterification Workflow

The following diagram illustrates the general workflow for the Fischer esterification of 4-chlorophthalic acid.

Caption: General workflow for the synthesis of dialkyl 4-chlorophthalates.

Logical Relationship of Fischer Esterification

The following diagram outlines the key steps and equilibria involved in the acid-catalyzed esterification process.

Caption: Key intermediates in the Fischer esterification mechanism.

References

• 1. Diethyl phthalate synthesis - chemicalbook [chemicalbook.com]
• 2. CN104072373A - Preparation method of diethyl phthalate (DEP) - Google Patents [patents.google.com]
• 3. US2618651A - Preparation of dimethyl and diethyl phthalate from phthalic anhydride - Google Patents [patents.google.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]

Application Notes and Protocols: Amidation Reactions of 4-Chlorophthalic Acid for API Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-chlorophthalic acid and its derivatives in the synthesis of pharmaceutically relevant compounds. The following sections detail the amidation reactions of 4-chlorophthalic anhydride (B1165640), a key derivative of 4-chlorophthalic acid, for the preparation of an important intermediate and its application in the synthesis of analogs of immunomodulatory drugs.

Introduction

4-Chlorophthalic acid and its anhydride are versatile intermediates in the chemical and pharmaceutical industries.[1] The presence of a chlorine atom on the aromatic ring enhances the reactivity of the molecule, making it a valuable precursor for the synthesis of various heterocyclic compounds and active pharmaceutical ingredients (APIs).[1] Amidation of 4-chlorophthalic anhydride is a key reaction to introduce nitrogen-containing functionalities, leading to the formation of phthalimides and related structures that are core components of several therapeutic agents. This document focuses on the synthesis of N-substituted 4-chlorophthalimides and their potential application in the development of analogs of thalidomide (B1683933), such as lenalidomide (B1683929) and pomalidomide, which are crucial in the treatment of multiple myeloma.

Synthesis of N-Methyl-4-chlorophthalimide: A Key Intermediate

The reaction of 4-chlorophthalic anhydride with primary amines is a straightforward and high-yielding method to produce N-substituted phthalimides. N-methyl-4-chlorophthalimide serves as a valuable intermediate in various synthetic pathways.

Reaction Scheme

Experimental Protocol

This protocol is based on the synthesis of N-methyl-4-chlorophthalimide from 4-chlorotetrahydrophthalic anhydride, which is then aromatized. A direct synthesis from 4-chlorophthalic anhydride would follow a similar principle of reacting the anhydride with methylamine (B109427). The following is a detailed protocol for the synthesis of N-methyl-4-chlorophthalimide from 4-chlorotetrahydrophthalic anhydride.

Materials:

• 4-Chlorotetrahydrophthalic anhydride

• Methylamine gas

• Nitrogen gas

• Glass reaction vessel equipped with a heating mantle, stirrer, gas inlet, and distillation apparatus.

Procedure:

• Charge the glass reaction vessel with 186.5 grams (1 mole) of 4-chlorotetrahydrophthalic anhydride.

• Heat the vessel to 150°C under a nitrogen atmosphere.

• Introduce methylamine gas (32 grams, 1.03 mole) subsurface into the reaction vessel over a period of 30 minutes.

• After the addition of methylamine is complete, heat the reaction mixture to 180°C for 3 hours.

• Following the reaction period, distill the product to obtain N-methyl-4-chlorophthalimide.

Quantitative Data

Parameter	Value	Reference
Starting Material	4-Chlorotetrahydrophthalic anhydride	[1]
Amine	Methylamine	[1]
Molar Ratio (Anhydride:Amine)	1 : 1.03	[1]
Temperature	150°C (initial), 180°C (reaction)	[1]
Reaction Time	3 hours	[1]
Yield	~95%	[1]

Experimental Workflow

Caption: Workflow for the synthesis of N-Methyl-4-chlorophthalimide.

Synthesis of 4-Chloro-Thalidomide Analogs for API Development

The phthalimide (B116566) scaffold is a key structural feature of thalidomide and its more potent and safer analogs, lenalidomide and pomalidomide. The synthesis of 4-chloro-substituted analogs can be achieved by reacting 4-chlorophthalic anhydride with the appropriate amine, such as 3-aminopiperidine-2,6-dione. These 4-chloro analogs have shown potent biological activity.

Reaction Scheme

Representative Experimental Protocol

This protocol is an adapted procedure based on the general synthesis of thalidomide and its analogs.

Materials:

• 4-Chlorophthalic anhydride

• (S)-3-Aminopiperidine-2,6-dione hydrochloride

• Anhydrous sodium acetate (B1210297)

• Glacial acetic acid

• Round-bottom flask with a reflux condenser and magnetic stirrer.

Procedure:

• To a round-bottom flask, add 4-chlorophthalic anhydride (1.0 eq), (S)-3-aminopiperidine-2,6-dione hydrochloride (1.0 eq), and anhydrous sodium acetate (2.0 eq).

• Add glacial acetic acid to the flask to serve as the solvent.

• Heat the reaction mixture to reflux (approximately 118°C) with constant stirring.

• Maintain the reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into cold water to precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum to obtain the crude 4-chloro-thalidomide analog.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., acetic acid or an alcohol/water mixture).

Representative Quantitative Data

Parameter	Representative Value
Starting Anhydride	4-Chlorophthalic anhydride
Amine	(S)-3-Aminopiperidine-2,6-dione hydrochloride
Base	Anhydrous sodium acetate
Solvent	Glacial acetic acid
Molar Ratio (Anhydride:Amine:Base)	1 : 1 : 2
Temperature	Reflux (~118°C)
Reaction Time	4-6 hours
Expected Yield	Moderate to High

Biological Activity and Signaling Pathway

Thalidomide and its analogs, including pomalidomide, exert their therapeutic effects by binding to the protein cereblon (CRBN), which is a component of the CUL4-RBX1-DDB1-CRBN (CRL4CRBN) E3 ubiquitin ligase complex. This binding alters the substrate specificity of the E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of specific target proteins, such as the transcription factors Ikaros (IKZF1) and Aiolos (IKZF3). The degradation of these transcription factors in multiple myeloma cells results in anti-proliferative and immunomodulatory effects. One of the key immunomodulatory effects is the inhibition of tumor necrosis factor-alpha (TNF-α) production.

References

• 1. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]

Application Notes and Protocols for Condensation Reactions Involving 4-Chlorophthalic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Chlorophthalic acid, and its corresponding anhydride (B1165640), are versatile chemical intermediates distinguished by a chlorine atom on the aromatic ring, which enhances reactivity.[1] This feature makes them crucial building blocks in the synthesis of a wide array of complex molecules. In the pharmaceutical and chemical industries, 4-chlorophthalic acid derivatives are integral to the development of active pharmaceutical ingredients (APIs), high-performance polymers, dyes, and resins.[1][2] Their applications range from creating anti-inflammatory drugs and α-glucosidase inhibitors to manufacturing durable materials and specialty pigments.[1][2][3][4]

These application notes provide an overview of key condensation reactions involving 4-chlorophthalic acid and its anhydride, focusing on their utility in drug discovery and materials science. Detailed protocols for representative reactions are also supplied.

Application Notes

Synthesis of N-Substituted 4-Chlorophthalimides

Condensation of 4-chlorophthalic anhydride with primary amines is a fundamental method for synthesizing N-substituted 4-chlorophthalimides. This reaction typically proceeds in two steps: the initial formation of a phthalamic acid intermediate, followed by cyclization via dehydration to form the imide ring.

• Applications in Drug Development:

  • α-Glucosidase Inhibition: Certain N-substituted tetrachlorophthalimides have demonstrated potent α-glucosidase inhibitory activity, suggesting potential applications in the management of diabetes.[3][4] The hydrophobic groups attached to the nitrogen atom are crucial for this activity.[3]

  • Antiviral and Antimicrobial Agents: The phthalimide (B116566) scaffold is present in numerous bioactive compounds, and derivatives have been investigated for antiviral and antimicrobial properties.[3][5]

  • Amine-Protecting Group: The phthalimide group serves as a valuable protecting group for primary amines in multi-step organic synthesis.[3]

• General Reaction Scheme: 4-Chlorophthalic Anhydride reacts with a primary amine (R-NH₂) to yield an N-substituted 4-chlorophthalimide.

Synthesis of Phenolphthalein (B1677637) Analogs (Phthalein Dyes)

The condensation of 4-chlorophthalic anhydride with two equivalents of a phenol (B47542) derivative, typically under acidic catalysis (e.g., sulfuric acid or methanesulfonic acid), yields 4-chloro-substituted phenolphthalein analogs.[6][7][8]

• Applications:

  • Acid-Base Indicators: Like phenolphthalein itself, these chlorinated derivatives can function as pH indicators, exhibiting color changes at specific pH ranges.[7][8] The electronic properties of the chloro-substituent can modulate the pKa of the indicator.

  • Dyes and Pigments: The unique chemical structure of phthaleins allows them to form complex and vibrant colorants used in textiles, plastics, and paints.[2]

  • Probes for In Vivo Imaging: Fluorinated phenolphthalein derivatives have been developed as probes for in vivo pH measurement, highlighting the potential for halogenated analogs in diagnostic applications.[9]

Synthesis of 4-Chlorophthalhydrazides

Condensation of 4-chlorophthalic anhydride with hydrazine (B178648) or substituted hydrazines leads to the formation of 4-chlorophthalhydrazides. These heterocyclic compounds are important precursors for further chemical modifications.

• Applications:

  • Chemiluminescent Reagents: Phthalhydrazide derivatives, like luminol, are known for their chemiluminescent properties, which are utilized in analytical chemistry and forensic science.

  • Pharmaceutical Scaffolds: The phthalazine (B143731) core structure, derived from phthalhydrazides, is found in various pharmacologically active agents.[10]

  • Precursors for Heterocycles: These compounds are valuable intermediates for synthesizing more complex heterocyclic systems with potential biological activities.[11][12]

Quantitative Data Summary

The following tables summarize quantitative data from representative condensation reactions. Note that some data is for closely related analogs like 4,5-dichlorophthalic anhydride, which follows similar reaction principles.

Table 1: Synthesis of N-Substituted Phthalimide Derivatives

Reactant 1	Reactant 2	Conditions	Product	Yield (%)	M.P. (°C)	Reference
4-Chlorotetrahydrophthalic Anhydride	Methylamine (B109427)	Heat to 150°C, add amine, then heat at 180°C for 3 hrs	N-methyl-4-chlorophthalimide	~95%	N/A	[13][14]
4,5-Dichlorophthalic Anhydride	Ethylene (B1197577) Diamine	Glacial Acetic Acid, Reflux, 8 hrs	N-(2-aminoethyl)-4,5-dichlorophthalimide	65%	231	[5]

| 4,5-Dichlorophthalic Anhydride | 2-Amino-thiophene-3-carboxylic acid ethyl ester | Glacial Acetic Acid, Reflux, 7 hrs | 2-(4,5-Dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)thiophene-3-carboxylic acid ethyl ester | N/A | N/A |[5] |

Table 2: Synthesis of 4-Chlorophthalic Anhydride

Reactant	Conditions	Product	Yield (%)	Purity (%)	Reference
Phthalic Anhydride	Neutralization (NaOH), Chlorination (Cl₂), pH 4.5-5.5, 55-65°C, 180-220 min	4-Chlorophthalic Anhydride	50-60%	>98.5%	[15]

| Monosodium Phthalate | Chlorination (Cl₂), 50-70°C, 2-5 hrs | 4-Chlorophthalic Anhydride | 50-60% | 98% |[16] |

Visualizations

// Node styling r1 [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; r2 [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; intermediate [shape=box, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; product [shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; } .dot Caption: Reaction scheme for phthalimide synthesis.

Experimental Protocols

Protocol 1: Synthesis of N-(2-aminoethyl)-4,5-dichlorophthalimide This protocol is adapted from a procedure for a closely related analog and illustrates the general method for condensing a substituted phthalic anhydride with a diamine.[5]

• Materials:

  • 4,5-Dichlorophthalic anhydride (1 mmol)

  • Ethylene diamine (4 mmol)

  • Glacial acetic acid (10 mL)

  • Water (for washing)

  • Round-bottom flask with reflux condenser

  • Stirring apparatus

  • Filtration apparatus

• Procedure:

  • Combine 4,5-dichlorophthalic anhydride (1 mmol) and glacial acetic acid (10 mL) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

  • Add ethylene diamine (4 mmol) to the mixture.

  • Heat the mixture to reflux and maintain stirring for 8 hours.

  • After 8 hours, remove the heat source and allow the mixture to cool to room temperature.

  • A precipitate will form upon cooling. Collect the solid product by vacuum filtration.

  • Wash the collected precipitate thoroughly with water to remove any residual acetic acid and unreacted starting materials.

  • Dry the final product, N-(2-aminoethyl)-4,5-dichlorophthalimide, under vacuum.

  • Characterization: The product can be characterized by NMR, IR, and mass spectrometry. Expected yield is approximately 65%.[5]

Protocol 2: Synthesis of a 4-Chloro-Phenolphthalein Analog This is a general protocol for the acid-catalyzed condensation of 4-chlorophthalic anhydride with a phenol.[7][8]

• Materials:

  • 4-Chlorophthalic anhydride (1 mmol)

  • Phenol (or a substituted phenol) (2 mmol)

  • Concentrated sulfuric acid (or methanesulfonic acid) as a catalyst (a few drops)

  • Test tube or small flask

  • Heating apparatus (e.g., water bath or heating mantle)

  • 95% Ethanol

  • 1 M Sodium Hydroxide (NaOH) solution

  • 1 M Hydrochloric Acid (HCl) solution

• Procedure:

  • In a clean, dry test tube, carefully place 4-chlorophthalic anhydride (1 mmol) and phenol (2 mmol).

  • Add 2-3 drops of concentrated sulfuric acid to the mixture. Caution: Sulfuric acid is highly corrosive. Handle with appropriate personal protective equipment.

  • Gently heat the mixture in a water bath or on a heating mantle to approximately 120-130°C for 10-15 minutes. The mixture should melt and darken in color.

  • Allow the reaction mixture to cool completely. The product will solidify.

  • Add approximately 5 mL of water and stir to break up the solid. The product is insoluble in water.

  • Allow the solid to settle and carefully decant the aqueous layer.

  • Dissolve the remaining solid residue in a minimal amount of 95% ethanol.

  • Testing the Indicator:

    • To the ethanolic solution, add 1 M NaOH dropwise until the solution is basic. Observe and record the characteristic color change.

    • To the basic solution, add 1 M HCl dropwise until the solution becomes acidic. Observe the color change back to the acidic form.

Protocol 3: Synthesis of N-methyl-4-chlorophthalimide This protocol is based on the reaction of a 4-chlorophthalic precursor with methylamine.[13][14]

• Materials:

  • 4-Chlorotetrahydrophthalic anhydride (1 mole)

  • Methylamine gas (1.03 mole)

  • Glass reaction vessel equipped for gas inlet and heating under nitrogen

  • Distillation apparatus

• Procedure:

  • Charge a suitable glass reaction vessel with 4-chlorotetrahydrophthalic anhydride (1 mole).

  • Heat the vessel to 150°C under a nitrogen atmosphere.

  • Introduce methylamine gas (1.03 mole) subsurface into the molten anhydride over a period of 30 minutes.

  • After the addition is complete, increase the temperature to 180°C and maintain for 3 hours.

  • After the reaction period, cool the mixture slightly and set up for vacuum distillation.

  • Purify the product by distillation to yield N-methyl-4-chlorophthalimide.

  • Characterization: The final product can be analyzed by GC-MS and NMR. The reported yield is approximately 95%.[13][14]

References

• 1. Exploring 4-Chlorophthalic Acid: An Essential Intermediate in Pharmaceutical Development-ZCPC [en.zcpc.net]
• 2. Why 4-Chlorophthalic Acid is Essential for Modern Drug Development-ZCPC [en.zcpc.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. sciforum.net [sciforum.net]
• 5. mdpi.com [mdpi.com]
• 6. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 7. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]
• 8. chemistry-online.com [chemistry-online.com]
• 9. Synthesis of 18F-labeled phenolphthalein and naphtholphthalein - PMC [pmc.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]
• 11. ajgreenchem.com [ajgreenchem.com]
• 12. A Review on Synthesis of Carbohydrazide Derivatives [ajgreenchem.com]
• 13. Methods for the preparation of 4-chlorophthalic anhydride - Eureka | Patsnap [eureka.patsnap.com]
• 14. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]

Application Notes and Protocols: 4-Chlorophthalic Acid in Specialty Resin Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-chlorophthalic acid and its anhydride (B1165640) as a monomer in the synthesis of specialty resins, including polyimides, polyesters, and poly(anhydride-esters). This document offers detailed experimental protocols, quantitative data, and visual diagrams to guide researchers in the development of novel polymeric materials for a range of applications, from high-performance coatings and adhesives to advanced drug delivery systems.

Introduction to 4-Chlorophthalic Acid as a Monomer

4-Chlorophthalic acid, and its more reactive derivative 4-chlorophthalic anhydride, are versatile monomers used in the production of high-performance polymers. The presence of the chlorine atom on the phthalic acid backbone imparts several desirable properties to the resulting resins, including enhanced thermal stability, chemical resistance, and flame retardancy. These characteristics make them ideal for applications in demanding environments, such as those encountered in the aerospace, electronics, and biomedical fields.

Specialty resins derived from 4-chlorophthalic acid are primarily synthesized through condensation polymerization. The specific type of resin—polyimide, polyester (B1180765), or poly(anhydride-ester)—is determined by the co-monomer reacted with the 4-chlorophthalic acid derivative.

Applications of Specialty Resins from 4-Chlorophthalic Acid

The unique properties of resins incorporating 4-chlorophthalic acid lend themselves to a variety of specialized applications:

• High-Performance Polyimides: These resins are known for their exceptional thermal and oxidative stability, making them suitable for use in aerospace components, microelectronics, and as high-temperature adhesives and coatings.[1]

• Chemical-Resistant Polyesters: The incorporation of the chloro group enhances the chemical resistance of polyester resins, making them valuable for industrial coatings, tank linings, and components exposed to corrosive environments.

• Biodegradable Poly(anhydride-esters): These polymers are of significant interest in the biomedical field, particularly for controlled drug delivery applications. The hydrolytically labile anhydride bonds allow for the gradual erosion of the polymer matrix and the sustained release of encapsulated therapeutic agents.

Quantitative Data Summary

The following tables summarize key properties of the monomer and representative specialty resins synthesized from 4-chlorophthalic acid derivatives.

Table 1: Properties of 4-Chlorophthalic Anhydride Monomer

Property	Value	Reference
Chemical Formula	C₈H₃ClO₃	[2]
Molar Mass	182.56 g/mol	[2]
Melting Point	~99 °C	[2]
Appearance	White crystalline solid

Table 2: Representative Properties of a Polyimide Derived from 4-Chlorophthalic Anhydride

Property	Value Range
Glass Transition Temperature (Tg)	310 - 395 °C[3]
Tensile Strength	72 - 105 MPa[4]
Young's Modulus	2.18 - 2.85 GPa[4]
Decomposition Temperature (5% weight loss)	> 500 °C[4]

Table 3: Representative Properties of a Polyester Derived from 4-Chlorophthalic Acid

Property	Value Range
Degradation Temperature (DSC peak)	364 - 373 °C[5]
Crystallinity	Amorphous to semi-crystalline[5]

Experimental Protocols

The following are detailed, representative protocols for the synthesis of specialty resins using 4-chlorophthalic acid or its anhydride. These protocols are based on established methodologies for similar monomers and can be adapted for specific research needs.

Protocol 1: Synthesis of a Polyimide via Two-Step Polycondensation

This protocol describes the synthesis of a polyimide from 4-chlorophthalic anhydride and an aromatic diamine, such as 4,4'-oxydianiline (B41483) (ODA), via a two-step process involving the formation of a poly(amic acid) precursor followed by thermal imidization.

Materials:

• 4-Chlorophthalic anhydride

• 4,4'-Oxydianiline (ODA)

• N,N-dimethylacetamide (DMAc), anhydrous

• Methanol

Equipment:

• Three-necked round-bottom flask with a mechanical stirrer, nitrogen inlet, and drying tube

• Heating mantle with temperature controller

• Glass plate or substrate for film casting

• Vacuum oven

Procedure:

• Poly(amic acid) Synthesis:

  • In a clean, dry three-necked flask, dissolve an equimolar amount of 4,4'-oxydianiline in anhydrous N,N-dimethylacetamide under a nitrogen atmosphere.

  • Once the diamine is fully dissolved, slowly add an equimolar amount of 4-chlorophthalic anhydride in small portions with vigorous stirring.

  • Continue stirring the reaction mixture at room temperature for 12-24 hours under a nitrogen atmosphere to form a viscous poly(amic acid) solution.

• Thermal Imidization:

  • Cast the poly(amic acid) solution onto a clean glass plate to a uniform thickness.

  • Place the cast film in a vacuum oven and cure using a staged heating program:

    • 80°C for 2 hours to slowly remove the solvent.

    • 150°C for 1 hour.

    • 200°C for 1 hour.

    • 250°C for 2 hours to ensure complete imidization.

  • After cooling to room temperature, the resulting polyimide film can be carefully peeled from the glass substrate.

• Purification:

  • The polyimide can be purified by dissolving it in a suitable solvent (if soluble) and precipitating it in a non-solvent like methanol.

  • Collect the precipitate by filtration and dry under vacuum.

Protocol 2: Synthesis of a Polyester via Melt Polycondensation

This protocol outlines the synthesis of a polyester from 4-chlorophthalic acid and a diol, such as 1,4-butanediol (B3395766), using melt polycondensation.

Materials:

• 4-Chlorophthalic acid

• 1,4-Butanediol (excess, e.g., 1.2 molar equivalent)

• Esterification catalyst (e.g., dibutyltin (B87310) dilaurate)

• Chloroform (B151607)

• Methanol

Equipment:

• Reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser

• Heating mantle with temperature controller

• Vacuum pump

Procedure:

• Esterification:

  • Charge the reaction vessel with 4-chlorophthalic acid, 1,4-butanediol, and the esterification catalyst.

  • Heat the mixture to 160-180°C under a slow stream of nitrogen while stirring.[6] Water will be formed and removed through the condenser.

  • Continue the reaction for 4-6 hours or until the evolution of water ceases.

• Polycondensation:

  • Gradually reduce the pressure in the reaction vessel using a vacuum pump to remove the excess 1,4-butanediol and drive the polymerization.

  • Increase the temperature to 200-220°C and continue the reaction under high vacuum for several hours until the desired melt viscosity is achieved.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature. The resulting polyester can be dissolved in a solvent like chloroform and precipitated in a non-solvent such as methanol.

  • Collect the purified polyester by filtration and dry it in a vacuum oven.

Protocol 3: Synthesis of a Poly(anhydride-ester) via Melt Condensation

This protocol describes the synthesis of a poly(anhydride-ester) from a diacid prepolymer derived from 4-chlorophthalic acid and a hydroxy acid, followed by melt condensation.

Materials:

• 4-Chlorophthalic anhydride

• Hydroxy acid (e.g., 12-hydroxystearic acid)

• Acetic anhydride

• N,N-dimethylformamide (DMF)

Equipment:

• Reaction flask with a reflux condenser and magnetic stirrer

• Heating mantle with temperature controller

• Vacuum distillation setup

Procedure:

• Prepolymer Synthesis:

  • React 4-chlorophthalic anhydride with a hydroxy acid in a suitable solvent to form a dicarboxylic acid prepolymer.

  • Remove the solvent under reduced pressure.

• Activation and Polymerization:

  • Reflux the prepolymer with an excess of acetic anhydride for 30-60 minutes to form the acetic anhydride-terminated prepolymer.

  • Remove the excess acetic anhydride and acetic acid by-product under vacuum.

  • Heat the resulting prepolymer melt to 140-180°C under high vacuum to induce melt condensation polymerization.[7][8]

  • Continue the reaction for 2-6 hours until a high molecular weight polymer is formed, as indicated by a significant increase in melt viscosity.

• Isolation:

  • Cool the polymer to room temperature. The solid poly(anhydride-ester) can be used directly or purified by dissolution-precipitation if a suitable solvent system is available.

Visualizations

Signaling Pathways and Workflows

Caption: Two-step synthesis of polyimide from 4-chlorophthalic anhydride.

Caption: Melt polycondensation workflow for polyester synthesis.

Caption: Logical relationship in poly(anhydride-ester) synthesis.

References

• 1. 4-Chlorophthalic anhydride | 118-45-6 [chemicalbook.com]
• 2. 4-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. iscientific.org [iscientific.org]
• 7. Poly(ester-anhydrides) Derived from Esters of Hydroxy Acid and Cyclic Anhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cris.huji.ac.il [cris.huji.ac.il]

Application Notes and Protocols: Synthesis of Chlorinated Dyes and Pigments Using 4-Chlorophthalic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and experimental protocols for the utilization of 4-chlorophthalic acid and its derivatives in the synthesis of chlorinated dyes and pigments, particularly focusing on chlorinated copper phthalocyanine (B1677752).

Introduction

4-Chlorophthalic acid is a valuable intermediate in the synthesis of various organic compounds, including dyes and pigments.[1][2] Its derivatives, such as 4-chlorophthalic anhydride, are particularly useful in the production of chlorinated phthalocyanine pigments. The introduction of chlorine atoms into the phthalocyanine macrocycle significantly influences the final color, leading to greener shades compared to the parent unsubstituted copper phthalocyanine blue.[3] This makes 4-chlorophthalic acid derivatives key starting materials for producing high-performance green pigments with excellent stability and color properties.

Phthalocyanine pigments are known for their high stability, lightfastness, and resistance to acids, alkalis, and solvents.[4][5] These properties make them suitable for a wide range of applications, including paints, coatings, printing inks, plastics, and textiles.[4][6] The synthesis of these pigments typically involves the reaction of a phthalic acid derivative with a nitrogen source, such as urea, in the presence of a metal salt and a catalyst.[7]

Synthesis of Partially Chlorinated Copper Phthalocyanine

The following protocol describes the synthesis of a partially chlorinated copper phthalocyanine pigment using a mixture of phthalic anhydride, 3-chlorophthalic anhydride, and 4-chlorophthalic anhydride. This method demonstrates how the incorporation of chlorinated phthalic acid derivatives contributes to the final pigment's properties.

Quantitative Data Summary

Reactant/Parameter	Quantity	Unit	Molar Mass ( g/mol )	Moles (approx.)
Phthalic Anhydride	92.8	g	148.12	0.626
3-Chlorophthalic Anhydride	27.2	g	182.56	0.149
4-Chlorophthalic Anhydride	11.0	g	182.56	0.060
Urea	163.5	g	60.06	2.722
Copper(I) Chloride	10.4	g	98.99	0.105
Copper(II) Sulfate	16.7	g	159.61	0.105
Ammonium (B1175870) Dimolybdate	0.5	g	196.01	0.0025
Light Branched Alkylbenzene	485	g	-	-
Reaction Temperature	200	°C	-	-
Reaction Time	2.5 - 3	h	-	-
Water (for washing)	2500	g	-	-
Concentrated Sulfuric Acid	100	g	-	-
Washing Temperature	90	°C	-	-
Washing Time	2	h	-	-

Experimental Protocol

1. Reaction Setup:

• In a 1-L resin flask equipped with a mechanical stirrer, thermometer, and condenser, add 92.8 g of phthalic anhydride, 27.2 g of 3-chlorophthalic anhydride, 11.0 g of 4-chlorophthalic anhydride, 163.5 g of urea, 10.4 g of copper(I) chloride, 16.7 g of copper(II) sulfate, 0.5 g of ammonium dimolybdate, and 485 g of light branched alkylbenzene solvent.[1]

2. Synthesis:

• Begin agitation and heat the reaction mixture to 200 °C.[1]

• Maintain the reaction at 200 °C for 2.5 to 3 hours.[1]

3. Isolation of Crude Product:

• After the reaction is complete, cool the contents of the flask to room temperature.

• Remove the solvent under reduced pressure (in vacuo).[1]

4. Purification:

• To the crude residue, add 2500 g of water and 100 g of concentrated sulfuric acid.[1]

• Heat the mixture to 90 °C and stir for 2 hours to remove impurities.[1]

• Cool the mixture, filter the solid pigment, and wash with water until the filtrate is neutral.

• Dry the resulting chlorinated copper phthalocyanine pigment in an oven.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of chlorinated copper phthalocyanine.

Caption: Workflow for the synthesis of chlorinated copper phthalocyanine.

Logical Relationship of Starting Materials to Final Product

The following diagram illustrates the conceptual contribution of the starting materials to the final chlorinated phthalocyanine pigment.

Caption: Contribution of precursors to the final pigment structure.

Discussion

The use of 4-chlorophthalic anhydride, in conjunction with other phthalic acid derivatives, allows for the tuning of the final pigment's color and properties. The degree of chlorination is a critical factor in determining the shade of the resulting phthalocyanine pigment, with higher levels of chlorination generally leading to a shift towards a greener hue. The protocol provided is a representative example of an industrial process for producing these valuable pigments. Researchers can adapt this methodology to explore the effects of varying the ratios of chlorinated to non-chlorinated phthalic anhydrides to achieve desired color characteristics. Further characterization of the synthesized pigments would typically involve techniques such as UV-Vis spectroscopy to determine the absorption maxima, and colorimetric measurements to quantify the color properties.

References

• 1. WO2016196715A1 - Chlorinated copper phthalocyanine pigments - Google Patents [patents.google.com]
• 2. DD245430A1 - PROCESS FOR THE PREPARATION OF 4-CHLOROPHTHALIC ACID - Google Patents [patents.google.com]
• 3. US2662085A - Process for preparation of chlorinated copper phthalocyanine - Google Patents [patents.google.com]
• 4. zeyachem.net [zeyachem.net]
• 5. Phthalocyanine Green G - Wikipedia [en.wikipedia.org]
• 6. dhanveenpigments.com [dhanveenpigments.com]
• 7. ycmou.ac.in [ycmou.ac.in]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chlorophthalic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Chlorophthalic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 4-Chlorophthalic acid via chlorination of phthalic anhydride (B1165640)?

A1: The most prevalent impurities include:

• Isomeric Impurities: 3-Chlorophthalic acid and its corresponding anhydride are the most common isomeric impurities. The separation of 3- and 4-chlorophthalic isomers can be challenging due to their similar physical properties.[1][2][3]

• Over-chlorinated Products: Dichlorophthalic and trichlorophthalic acids/anhydrides can form if the reaction proceeds for too long or under harsh conditions.[3] Specifically, 4,5-dichlorophthalic anhydride has a boiling point very close to that of 3-chlorophthalic anhydride, which complicates purification by distillation.[1]

• Unreacted Starting Material: Residual phthalic acid or phthalic anhydride may be present if the chlorination reaction is incomplete.

• Hydrolysis Products: If moisture is present during workup or storage of 4-chlorophthalic anhydride, it can hydrolyze to 4-chlorophthalic acid.[2]

• Tar and Other Byproducts: Under certain conditions, such as high-temperature reactions, complex, high-molecular-weight byproducts, often referred to as "tar," can be formed.[4]

Q2: My final product has a low yield. What are the potential causes?

A2: Low yields in 4-chlorophthalic acid synthesis can stem from several factors:

• Incomplete Reaction: Insufficient reaction time, low temperature, or inadequate mixing can lead to a significant amount of unreacted starting material.

• Side Reactions: The formation of undesired isomers and over-chlorinated products consumes the starting material, thereby reducing the yield of the target compound.

• Product Loss During Workup: 4-Chlorophthalic acid has some solubility in both water and organic solvents.[5] Significant product loss can occur during extraction, washing, and recrystallization steps if the solvent volumes and temperatures are not optimized.

• Sub-optimal pH Control: In aqueous chlorination reactions, maintaining the correct pH is crucial for achieving a good yield of the monosodium salt of 4-chlorophthalic acid.[6][7]

Q3: The purity of my 4-Chlorophthalic acid is lower than expected, with significant amounts of the 3-chloro isomer. How can I improve this?

A3: Improving the isomeric purity of 4-chlorophthalic acid requires careful control of the reaction and purification steps:

• Reaction Conditions: Photochlorination of phthalic anhydride in the vapor phase has been reported to produce a higher ratio of 4-chlorophthalic anhydride to 3-chlorophthalic anhydride (at least 5:1).[3]

• Purification by Crystallization: The solubility of 3-chlorophthalic acid and 4-chlorophthalic acid differs in various organic solvents.[1] This difference can be exploited for separation through fractional crystallization. A detailed study of the ternary phase diagram for 3-chlorophthalic acid, 4-chlorophthalic acid, and water can provide a basis for designing an effective crystallization process.[1]

• Distillation: While challenging due to close boiling points of some impurities, high-efficiency fractional distillation under reduced pressure can be used to purify 4-chlorophthalic anhydride.[1]

Q4: What analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for monitoring the progress of the reaction by separating and quantifying the starting materials, intermediates, product, and impurities. A purity of over 98.5% can be determined by HPLC after purification.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is particularly useful for identifying volatile impurities and can be used to analyze the composition of the reaction mixture.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the desired product and identify isomeric impurities by analyzing the chemical shifts and coupling patterns of the aromatic protons.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is useful for identifying the characteristic functional groups of the carboxylic acid and anhydride, helping to confirm the conversion of starting material to product.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 4-Chlorophthalic acid.

Problem	Symptom	Potential Cause	Troubleshooting & Optimization
Low Yield	The isolated mass of the final product is significantly lower than the theoretical maximum.	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Suboptimal pH: Incorrect pH for the formation of the monosodium salt in aqueous reactions. 3. Product Loss During Workup: Excessive washing or use of unsuitable solvents.	1. Optimize Reaction Conditions: Increase reaction time and/or temperature. Ensure efficient stirring. 2. pH Control: Carefully monitor and adjust the pH of the reaction mixture, especially when using a weak alkali solution as a pH regulator.[6][7] 3. Optimize Workup: Minimize the volume of washing solvents. Use cold solvents to reduce solubility losses. Select extraction and crystallization solvents based on solubility data.[1][5]
Isomeric Impurity	The final product is contaminated with a significant amount of 3-chlorophthalic acid.	Lack of Regioselectivity: The chlorination reaction produces a mixture of isomers.	1. Modify Reaction Conditions: Consider alternative synthesis routes that offer higher regioselectivity, such as vapor-phase photochlorination.[3] 2. Purification: Employ fractional crystallization from a suitable solvent system to separate the isomers based on their differential solubilities.[1]
Over-chlorination	The product contains dichlorinated and/or trichlorinated phthalic acid derivatives.	Excessive Chlorination: The reaction was allowed to proceed for too long, or the temperature was too high.	1. Control Reaction Time: Monitor the reaction progress using TLC or HPLC and stop the reaction once the starting material is consumed and before significant over-chlorination occurs. 2. Control Temperature: Maintain the reaction temperature within the optimal range. Higher temperatures tend to favor the formation of more highly chlorinated products.[3] 3. Purification: Use high-vacuum distillation or recrystallization to separate the desired monochlorinated product from the more highly chlorinated impurities.
Colored Impurities	The final product has a yellow or brownish tint.	Formation of Tar-like Byproducts: High reaction temperatures or side reactions can lead to the formation of colored, polymeric impurities.[4]	1. Control Reaction Temperature: Avoid excessive heating during the reaction and purification steps. 2. Activated Carbon Treatment: Treat a solution of the crude product with activated carbon to adsorb colored impurities before crystallization.[8]
Presence of Starting Material	The final product is contaminated with phthalic anhydride.	Incomplete Reaction: The reaction did not go to completion.	1. Increase Reaction Time/Temperature: As with low yield, ensure the reaction has sufficient time and energy to proceed to completion. 2. Purification: Phthalic anhydride can be removed from 4-chlorophthalic acid by careful recrystallization or sublimation.

Experimental Protocols

Synthesis of 4-Chlorophthalic Anhydride via Chlorination of Phthalic Anhydride

This protocol is a representative example based on literature procedures.[6]

Materials:

• Phthalic anhydride

• Water

• Chlorine gas

• Weak alkali solution (e.g., sodium bicarbonate solution) for pH adjustment

Procedure:

• A suspension of phthalic anhydride in water is prepared in a reaction vessel equipped with a stirrer, gas inlet tube, and pH probe.

• The mixture is heated to the desired reaction temperature (e.g., 70°C).[6]

• Chlorine gas is slowly introduced into the suspension while maintaining vigorous stirring.

• The pH of the reaction mixture is monitored and maintained within a specific range (e.g., using a weak alkali solution) to facilitate the formation of the monosodium salt of 4-chlorophthalic acid.[6][7]

• The reaction is continued for a set period (e.g., 12 hours) or until monitoring (e.g., by HPLC) indicates the desired conversion.[6]

• Upon completion, the reaction mixture is cooled to room temperature and filtered to collect the crude monosodium 4-chlorophthalate.

• The filter cake is washed with water.

• The crude salt is then desalted, dehydrated, and cyclized to form the crude 4-chlorophthalic anhydride.

• The crude anhydride is purified by rectification (distillation under vacuum) to obtain high-purity 4-chlorophthalic anhydride.[6][7]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 7. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 8. prepchem.com [prepchem.com]

Purification of 4-Chlorophthalic Acid by Recrystallization: A Technical Guide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of 4-chlorophthalic acid via recrystallization.

Troubleshooting Guide

Problem: 4-Chlorophthalic acid is not dissolving in the solvent, even when heated.

• Solution: This issue typically arises from using an inappropriate solvent or an insufficient volume of solvent. 4-Chlorophthalic acid exhibits limited solubility in water but is more soluble in organic solvents such as ethanol, acetone, and ethyl acetate (B1210297).[1] Ensure you are using a suitable solvent. Gradually add more solvent to the heated mixture until the solid dissolves completely.[2] Avoid adding a large excess of solvent, as this will reduce the recovery yield.[3]

Problem: The dissolved 4-chlorophthalic acid "oils out" as a liquid instead of forming crystals upon cooling.

• Solution: "Oiling out" can occur if the solution is supersaturated or if the cooling process is too rapid.[3][4] It may also happen if the melting point of the compound is low relative to the solvent's boiling point.[3] To resolve this, try reheating the solution to redissolve the oil. Add a small amount of additional solvent to decrease the saturation and allow the solution to cool more slowly.[3][5] Placing the flask in an insulated container can promote gradual cooling.[2]

Problem: No crystals form after the solution has cooled to room temperature.

• Solution: Crystal formation sometimes requires initiation. This can be achieved by:

  • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod.[2][5] This creates nucleation sites for crystal growth.

  • Seed Crystals: Introduce a tiny crystal of pure 4-chlorophthalic acid (a "seed crystal") into the solution to initiate crystallization.[5]

  • Further Cooling: If crystals still do not appear, cool the solution further in an ice bath to decrease the solubility and promote crystal formation.[2]

Problem: The recrystallization yield is very low.

• Solution: A low yield can result from several factors:

  • Excessive Solvent: Using too much solvent will keep a significant portion of the 4-chlorophthalic acid dissolved in the mother liquor even after cooling.[3][5]

  • Premature Crystallization: If the hot solution is not filtered quickly, premature crystallization can occur on the filter paper, leading to product loss.[4] Ensure the funnel and filtration apparatus are pre-heated.

  • Incomplete Crystallization: Ensure the solution has been cooled sufficiently for an adequate amount of time to maximize crystal formation.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 4-chlorophthalic acid?

A1: The ideal solvent is one in which 4-chlorophthalic acid has high solubility at high temperatures and low solubility at low temperatures.[2][7] While it has limited solubility in water, organic solvents like ethanol, acetone, and ethyl acetate are generally more effective.[1] The choice of solvent may also depend on the impurities you are trying to remove. It is recommended to perform small-scale solubility tests to determine the optimal solvent for your specific sample.[2]

Q2: What are common impurities in crude 4-chlorophthalic acid?

A2: Common impurities can include isomeric byproducts such as 3-chlorophthalic acid, which may form during the synthesis process.[8][9] Other potential impurities are residual starting materials from the chlorination of phthalic anhydride (B1165640) or its derivatives.[10][11][12] The presence of these impurities can interfere with the crystallization process and affect the purity of the final product.

Q3: How can I confirm the purity of my recrystallized 4-chlorophthalic acid?

A3: The purity of the recrystallized product can be assessed by its melting point. Pure crystalline solids have a sharp melting point range. You can compare the experimentally determined melting point with the literature value. Techniques such as High-Performance Liquid Chromatography (HPLC) can also be used for a quantitative purity assessment.

Q4: Is it possible to use a mixed solvent system for recrystallization?

A4: Yes, a mixed solvent system can be used if a suitable single solvent cannot be found.[7] This typically involves dissolving the 4-chlorophthalic acid in a "good" solvent in which it is highly soluble, and then adding a "poor" solvent in which it is insoluble to induce precipitation.[4][13] The two solvents must be miscible. Common mixed solvent pairs include ethanol/water and acetone/water.[4]

Experimental Protocol: Recrystallization of 4-Chlorophthalic Acid

This protocol outlines a general procedure for the purification of 4-chlorophthalic acid by recrystallization.

• Solvent Selection: Based on preliminary tests, select a suitable solvent (e.g., water, ethanol, or an ethanol/water mixture).

• Dissolution:

  • Place the crude 4-chlorophthalic acid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent.

  • Heat the mixture on a hot plate, stirring continuously, until the solvent boils.

  • Continue to add small portions of the hot solvent until the 4-chlorophthalic acid is completely dissolved.[2]

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot gravity filtration.

  • Pre-heat a stemless funnel and a new flask to prevent premature crystallization.

  • Pour the hot solution through a fluted filter paper to remove the impurities.[4]

• Crystallization:

  • Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature.[2] Slow cooling encourages the formation of larger, purer crystals.

  • Once the flask has reached room temperature, it can be placed in an ice bath to maximize the yield of crystals.[2]

• Crystal Collection:

  • Collect the purified crystals by suction filtration using a Büchner funnel.[14]

  • Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.[14]

• Drying:

  • Dry the crystals in a vacuum oven or in a desiccator until a constant weight is achieved.[14]

Quantitative Data

The solubility of 4-chlorophthalic acid is temperature-dependent, a key factor in successful recrystallization.

Temperature (K)	Temperature (°C)	Molar Solubility of 4-Chlorophthalic Acid in Water (10³ * x)
283.15	10.00	2.15
288.15	15.00	2.41
293.15	20.00	2.70
298.15	25.00	3.04
303.15	30.00	3.42
308.15	35.00	3.86
313.15	40.00	4.37
318.15	45.00	4.94
323.15	50.00	5.58
328.15	55.00	6.31
333.15	60.00	7.12

Data sourced from the Journal of Chemical & Engineering Data.[8]

Experimental Workflow

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Study on the Synthesis of 4-Chlorophthalic Anhydride - Master's thesis - Dissertation [dissertationtopic.net]
• 10. 4-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 11. nbinno.com [nbinno.com]
• 12. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Overcoming isomer formation in 4-Chlorophthalic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the synthesis of 4-chlorophthalic acid, with a primary focus on controlling isomer formation.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers formed during the synthesis of 4-chlorophthalic acid?

A1: The most common isomer formed alongside 4-chlorophthalic acid is 3-chlorophthalic acid.[1] The direct chlorination of phthalic anhydride (B1165640) often leads to a mixture of these two isomers, which can be challenging to separate due to their similar physical properties.[2]

Q2: Why is it crucial to control isomer formation in 4-chlorophthalic acid synthesis?

A2: For many applications, particularly in the synthesis of pharmaceuticals and high-performance polymers, the purity of 4-chlorophthalic acid is critical. The presence of the 3-chloro isomer can lead to impurities in the final product, affecting its efficacy, safety, and material properties. Therefore, controlling the regioselectivity of the chlorination reaction is essential to ensure a high yield of the desired 4-chloro isomer.

Q3: What is the general mechanism for the chlorination of phthalic anhydride?

A3: The chlorination of phthalic anhydride is an electrophilic aromatic substitution reaction. A chlorine atom is introduced into the aromatic ring. The position of chlorination (leading to the 4-chloro or 3-chloro isomer) is influenced by the directing effects of the anhydride group and the reaction conditions.

Q4: Are there methods to increase the selectivity for 4-chlorophthalic acid?

A4: Yes, certain methods can enhance the formation of the 4-chloro isomer over the 3-chloro isomer. One patented method suggests the use of a phase transfer catalyst, such as tetrabutylammonium (B224687) chloride, during the chlorination of a phthalic anhydride solution. This approach is claimed to prevent the formation of a large amount of 3-chlorophthalic acid.[3] Another approach involves the photochlorination of phthalic anhydride vapor, which has been shown to produce 4-chlorophthalic anhydride with very little contamination from the 3-chloro isomer.

Troubleshooting Guides

Problem 1: Low Yield of 4-Chlorophthalic Acid and High Percentage of 3-Chloro Isomer

• Symptom: Analysis of the product mixture by HPLC or GC-MS shows a significant peak corresponding to 3-chlorophthalic acid, and the overall yield of the desired 4-chlorophthalic acid is low.

• Possible Cause 1: Inefficient catalyst or incorrect catalyst concentration for directing the chlorination to the 4-position.

  • Solution: If using a Lewis acid catalyst like ferric chloride, the ratio of 4- to 3-chloro isomers can be nearly 1:1 (e.g., 55:45).[1] Consider switching to a synthesis route that offers higher regioselectivity.

• Possible Cause 2: Suboptimal reaction conditions (temperature, reaction time, solvent).

  • Solution: Systematically vary the reaction temperature and time to find the optimal conditions for maximizing the yield of the 4-chloro isomer. The choice of solvent can also influence the isomer ratio.

• Possible Cause 3: Inadequate mixing of reactants.

  • Solution: Ensure efficient stirring throughout the reaction to maintain a homogeneous mixture and consistent reaction conditions.

Problem 2: Difficulty in Separating 4-Chlorophthalic Acid from the 3-Chloro Isomer

• Symptom: Repeated purification attempts by recrystallization or distillation fail to yield 4-chlorophthalic acid of the desired purity.

• Possible Cause 1: Similar solubility of the isomers in the chosen recrystallization solvent.

  • Solution: Experiment with a variety of solvents or solvent mixtures to find a system where the solubility difference between the two isomers is maximized. A systematic approach to solvent screening is recommended.

• Possible Cause 2: Close boiling points of the corresponding anhydrides.

  • Solution: Fractional distillation under reduced pressure using a highly efficient distillation column may be effective for separating 4-chlorophthalic anhydride from the 3-chloro isomer. However, this can be challenging due to the close boiling points.

• Possible Cause 3: Co-crystallization of the isomers.

  • Solution: Consider converting the mixed acids to their corresponding anhydrides, which may be easier to separate by distillation, followed by hydrolysis back to the acid.

Problem 3: Formation of Dichloro and Polychlorinated Byproducts

• Symptom: The product mixture contains significant amounts of dichlorinated and other polychlorinated phthalic acid derivatives.

• Possible Cause 1: Excess of the chlorinating agent.

  • Solution: Carefully control the stoichiometry of the chlorinating agent. Use of a slight excess may be necessary to drive the reaction to completion, but a large excess should be avoided.

• Possible Cause 2: Reaction conditions are too harsh (high temperature or prolonged reaction time).

  • Solution: Reduce the reaction temperature and/or shorten the reaction time. Monitor the reaction progress closely using techniques like TLC, HPLC, or GC to stop the reaction once the formation of the monochlorinated product is maximized.

Data Presentation

Table 1: Influence of Catalyst on Isomer Ratio in Phthalic Anhydride Chlorination

Catalyst	4-Chlorophthalic Anhydride (%)	3-Chlorophthalic Anhydride (%)	Reference
Ferric chloride	55	45	[1]
Phase Transfer Catalyst (Tetrabutylammonium chloride)	Significantly higher proportion (specific ratio not quantified in the source)	Significantly lower proportion (claimed to be largely prevented)	[3]

Experimental Protocols

Protocol 1: Synthesis of 4-Chlorophthalic Acid via Chlorination with Phase Transfer Catalysis (Illustrative)

This protocol is a conceptual illustration based on patent literature and requires optimization.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet tube, and a reflux condenser, dissolve phthalic anhydride in a suitable organic solvent (e.g., 1,4-dioxane).

• Addition of Reagents: Add sodium hydroxide (B78521), water, and a catalytic amount of tetrabutylammonium chloride to the flask. Stir the mixture until all solids are dissolved.

• Chlorination: While maintaining the reaction temperature at approximately 44°C, bubble chlorine gas through the solution at a controlled rate.[3]

• pH Control: During the chlorination, monitor the pH of the reaction mixture and maintain it at approximately 5 by the controlled addition of a sodium hydroxide solution.[3]

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots and analyzing them by HPLC to determine the conversion of phthalic anhydride and the formation of 4-chlorophthalic acid.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Adjust the pH to approximately 2 with hydrochloric acid to precipitate the 4-chlorophthalic acid.

• Purification: Filter the crude product, wash with cold water, and dry. Further purify by recrystallization from a suitable solvent.

Protocol 2: Analytical Method for Isomer Quantification by HPLC

• Sample Preparation: Accurately weigh a small amount of the crude reaction mixture and dissolve it in a known volume of a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water).

• HPLC System: Use a reverse-phase HPLC system with a C18 column.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small amount of formic or phosphoric acid) and an organic component (e.g., acetonitrile) is often effective for separating phthalic acid isomers.[4]

• Detection: Use a UV detector set at a wavelength where both isomers have significant absorbance (e.g., around 270-280 nm).

• Quantification: Prepare standard solutions of pure 4-chlorophthalic acid and 3-chlorophthalic acid of known concentrations. Create a calibration curve for each isomer by plotting peak area against concentration. Use these calibration curves to determine the concentration of each isomer in the sample.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of 4-chlorophthalic acid.

Caption: Simplified mechanism of electrophilic chlorination of phthalic anhydride.

References

• 1. datapdf.com [datapdf.com]
• 2. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 3. Preparation method of 4-chlorophthalic acid monosodium salt and 4-chlorophthalic anhydride - Eureka | Patsnap [eureka.patsnap.com]
• 4. helixchrom.com [helixchrom.com]

Technical Support Center: Optimizing Chlorination of Phthalic Anhydride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chlorination of phthalic anhydride (B1165640). Our goal is to help you optimize your experimental setup for higher yields and troubleshoot common issues encountered during the process.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the chlorination of phthalic anhydride.

Issue 1: Low or No Conversion of Phthalic Anhydride

Possible Cause	Suggested Solution
Inactive Catalyst	- Ensure the catalyst is anhydrous, as moisture can deactivate many Lewis acid catalysts. - Consider activating the catalyst according to literature procedures. - For molten state reactions, ensure the catalyst has been properly dispersed in the molten phthalic anhydride.
Incorrect Reaction Temperature	- For molten phase chlorination, temperatures are typically maintained between 150°C and 275°C.[1] - For solution-phase reactions, the optimal temperature can vary significantly with the solvent used. For instance, with DMSO and AlCl₃, the optimal temperature for monochlorination is around 80°C.[2]
Insufficient Chlorine Gas Flow	- Check your gas flow meter for accurate readings. - Ensure the gas delivery tube is not clogged and is submerged below the surface of the reaction mixture for efficient bubbling.
Poor Mixing	- In a molten state reaction, vigorous stirring is crucial to ensure good contact between the chlorine gas, molten phthalic anhydride, and the catalyst.

Issue 2: Sublimation of Phthalic Anhydride and Clogging of Condenser

Possible Cause	Suggested Solution
High Reaction Temperature	- Phthalic anhydride has a significant vapor pressure at its melting point. Operating at the lower end of the effective temperature range can reduce sublimation.
Inefficient Condenser	- Use a high-efficiency condenser (e.g., a cold finger or a well-chilled reflux condenser). - The use of a solvent can help wash down sublimed material.[3]
Use of an Appropriate Solvent	- Adding an inert, high-boiling solvent such as tetrachloroethane or orthodichlorobenzene can help to keep the phthalic anhydride in the liquid phase and wash down any sublimate from the condenser.[3]

Issue 3: Formation of Undesired Isomers or Over-chlorination

Possible Cause	Suggested Solution
Reaction Conditions Favoring Isomer Formation	- The choice of catalyst can influence isomer distribution. For instance, photochlorination in the vapor phase is reported to favor the formation of 4-chlorophthalic anhydride over the 3-chloro isomer.[4]
Prolonged Reaction Time or High Chlorine Concentration	- To obtain monochlorinated products, carefully control the reaction time and the molar ratio of chlorine to phthalic anhydride.[5] - Monitor the reaction progress using techniques like GC or HPLC to stop the reaction at the desired conversion.
High Reaction Temperature	- Higher temperatures can sometimes lead to less selectivity and the formation of multiple chlorinated species.

Frequently Asked Questions (FAQs)

Q1: What is the most effective catalyst for the chlorination of phthalic anhydride to produce tetrachlorophthalic anhydride?

A1: Chlorides of molybdenum, such as molybdenum pentachloride, have been shown to be highly effective catalysts for the production of tetrachlorophthalic anhydride, especially for the introduction of the last two chlorine atoms which is often difficult with other catalysts.[1] Ferric chloride (FeCl₃) is also a commonly used and effective catalyst, though it may require longer reaction times.[1][6]

Q2: Can I run the chlorination reaction without a solvent?

A2: Yes, the chlorination of phthalic anhydride is often carried out in a molten state without a solvent.[1][3] This method avoids the need for solvent separation later on. However, it can present challenges such as sublimation of the starting material and ensuring good mixing.

Q3: What are the typical reaction temperatures for molten chlorination?

A3: For the synthesis of tetrachlorophthalic anhydride in a molten state, temperatures are typically in the range of 150°C to 275°C.[1] The temperature may be gradually increased as the reaction proceeds and the melting point of the chlorinated products increases.[1]

Q4: How can I control the degree of chlorination to obtain primarily monochlorophthalic anhydride?

A4: To favor the formation of monochlorophthalic anhydride, you should use a controlled amount of chlorine gas, typically a molar ratio of chlorine to phthalic anhydride between 0.5:1 and 1.5:1.[5] Lower reaction temperatures, in the range of 140°C to 200°C, and shorter reaction times (10-20 hours) are also recommended.[5]

Q5: What are the advantages of using a solvent like chlorosulfonic acid?

A5: Using a solvent like chlorosulfonic acid allows the reaction to be carried out at lower temperatures (e.g., 60-170°C) compared to molten state reactions.[7][8] This can lead to better control over the reaction and potentially higher yields of the desired product. Additionally, the solvent and catalyst can often be recovered and reused.[7]

Quantitative Data Summary

Table 1: Comparison of Catalysts for Tetrachlorophthalic Anhydride Synthesis

Catalyst	Reaction Time (hours)	Average Chlorine Conversion (%)	Final Product Purity	Reference
Molybdenum Metal Powder	10	72%	Melting Point: 255.4°C	[1]
Ferric Chloride (FeCl₃)	20	35%	Melting Point: 255.0°C	[1]

Table 2: Effect of Temperature on Monochlorination Yield in DMSO

Temperature (°C)	Reaction Time (hours)	Yield of 5-chloroisobenzofuran-1,3-dione (%)	Reference
30	3.5	12.4%	[2]
80	3.5	40.3%	[2]
>80	3.5	Decreased	[2]

Experimental Protocols

Protocol 1: Synthesis of Tetrachlorophthalic Anhydride using a Molybdenum Catalyst (Molten State)

Materials:

• Phthalic Anhydride: 200 g

• Molybdenum metal powder: 1.4 g

• Chlorine gas

Procedure:

• Add 200 g of molten phthalic anhydride to a suitable reaction vessel equipped with a gas inlet, stirrer, and condenser.

• Add 1.4 g of molybdenum metal powder to the molten phthalic anhydride.

• Introduce chlorine gas through a fritted glass diffuser at a rate of 50-60 g per hour.

• Gradually raise the temperature of the reaction mixture from 200°C to 270°C over the course of the reaction.

• Continue the reaction for approximately 10 hours, or until the conversion of chlorine to HCl ceases.

• The crude product can be purified to yield tetrachlorophthalic anhydride with a melting point of around 255.4°C.[1]

Protocol 2: Synthesis of Monochlorophthalic Anhydride in DMSO

Materials:

• Phthalic Anhydride: 75 g

• Dimethylsulfoxide (DMSO): 100 ml

• Aluminum Chloride (AlCl₃): 7.5 g

• Chlorine gas

Procedure:

• In a conical flask, dissolve 7.5 g of AlCl₃ in 100 ml of DMSO with stirring and gentle heating (40-45°C).

• Once the AlCl₃ is completely dissolved, add 75 g of phthalic anhydride and stir until a homogeneous system is formed.

• Cool the mixture to 25°C and then transfer it to the reaction vessel.

• Heat the reaction mixture to 80°C.

• Bubble chlorine gas through the solution.

• The reaction is typically carried out for 3.5 hours to obtain the monochloro derivative.[2]

Visualizations

Caption: Troubleshooting workflow for phthalic anhydride chlorination.

Caption: General experimental workflow for molten state chlorination.

References

• 1. US2429985A - Chlorination of phthalic anhydride - Google Patents [patents.google.com]
• 2. cyberleninka.ru [cyberleninka.ru]
• 3. US2460564A - Chlorination of phthalic anhydride - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. CN1189463C - Method for preparing monochlorophthalic anhydride by means of chloration of phthalic anhydride - Google Patents [patents.google.com]
• 6. datapdf.com [datapdf.com]
• 7. CN1059335A - The synthetic method of tetrachlorophthalic anhydride - Google Patents [patents.google.com]
• 8. DE1934174A1 - Tetrachlorophthalic anhydride manufacture- - ing process - Google Patents [patents.google.com]

Troubleshooting low yield in 4-Chlorophthalic acid reactions

Technical Support Center: 4-Chlorophthalic Acid Reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in chemical reactions involving 4-Chlorophthalic acid and its derivatives.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is unexpectedly low. What are the most common initial checks I should perform?

Low yields can often be traced back to fundamental issues. Start by verifying the following:

• Purity of Starting Materials: Impurities in the 4-Chlorophthalic acid or its precursors, such as the monosodium salt, can lead to side reactions and reduce the yield of the desired product[1]. Ensure you are using high-purity reagents.

• Anhydrous Conditions: If you are using 4-Chlorophthalic anhydride (B1165640), it is highly sensitive to moisture. Hydrolysis to the less reactive 4-Chlorophthalic acid is a common cause of reaction failure[2]. Ensure all glassware is oven-dried and use anhydrous solvents.

• Reaction Monitoring: Actively monitor your reaction's progress using an appropriate technique like Thin-Layer Chromatography (TLC). This helps determine if the reaction is stalling, incomplete, or forming excessive byproducts[2][3].

• Stoichiometry: Double-check all calculations for reagent quantities to ensure they are accurate[3].

Q2: I'm observing significant byproduct formation. What could be the cause?

The formation of byproducts is a frequent cause of yield loss. Key factors include:

• Isomer Formation: Depending on the synthetic route, mixtures of isomers (e.g., 3-Chlorophthalic acid derivatives alongside the desired 4-chloro product) can be difficult to separate and lower the isolated yield of the target molecule[4][5].

• Hydrolysis: As mentioned, if using the anhydride, the presence of water will produce 4-Chlorophthalic acid, which may appear as a polar byproduct on TLC and will not participate in reactions like imide formation under standard conditions[2].

• Tar Formation: Aggressive reaction conditions, such as high temperatures during thermal aromatization steps, can lead to decomposition and the formation of tar, significantly reducing yields[5].

• Incorrect pH: In reactions like the chlorination of phthalic anhydride precursors, maintaining the correct pH is critical to prevent side reactions. An unstable pH can negatively impact selectivity and yield[6][7].

Q3: How critical is the reaction temperature and time?

Reaction kinetics are highly dependent on both temperature and time.

• Incomplete Conversion: If the temperature is too low or the reaction time is too short, the reaction may not proceed to completion[2]. This is especially true for cyclization steps, such as the conversion of an intermediate amic acid to a final imide, which often requires heat[2].

• Decomposition/Side Products: Conversely, excessively high temperatures or prolonged reaction times can lead to the decomposition of reactants or products, or favor the formation of thermodynamic byproducts[5]. Optimal conditions are often a trade-off between reaction rate and selectivity. For instance, one patented chlorination process specifies a temperature of 50-70°C for 2-5 hours to achieve a high yield[7].

Q4: My reaction seems complete, but I'm losing product during workup and purification. How can I prevent this?

Product loss during isolation is a common and often underestimated problem.

• Extraction Inefficiency: Ensure you are using a suitable solvent for extraction and performing multiple extractions to maximize recovery from the aqueous phase.

• Precipitation/Crystallization Issues: If the product precipitates from the solution, ensure the solution is sufficiently cooled to minimize its solubility in the mother liquor. A German patent highlights a method where adding chlorobenzene (B131634) helps precipitate the 4-chlorophthalic acid, simplifying its recovery from an aqueous solution and achieving a 90% yield[8].

• Transfer Losses: Be meticulous during physical transfers between flasks. Rinse all glassware, stir bars, and funnels with the solvent to recover any adhering product[3].

Troubleshooting Guide & Diagrams

This section provides a more in-depth, visual approach to diagnosing and solving low-yield problems.

Diagram 1: General Troubleshooting Workflow

This workflow provides a logical sequence of steps to identify the root cause of a low-yield reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. Study on the Synthesis of 4-Chlorophthalic Anhydride - Dissertation [m.dissertationtopic.net]
• 5. US6528663B1 - Methods for the preparation of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 8. DD245430A1 - PROCESS FOR THE PREPARATION OF 4-CHLOROPHTHALIC ACID - Google Patents [patents.google.com]

Preventing side reactions during 4-Chlorophthalic acid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing side reactions during the synthesis of 4-chlorophthalic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 4-chlorophthalic acid, providing potential causes and solutions in a question-and-answer format.

Issue 1: Presence of 3-Chlorophthalic Acid Isomer in the Final Product

Q: My final product is contaminated with the 3-chlorophthalic acid isomer. What is the cause and how can I improve the selectivity for the 4-chloro isomer?

A: The formation of the 3-chlorophthalic acid isomer is a common side reaction during the electrophilic chlorination of phthalic anhydride (B1165640) or phthalic acid. The two carboxyl groups (or the anhydride group) are meta-directing, leading to substitution at both the 3- and 4-positions. However, the 4-position is generally favored. The ratio of 4-chloro to 3-chloro isomer can be influenced by reaction conditions.

Potential Causes and Solutions:

• Incorrect pH: The pH of the reaction medium is a critical factor in determining the selectivity of the chlorination. A pilot study on the synthesis of 4-chlorophthalic anhydride indicates that maintaining a pH between 4.5 and 5.5 is optimal for achieving high selectivity and yield.[1]

• Reaction Temperature: The reaction temperature can affect the isomer ratio. While specific optimal temperatures can vary depending on the solvent and catalyst, it is crucial to maintain a consistent and optimized temperature throughout the reaction. For the chlorination of the sodium salt of phthalic anhydride, a temperature range of 55-65°C has been reported to be effective.[1]

• Catalyst Choice: While ferric chloride is a common catalyst, other Lewis acids can be used. The nature of the catalyst can influence the regioselectivity of the reaction. Molybdenum chlorides have been reported to be powerful catalysts for the chlorination of phthalic anhydride.[2]

Logical Diagram: Isomer Formation in Phthalic Anhydride Chlorination

Caption: Formation of 3- and 4-chloro isomers during electrophilic substitution.

Issue 2: Formation of Dichlorinated and Polychlorinated Byproducts

Q: My product contains significant amounts of dichlorinated and other polychlorinated species. How can I prevent this over-chlorination?

A: Over-chlorination occurs when the desired monochlorinated product undergoes further chlorination. This is more likely to happen if the reaction is allowed to proceed for too long or if an excess of the chlorinating agent is used.

Potential Causes and Solutions:

• Excess Chlorinating Agent: Carefully control the stoichiometry of the chlorinating agent (e.g., chlorine gas). Using a significant excess will increase the likelihood of multiple chlorination events.

• Prolonged Reaction Time: Monitor the reaction progress using an appropriate analytical technique (e.g., HPLC, GC-MS) and stop the reaction once the desired conversion of the starting material is achieved. A study on the synthesis of 4-chlorophthalic anhydride suggests a reaction time of 180-220 minutes under their optimal conditions.[1]

• High Reaction Temperature: Elevated temperatures can increase the rate of subsequent chlorination reactions. Maintain the reaction at the lowest effective temperature to favor monochlorination. A patent on the photochlorination of phthalic anhydride notes that higher temperatures can lead to a greater proportion of dichlorinated products.

Issue 3: Incomplete Reaction and Low Yield in the Oxidation of 4-Chloro-o-xylene (B146410)

Q: I am synthesizing 4-chlorophthalic acid by the oxidation of 4-chloro-o-xylene, but I am observing low conversion of the starting material and a low overall yield. What could be the reasons?

A: The liquid-phase air oxidation of 4-chloro-o-xylene is a common industrial method. Low conversion and yield can be attributed to several factors related to the catalyst system and reaction conditions.

Potential Causes and Solutions:

• Catalyst Deactivation: The catalyst, often a mixture of cobalt and manganese salts, can lose activity. Ensure the catalyst is of high quality and has not been poisoned by impurities in the starting material or solvent.

• Insufficient Oxygen: The reaction requires a continuous supply of an oxygen source, typically air. Ensure efficient stirring and sparging of the gas to maintain an adequate concentration of dissolved oxygen in the reaction mixture.

• Presence of Inhibitors: Impurities in the 4-chloro-o-xylene starting material can inhibit the oxidation process. It is crucial to use a pure substrate.

• Formation of Intermediates: The oxidation proceeds through intermediates such as 4-chloro-o-toluic acid and 4-carboxybenzaldehyde. Suboptimal reaction conditions may lead to the accumulation of these intermediates without full conversion to the desired dicarboxylic acid. A review of p-xylene (B151628) oxidation highlights the importance of process optimization to ensure complete conversion.

Experimental Workflow: Oxidation of 4-Chloro-o-xylene

Caption: A typical experimental workflow for the synthesis of 4-chlorophthalic acid via oxidation.

Frequently Asked Questions (FAQs)

Q1: What are the main industrial methods for synthesizing 4-chlorophthalic acid?

A1: The two primary industrial routes for the synthesis of 4-chlorophthalic acid are the direct chlorination of phthalic anhydride and the liquid-phase oxidation of 4-chloro-o-xylene.[3][4] The choice of method often depends on the availability and cost of the starting materials.

Q2: How can I purify crude 4-chlorophthalic acid?

A2: Crude 4-chlorophthalic acid can be purified by several methods. Recrystallization from a suitable solvent is a common laboratory technique. For industrial-scale purification, methods such as rectification (distillation under reduced pressure) of the corresponding anhydride are employed to obtain a high-purity product.[5][6]

Q3: What analytical techniques are suitable for monitoring the reaction and assessing the purity of 4-chlorophthalic acid?

A3: High-Performance Liquid Chromatography (HPLC) is a widely used technique for monitoring the progress of the synthesis and quantifying the purity of the final product.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is also a powerful tool for identifying and quantifying byproducts and impurities.

Q4: Can the formation of 4-chlorophthalic anhydride occur directly during the synthesis of 4-chlorophthalic acid?

A4: Yes, depending on the reaction conditions, particularly the temperature, the initially formed 4-chlorophthalic acid can dehydrate to form 4-chlorophthalic anhydride. In some described procedures, the crude acid is intentionally heated to a high temperature (e.g., 170°C) to convert it to the anhydride.[7]

Quantitative Data on Reaction Conditions

The following table summarizes key reaction parameters and their impact on yield and purity, based on available literature.

Parameter	Condition	Starting Material	Product Purity	Yield	Reference
pH	4.5 - 5.5	Phthalic Anhydride	>98.5% (as anhydride)	50-60%	[1]
Temperature	55 - 65 °C	Phthalic Anhydride	>98.5% (as anhydride)	50-60%	[1]
Reaction Time	180 - 220 min	Phthalic Anhydride	>98.5% (as anhydride)	50-60%	[1]
Water/Substrate Ratio	2.0 - 2.2	Phthalic Anhydride	>98.5% (as anhydride)	50-60%	[1]
Oxidation Temperature	110 - 150 °C	4-Chloro-o-xylene	Not specified	Not specified	[8]

Experimental Protocols

Protocol 1: Synthesis of 4-Chlorophthalic Acid via Chlorination of Phthalic Anhydride Monosodium Salt

This protocol is based on a method described for the preparation of 4-chlorophthalic anhydride, which proceeds through the formation of the acid.

Materials:

• Monosodium phthalate (B1215562)

• Water

• Chlorine gas

• Weak alkali solution (e.g., sodium bicarbonate solution) for pH adjustment

• Concentrated sulfuric acid

• Ether

• Activated carbon

Procedure:

• Prepare a solution of monosodium phthalate in water.

• Heat the solution to the desired reaction temperature (e.g., 50-70°C).[6]

• Slowly bubble chlorine gas into the reaction mixture while maintaining vigorous stirring.

• Monitor and maintain the pH of the reaction mixture within the optimal range (e.g., 4.5-5.5) by the controlled addition of a weak alkali solution.[1]

• Continue the reaction for the specified duration (e.g., 2-5 hours), monitoring the reaction progress by a suitable analytical method.[6]

• Upon completion, cool the reaction mixture to room temperature to precipitate the crude monosodium 4-chlorophthalate.

• Filter the crude salt and wash it with cold water.

• To obtain the free acid, suspend the monosodium 4-chlorophthalate in water and add concentrated sulfuric acid.[7]

• Extract the resulting solution with ether.

• Treat the combined ether extracts with activated carbon to decolorize the solution.

• Filter the solution and evaporate the ether to obtain crude 4-chlorophthalic acid.

• The crude acid can be further purified by recrystallization or converted to the anhydride by heating.

Protocol 2: Synthesis of 4-Chlorophthalic Acid via Oxidation of 4-Chloro-o-xylene

This protocol is a general representation based on patented industrial processes.

Materials:

• 4-Chloro-o-xylene

• Acetic acid (solvent)

• Cobalt (II) acetate (B1210297) tetrahydrate (catalyst)

• Manganese (II) acetate tetrahydrate (catalyst)

• Promoter (e.g., a bromide source, optional)

• Oxygen source (e.g., compressed air)

Procedure:

• Charge a pressure reactor with 4-chloro-o-xylene, acetic acid, and the cobalt and manganese acetate catalysts.

• Seal the reactor and begin stirring.

• Heat the reaction mixture to the desired temperature (e.g., 110-150°C).[8]

• Pressurize the reactor with air or an oxygen-enriched gas mixture.

• Maintain the temperature and pressure for the duration of the reaction, continuously feeding the oxygen source.

• Monitor the reaction for the consumption of the starting material and the formation of the product.

• Once the reaction is complete, cool the reactor to room temperature.

• Vent the excess pressure.

• The product, 4-chlorophthalic acid, will precipitate out of the acetic acid solution upon cooling.

• Filter the solid product and wash it with fresh acetic acid and then with water to remove residual catalyst and solvent.

• Dry the product under vacuum. Further purification can be achieved by recrystallization.

References

• 1. researchgate.net [researchgate.net]
• 2. US2429985A - Chlorination of phthalic anhydride - Google Patents [patents.google.com]
• 3. 4-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 4. US6399790B1 - Method for oxidation of xylene derivatives - Google Patents [patents.google.com]
• 5. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 6. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. US6465685B1 - Method for oxidation of xylene derivatives - Google Patents [patents.google.com]

Technical Support Center: Enhancing the Solubility of 4-Chlorophthalic Acid in Organic Solvents

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the solubility of 4-chlorophthalic acid in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 4-chlorophthalic acid?

4-Chlorophthalic acid is a white crystalline solid that exhibits limited solubility in water but is more readily soluble in several organic solvents.[1] Its solubility is also influenced by temperature, with higher temperatures generally leading to increased solubility.[1]

Q2: In which common organic solvents is 4-chlorophthalic acid known to be soluble?

Q3: Is there quantitative data available for the solubility of 4-chlorophthalic acid?

Yes, quantitative mole fraction solubility data for 4-chlorophthalic acid in water at various temperatures has been experimentally determined. This data is summarized in the table below.

Data Presentation: Solubility of 4-Chlorophthalic Acid

Table 1: Mole Fraction Solubility of 4-Chlorophthalic Acid in Water at Different Temperatures

Temperature (K)	Temperature (°C)	Mole Fraction (x 10³)
283.15	10	1.02
293.15	20	1.35
303.15	30	1.78
313.15	40	2.34
323.15	50	3.09
333.15	60	4.08

Data sourced from the Journal of Chemical & Engineering Data.

Troubleshooting Guide: Improving Solubility

If you are encountering difficulties in dissolving 4-chlorophthalic acid, consider the following troubleshooting steps and experimental protocols.

Issue 1: 4-Chlorophthalic acid is not dissolving sufficiently in a chosen organic solvent.

Root Cause: The intrinsic solubility of 4-chlorophthalic acid in the selected solvent may be low at the current experimental conditions.

Solutions:

• Temperature Adjustment: The solubility of 4-chlorophthalic acid generally increases with temperature.[1]

• Co-solvency: The addition of a miscible co-solvent can significantly enhance solubility.

• pH Adjustment (for aqueous or protic organic solvents): As a carboxylic acid, the solubility of 4-chlorophthalic acid can be increased by deprotonation.

• Salt Formation: Converting the acid to a salt can dramatically improve its solubility in polar solvents.

• Particle Size Reduction (Micronization): Increasing the surface area of the solid can improve the dissolution rate.[2]

Experimental Protocols

Protocol 1: Solubility Enhancement by Temperature Adjustment

This protocol outlines a general procedure for increasing the solubility of 4-chlorophthalic acid in an organic solvent by heating.

Methodology:

• Add the desired amount of 4-chlorophthalic acid to the chosen organic solvent in a suitable flask equipped with a magnetic stirrer and a condenser.

• Begin stirring the suspension at room temperature.

• Gradually heat the mixture using a water bath or heating mantle.

• Monitor the dissolution of the solid. Increase the temperature in increments of 5-10°C, allowing the mixture to equilibrate at each temperature.

• Once the solid has completely dissolved, the solution can be used for the intended application. If the objective is to obtain a saturated solution at a specific temperature, slowly cool the solution until precipitation is observed.

Logical Relationship for Temperature Adjustment

Caption: Increasing temperature to enhance solubility.

Protocol 2: Solubility Enhancement using a Co-solvent

This protocol describes how to use a co-solvent to improve the solubility of 4-chlorophthalic acid.

Methodology:

• Identify a primary solvent in which 4-chlorophthalic acid has some, albeit limited, solubility.

• Select a co-solvent that is miscible with the primary solvent and in which 4-chlorophthalic acid is expected to have higher solubility. Common co-solvents include dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO).

• Prepare a suspension of 4-chlorophthalic acid in the primary solvent.

• While stirring, add the co-solvent dropwise or in small increments.

• Observe the dissolution of the solid. Continue adding the co-solvent until the 4-chlorophthalic acid is completely dissolved.

• Record the final ratio of the primary solvent to the co-solvent required for complete dissolution.

Caption: Salt formation to enhance solubility.

Protocol 5: Improving Dissolution Rate by Micronization

This protocol aims to increase the rate of dissolution by reducing the particle size of 4-chlorophthalic acid.

Methodology:

• Place a known quantity of solid 4-chlorophthalic acid into a mortar and pestle or a mechanical grinder.

• Grind the solid for a sufficient period to achieve a fine powder. The effectiveness of grinding can be monitored by observing a significant reduction in particle size.

• The resulting micronized powder will have a larger surface area, which can lead to a faster rate of dissolution when added to a solvent, although it will not change the equilibrium solubility.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Catalyst Selection for Efficient 4-Chlorophthalic Acid Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the efficient synthesis of 4-Chlorophthalic acid. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 4-Chlorophthalic acid?

A1: The primary synthesis routes for 4-Chlorophthalic acid include:

• Direct Chlorination: This method involves the direct chlorination of phthalic anhydride (B1165640) or its monosodium salt using chlorine gas.[1][2][3][4] It is a widely used industrial method.

• Catalytic Oxidation: This route utilizes the catalytic oxidation of 4-chloro-o-xylene (B146410) to produce 4-chlorophthalic acid.[2]

• Multi-step Synthesis from Phthalic Anhydride: A more complex route involves the nitration of phthalic anhydride, separation of the resulting nitro-isomers, dehydration, and subsequent chlorinated denitration to yield the final product.[5]

• Diels-Alder Reaction: This pathway begins with the reaction of butadiene and maleic anhydride to form a tetrahydrophthalic anhydride intermediate, which is then further processed to 4-chlorophthalic acid.[5][6][7]

Q2: What is the most significant challenge in the synthesis of 4-Chlorophthalic acid?

A2: A primary challenge is controlling the selectivity of the chlorination reaction to favor the formation of the desired 4-chloro isomer over the 3-chloro isomer.[5][6][7] The separation of these isomers is difficult due to their similar physical properties.

Q3: What are the typical yields and purity levels for 4-Chlorophthalic acid synthesis?

A3: Yields and purity can vary significantly depending on the synthesis route and reaction conditions. Pilot-scale production via chlorination of the sodium salt of phthalic anhydride has been reported to achieve yields of 50-60% with a purity of over 98.5%.[8] Another method involving a weak alkali solution as a pH regulator reports similar yields and a purity of 98%.[2] A multi-step synthesis route has been reported with a total monochlorophthalic anhydride yield of 89-95%, although this includes a mixture of isomers.[5]

Q4: How can I improve the conversion rate of my reaction?

A4: Utilizing a phase transfer catalyst, such as tetrabutylammonium (B224687) chloride, can significantly enhance the conversion rate of 4-chlorophthalic acid monosodium salt, with reported rates of 92.1% to 96.5%.[3]

Troubleshooting Guide

Q1: My reaction is producing a high percentage of the 3-chlorophthalic acid isomer. How can I improve selectivity for the 4-chloro isomer?

A1: The formation of the 3-chloro isomer is a common problem. To improve selectivity, consider the following:

• Reaction Temperature: Carefully control the reaction temperature, as it can influence the position of chlorination.

• Catalyst Choice: The choice of catalyst can play a crucial role. For instance, photochlorination of phthalic anhydride vapor has been shown to produce a 4-chlorophthalic anhydride to 3-chlorophthalic anhydride ratio of at least 5:1.[6]

• pH Control: In aqueous chlorination reactions, maintaining a stable pH is important for selectivity. The use of a weak alkali solution as a pH regulator has been shown to be beneficial.[2]

Q2: The overall yield of my synthesis is low. What are the potential causes and solutions?

A2: Low yields can stem from several factors. Refer to the troubleshooting workflow below.

Caption: Troubleshooting workflow for addressing low reaction yields.

Q3: My catalyst seems to have lost its activity. What are the common causes of catalyst deactivation?

A3: Catalyst deactivation is a significant concern in industrial processes and can be caused by several factors:

• Poisoning: Impurities in the feedstock can strongly adsorb to the active sites of the catalyst, blocking them from reactants.

• Coking/Fouling: The deposition of carbonaceous materials (coke) or other residues on the catalyst surface can physically block pores and active sites.

• Sintering: High reaction temperatures can cause the small, highly dispersed active metal particles of the catalyst to agglomerate into larger particles, reducing the active surface area.

• Over-reduction: In oxidation reactions, an imbalance in the feed (e.g., insufficient oxygen) can lead to the over-reduction of the active metal oxide species, causing irreversible damage to the catalyst.[9]

Q4: During a high-temperature chlorination of molten phthalic anhydride, the condenser is getting clogged. What is happening and how can I prevent it?

A4: At elevated temperatures, phthalic anhydride can sublime and then solidify on the cooler surfaces of the condenser, leading to blockages.[10] To mitigate this, you can introduce a high-boiling, inert solvent to the reaction mixture. The solvent will vaporize and condense along with the phthalic anhydride, washing the sublimed solid back into the reaction vessel.[10]

Data Presentation

Table 1: Comparison of Catalytic Systems for 4-Chlorophthalic Acid Synthesis

Catalyst/Method	Starting Material	Key Reaction Conditions	Yield (%)	Purity (%)	Selectivity (4-Chloro:3-Chloro)	Reference(s)
No Catalyst (pH control)	Sodium Salt of Phthalic Anhydride	Aqueous medium, pH 4.5-5.5, 55-65°C	50-60	>98.5	Not specified	[8]
Weak Alkali (pH regulator)	Phthalic Anhydride Monosodium Salt	Water, 50-70°C, 2-5h	50-60	98	Not specified	[2]
Photochlorination	Phthalic Anhydride Vapor	250-400°C, UV light	Not specified	Not specified	≥ 5:1	[6]
Phase Transfer Catalyst (Tetrabutylammonium Chloride)	Phthalic Anhydride	Polar solvent, 44°C, pH 5	>92 (Conversion)	Not specified	Prevents large amounts of 3-chloro isomer	[3]
Multi-step (Nitration, Chlorinated Denitration)	Phthalic Anhydride	Multiple steps	89-95 (total monochloro isomers)	Not specified	Mixture of isomers	[5]

Experimental Protocols

Protocol 1: Synthesis of 4-Chlorophthalic Acid Monosodium Salt via Direct Chlorination with pH Control

This protocol is based on the method described in the pilot study by Li, et al.[8]

• Preparation of Phthalic Anhydride Sodium Salt:

  • In a suitable reaction vessel equipped with a stirrer, thermometer, gas inlet, and pH probe, charge phthalic anhydride and an aqueous medium.

  • Slowly add a solution of sodium hydroxide (B78521) to neutralize the phthalic anhydride, forming the monosodium salt. Maintain the temperature as specified in your optimized process.

• Chlorination:

  • Adjust the pH of the solution to between 4.5 and 5.5 using a suitable buffer or by controlled addition of a weak base.

  • Heat the reaction mixture to 55-65°C.

  • Introduce chlorine gas into the reaction mixture at a controlled rate.

  • Monitor the reaction progress by a suitable analytical method (e.g., HPLC). The reaction time is typically in the range of 180-220 minutes.

• Work-up and Purification:

  • Upon completion, cool the reaction mixture.

  • The crude 4-chlorophthalic acid monosodium salt can be isolated by filtration.

  • Further purification can be achieved by acidification to form 4-chlorophthalic acid, followed by dehydration to the anhydride, and subsequent rectification.

Caption: Experimental workflow for direct chlorination of phthalic anhydride.

Protocol 2: Synthesis of 4-Chlorophthalic Acid Monosodium Salt using a Phase Transfer Catalyst

This protocol is based on the method described in patent CN1824638A, which utilizes tetrabutylammonium chloride as a phase transfer catalyst to improve conversion.[3]

• Reaction Setup:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, gas inlet, and condenser, add the polar solvent (e.g., 1,4-dioxane (B91453) and water).

  • Add solid sodium hydroxide, tetrabutylammonium chloride, and phthalic anhydride to the flask.

  • Stir the mixture until all solids are completely dissolved.

• Chlorination:

  • Maintain the reaction temperature at approximately 44°C.

  • Introduce chlorine gas into the reaction mixture at a controlled flow rate.

  • During the reaction, maintain the pH at around 5 by adding a solution of sodium hydroxide.

  • Monitor the formation of 4-chlorophthalic acid monosodium salt using liquid chromatography.

• Isolation:

  • Once the reaction is complete, cool the mixture to 25°C.

  • Adjust the final pH to approximately 5.0.

  • The product can then be isolated from the reaction mixture.

Catalyst Selection Logic

The choice of catalyst and synthesis route depends on the specific requirements of the experiment, such as desired purity, yield, and available equipment. The following diagram illustrates a logical approach to catalyst selection.

Caption: Decision tree for catalyst and method selection.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-Chlorophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 5. US2429985A - Chlorination of phthalic anhydride - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Phthalic anhydride (PA): a valuable substrate in organic transformations - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03378C [pubs.rsc.org]
• 8. scienceasia.org [scienceasia.org]
• 9. Study on the Synthesis of 4-Chlorophthalic Anhydride - Dissertation [m.dissertationtopic.net]
• 10. US2460564A - Chlorination of phthalic anhydride - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 4-Chlorophthalic Acid Monosodium Salt

This technical support center provides troubleshooting guidance and frequently asked questions related to the synthesis of 4-chlorophthalic acid monosodium salt, with a specific focus on the critical role of pH control.

Frequently Asked Questions (FAQs)

Q1: Why is pH control so critical in the synthesis of 4-chlorophthalic acid monosodium salt?

A1: pH control is paramount because it directly influences the reaction's selectivity and yield. The chlorination of phthalic anhydride (B1165640) in an aqueous alkaline solution is sensitive to pH. Maintaining an optimal pH range prevents the formation of unwanted byproducts, such as 3-chlorophthalic acid monosodium salt and various dichloro compounds.[1] Proper pH management simplifies subsequent purification processes and reduces the generation of acid wastewater.[1]

Q2: What is the optimal pH range for the chlorination step?

A2: The optimal pH for the chlorination reaction is generally maintained between 4.0 and 5.7.[2] Several sources indicate that a pH range of 4.5 to 5.5 leads to the best results, with a production yield of 50-60% and a high conversion of phthalic anhydride.[3] One specific method recommends adjusting and maintaining the pH at 5.0 throughout the reaction.[1]

Q3: How is the pH adjusted and maintained during the synthesis?

A3: The pH is typically adjusted by the controlled addition of an alkali solution. A 35wt% sodium hydroxide (B78521) (NaOH) solution is commonly used to raise the pH as the reaction proceeds.[1] For more stable control, a weak alkali solution, such as sodium bicarbonate (NaHCO₃), can be employed as a pH regulator.[4] Continuous monitoring with a pH meter and sequential addition of the alkali are necessary to keep the pH within the target range.[2]

Q4: What are the consequences of a pH value that is too low or too high?

A4:

• Low pH (too acidic): A low pH can suppress the desired chlorination reaction, leading to a poor conversion rate of the starting material, phthalic anhydride.[1]

• High pH (too alkaline): An excessively high pH can promote the formation of undesired isomers and over-chlorinated products (dichloro compounds), which complicates the purification of the final product and reduces the overall yield of 4-chlorophthalic acid monosodium salt.[1]

Q5: After the chlorination reaction, is further pH adjustment necessary?

A5: Yes, pH adjustment is often performed after the primary reaction. For instance, after cooling the reaction mixture, the pH may be fine-tuned to approximately 5.0 to optimize the precipitation and isolation of the crude product before centrifugation or filtration.[1] In some protocols, the crude product is isolated, and then the acidity is adjusted using hydrochloric acid to a final pH of 1.5 to 2.5 to facilitate purification.[5]

Troubleshooting Guide

Problem	Potential Cause (pH-Related)	Recommended Solution
Low Yield / Poor Conversion Rate	The pH of the reaction mixture was outside the optimal range (4.5-5.5).[3]	Calibrate your pH meter before starting. Implement continuous pH monitoring and ensure the steady, controlled addition of NaOH or NaHCO₃ solution to maintain the pH within the target range throughout the chlorination process.[2][4]
High Levels of Impurities (e.g., 3-chloro or dichloro isomers)	The pH was too high during the chlorination step, promoting side reactions.[1]	Reduce the rate of alkali addition. Ensure efficient stirring to prevent localized areas of high pH. Maintain the pH strictly in the lower end of the optimal range (e.g., 4.5-5.0).
Product Fails to Precipitate/Crystallize	The final pH of the solution after the reaction is not optimized for insolubility of the monosodium salt.	After the reaction is complete and the mixture is cooled, adjust the pH to ~5.0 to maximize the precipitation of the monosodium salt.[1] Alternatively, consider a "salting-out" step by adding sodium chloride, followed by acidification with HCl to a pH of 2.0-2.5.[5]
Inconsistent Results Between Batches	Inadequate pH monitoring and control leading to batch-to-batch variability.	Standardize the pH control procedure. Create a detailed Standard Operating Procedure (SOP) that specifies the type and concentration of the base, the rate of addition, and the exact pH checkpoints for the reaction.

Experimental Protocols & Data

Detailed Experimental Protocol

This protocol is a synthesized example based on common methodologies for the preparation of 4-chlorophthalic acid monosodium salt.[1][2][3]

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and gas inlet tube, charge the specified amounts of water and a polar solvent like 1,4-dioxane.

• Reagent Addition: Begin stirring and add sodium hydroxide, a phase transfer catalyst (e.g., tetrabutylammonium (B224687) chloride), and phthalic anhydride. Allow the solids to dissolve completely.[1]

• Temperature Control: Adjust the temperature of the reaction mixture to the target range (e.g., 44°C or 55-65°C).[1][3]

• Chlorination & pH Control: Introduce chlorine gas at a controlled rate. Simultaneously, monitor the pH of the mixture continuously. Add a 35wt% NaOH solution dropwise as needed to maintain the pH steadily at 5.0.[1]

• Reaction Monitoring: Continue the chlorination for the specified duration (e.g., 2-5 hours), monitoring the formation of the product via a suitable analytical method like HPLC.[3][4]

• Work-up: Once the reaction is complete, stop the chlorine gas flow and cool the mixture to 25°C. Perform a final pH adjustment to ~5.0.[1]

• Isolation: Isolate the precipitated 4-chlorophthalic acid monosodium salt by filtration or centrifugation.[1][6]

• Purification: The crude product can be further purified by recrystallization. Wash the filter cake with water and dry to obtain the final product.[6]

Summary of Reaction Conditions

Parameter	Condition 1	Condition 2	Condition 3
Starting Material	Phthalic Anhydride	Phthalic Anhydride	Phthalic Anhydride
pH Range	5.0 (maintained)[1]	4.5 - 5.5[3]	4.0 - 5.7[2]
Temperature	44°C[1]	55 - 65°C[3]	6 - 10°C[5]
pH Adjuster	35wt% NaOH Solution[1]	Weak alkali solution (e.g., NaHCO₃)[4]	Caustic Alkali[2]
Catalyst	Tetrabutylammonium Chloride[1]	Not specified	Not specified
Reaction Time	Not specified	180 - 220 min[3]	6 - 8 hours[5]
Conversion Rate	92.1% - 96.5%[1]	84.4%[3]	Not specified

Visualizations

Caption: Experimental workflow for the synthesis of 4-chlorophthalic acid monosodium salt.

Caption: Troubleshooting decision tree for low yield focusing on pH-related issues.

References

• 1. Preparation method of 4-chlorophthalic acid monosodium salt and 4-chlorophthalic anhydride - Eureka | Patsnap [eureka.patsnap.com]
• 2. JP2712503B2 - Method for producing 4-chlorophthalic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. CN1526710A - A kind of preparation method of 4-chlorophthalic anhydride - Google Patents [patents.google.com]
• 5. CN1824638A - Production method of 4-chlore O-phthalic acid mono sodium salt - Google Patents [patents.google.com]
• 6. 4-CHLOROPHTHALIC ACID MONOSODIUM SALT synthesis - chemicalbook [chemicalbook.com]

Extraction techniques for isolating 4-Chlorophthalic acid from reaction mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction and isolation of 4-chlorophthalic acid from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 4-chlorophthalic acid?

A1: 4-Chlorophthalic acid has limited solubility in water but is more soluble in organic solvents such as ethanol, acetone, and ethyl acetate.[1] Its solubility in water and organic solvents generally increases with temperature, which is a key principle for purification by crystallization.[1][2]

Q2: What is a common method to extract 4-chlorophthalic acid from an aqueous reaction mixture?

A2: A widely used method is liquid-liquid extraction. After acidifying the aqueous solution, 4-chlorophthalic acid can be extracted using a suitable water-immiscible organic solvent, such as diethyl ether or ethyl acetate.[3][4]

Q3: Can I isolate 4-chlorophthalic acid without performing a solvent extraction?

A3: Yes, an alternative to extraction is precipitation. One documented method involves adding chlorobenzene (B131634) to the acidic aqueous solution of 4-chlorophthalic acid at a controlled temperature (10-15 °C), which causes the product to precipitate in a fine crystalline form.[3] This can simplify the process by avoiding the need for large volumes of extraction solvents and subsequent distillation.[3]

Q4: How does pH play a role in the extraction of 4-chlorophthalic acid?

A4: pH is a critical factor. 4-Chlorophthalic acid is a dicarboxylic acid, meaning it can exist in different ionic forms depending on the pH. To extract it into an organic solvent, the aqueous solution must be acidified (e.g., with sulfuric or hydrochloric acid) to protonate the carboxylate groups.[3][4] This makes the molecule less polar and more soluble in the organic phase. Conversely, it can be extracted from an organic solution into an aqueous phase by using a basic solution (e.g., sodium bicarbonate or sodium hydroxide) to deprotonate it into its more water-soluble salt form.

Troubleshooting Guide

Issue 1: Low Yield After Extraction

Potential Cause	Troubleshooting Step
Incomplete Acidification	Ensure the pH of the aqueous layer is sufficiently low. Use a pH meter or pH paper to confirm that the solution is acidic enough to fully protonate the 4-chlorophthalic acid.
Insufficient Solvent Volume or Extractions	Increase the volume of the organic solvent used for extraction or increase the number of extraction cycles (e.g., from 2 to 3 or 4). Multiple extractions with smaller volumes of solvent are generally more efficient than a single extraction with a large volume.
Product Remains in Aqueous Layer	The product may have higher than expected water solubility. Try "salting out" by adding a saturated solution of sodium chloride (brine) to the aqueous layer. This increases the ionic strength of the aqueous phase and can decrease the solubility of the organic compound, driving it into the organic layer.[5]
Product is Volatile	If you are removing the extraction solvent via rotary evaporation, be mindful of the product's volatility. Use a lower temperature and moderate vacuum to avoid loss of product.[6]

Issue 2: Emulsion Formation During Liquid-Liquid Extraction

Potential Cause	Troubleshooting Step
Vigorous Shaking	Agitation is too aggressive, especially if surfactants or proteins are present. Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for phase contact without forming a stable emulsion.[5]
High Concentration of Surfactant-like Impurities	Add a small amount of brine (saturated NaCl solution) to the separatory funnel. This increases the polarity of the aqueous phase and can help break the emulsion.[5]
Phases are not Separating	Allow the separatory funnel to stand undisturbed for a longer period. If the emulsion persists, gentle swirling or tapping of the funnel can help. In difficult cases, filtering the mixture through a plug of glass wool or Celite may be effective. Centrifugation is another option if the equipment is available.[5]

Issue 3: Impurities in the Final Product After Crystallization

Potential Cause	Troubleshooting Step
Crystallization Occurred Too Quickly	Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool slowly to room temperature first, then place it in an ice bath to maximize crystal formation.[7]
Inappropriate Crystallization Solvent	The chosen solvent may be too good, preventing crystallization, or too poor, causing the product to "oil out." An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[1] Consider using a mixed-solvent system to achieve the desired solubility characteristics.
Colored Impurities Present	If the product is expected to be white but has a colored tint, consider treating the hot solution with a small amount of activated charcoal before the filtration step. The charcoal can adsorb colored impurities. Use charcoal sparingly, as it can also adsorb the desired product, leading to lower yields.[7]
Oiling Out	The product is coming out of solution as a liquid instead of a solid, often because the solution is supersaturated or the cooling is too rapid. Re-heat the solution, add a small amount of additional solvent to ensure everything is dissolved, and then allow it to cool more slowly.[7]

Quantitative Data

Table 1: Solubility and Properties of 4-Chlorophthalic Acid and Related Compounds

Compound	Solvent	Temperature (K)	Mole Fraction Solubility (x₁)
4-Chlorophthalic Acid	Water	283.15	0.00109
293.15	0.00163
303.15	0.00241
313.15	0.00353
323.15	0.00512
333.15	0.00735
4-Chlorophthalic Anhydride	Ethyl Acetate	283.15	0.0762
293.15	0.1006
303.15	0.1298
313.15	0.1651
323.15	0.2073
Acetone	283.15	0.1378
293.15	0.1714
303.15	0.2096
313.15	0.2536
323.15	0.3040
1,4-Dioxane	283.15	0.0468
293.15	0.0617
303.15	0.0801
313.15	0.1026
323.15	0.1299

Data for 4-Chlorophthalic Acid and 4-Chlorophthalic Anhydride solubility sourced from the Journal of Chemical & Engineering Data.[8]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction from an Aqueous Solution

• Acidification: Transfer the aqueous reaction mixture containing the sodium salt of 4-chlorophthalic acid to a separatory funnel. Slowly add a strong acid (e.g., 20% sulfuric acid or concentrated HCl) while monitoring with pH paper.[3][4] Continue adding acid until the pH is ≤ 2 to ensure complete protonation of the dicarboxylic acid.

• Solvent Addition: Add a volume of a suitable organic extraction solvent, such as diethyl ether or ethyl acetate, to the separatory funnel.[4] The volume used is typically one-third to one-half of the aqueous phase volume.

• Extraction: Stopper the funnel and, while holding the stopper and stopcock firmly, invert it several times to mix the phases. Periodically vent the funnel by opening the stopcock (while inverted and pointed away from you) to release any pressure buildup.

• Phase Separation: Place the funnel in a ring stand and allow the layers to fully separate. The denser layer will be at the bottom.

• Collection: Carefully drain the lower layer. Then, drain the upper organic layer into a clean Erlenmeyer flask.

• Repeat: Return the aqueous layer to the separatory funnel and repeat the extraction (steps 2-5) at least two more times with fresh portions of the organic solvent to maximize recovery.

• Combine and Dry: Combine all the organic extracts. Dry the combined solution over an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Solvent Removal: Decant or filter the dried solution to remove the drying agent. Remove the solvent using a rotary evaporator to yield the crude 4-chlorophthalic acid.

Protocol 2: Isolation by Precipitation

• Acidification & Dissolution: In a reaction vessel, introduce the monosodium salt of 4-chlorophthalic acid into an excess of 20% sulfuric acid.[3] Warm the mixture to approximately 40°C and stir for about two hours until a clear solution is obtained.[3]

• Precipitation: To the clear, acidic solution, add chlorobenzene. A typical ratio is 1:1.5 (aqueous solution:chlorobenzene).[3]

• Cooling & Crystallization: Cool the mixture to 10-15°C and continue stirring for at least two hours.[3] The 4-chlorophthalic acid will precipitate out of the aqueous phase as fine crystals.[3]

• Isolation: Collect the precipitated product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with a small amount of cold water or a suitable cold solvent to remove any remaining impurities.

• Drying: Dry the purified 4-chlorophthalic acid in a vacuum oven at an appropriate temperature.

Visualizations

Caption: Workflow for liquid-liquid extraction of 4-chlorophthalic acid.

Caption: Troubleshooting logic for common extraction issues.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DD245430A1 - PROCESS FOR THE PREPARATION OF 4-CHLOROPHTHALIC ACID - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to 4-Chlorophthalic Acid and 3-Chlorophthalic Acid in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis, the selection of appropriate starting materials is paramount to achieving desired outcomes in terms of yield, purity, and biological activity. Among the versatile building blocks available, chlorinated phthalic acids and their derivatives play a significant role as intermediates in the synthesis of a wide array of compounds, including pharmaceuticals, dyes, and high-performance polymers.[1][2] This guide provides an objective comparison of two common isomers, 4-Chlorophthalic acid and 3-Chlorophthalic acid, focusing on their performance in chemical synthesis, supported by their physicochemical properties and relevant experimental contexts.

Physicochemical Properties: A Tale of Two Isomers

The seemingly subtle difference in the position of the chlorine atom on the phthalic acid backbone imparts distinct physicochemical properties to 4-Chlorophthalic acid and 3-Chlorophthalic acid. These properties can influence their solubility, reactivity, and ultimately their suitability for specific synthetic applications.

Property	4-Chlorophthalic Acid	3-Chlorophthalic Acid
Molecular Formula	C₈H₅ClO₄	C₈H₅ClO₄
Molecular Weight	200.58 g/mol	200.58 g/mol
Appearance	White crystalline solid	White to off-white crystalline solid
Melting Point	285°C[3]	Not available
Boiling Point	399.5 ± 27.0 °C at 760 mmHg[3]	387.7 ± 27.0 °C at 760 mmHg[4]
Water Solubility	0.1-0.5 g/100 mL at 21.5 °C[5]	Sparingly soluble[6]
Solubility in Organic Solvents	More soluble in ethanol (B145695), acetone, and ethyl acetate[7]	More soluble in ethanol and acetone[6]
pKa (Predicted)	2.88 ± 0.10[5]	Not available
Density	1.6425 g/cm³[7]	1.6 ± 0.1 g/cm³[4]

Reactivity and Performance in Chemical Synthesis

Both 4-Chlorophthalic acid and 3-Chlorophthalic acid, as carboxylic acids, readily undergo typical reactions such as esterification, amidation, and dehydration to form the corresponding anhydrides.[6][7] These reactions are fundamental to their use as intermediates. The position of the electron-withdrawing chlorine atom influences the acidity of the carboxylic acid protons and the reactivity of the aromatic ring towards electrophilic and nucleophilic substitution.

While direct, head-to-head comparative studies on the reaction yields of these two isomers under identical conditions are not extensively available in the reviewed literature, we can infer potential differences based on their structures. The proximity of the chlorine atom to the carboxylic acid groups in 3-Chlorophthalic acid may lead to steric hindrance and electronic effects that differentiate its reactivity from that of the 4-chloro isomer. For instance, in reactions involving the carboxylic acid groups, the steric bulk of the adjacent chlorine in the 3-isomer could potentially lead to slower reaction rates or lower yields compared to the 4-isomer where the chlorine is more remote.

Conversely, in reactions involving the aromatic ring, the electronic influence of the chlorine atom will direct incoming substituents to different positions, a critical consideration in multi-step syntheses.

Key Applications and Synthesis of Derivatives

Both isomers serve as crucial precursors for a variety of valuable compounds.

4-Chlorophthalic Acid is a key intermediate in the production of:

• Pharmaceuticals: Including anti-inflammatory and analgesic drugs.[1] Its derivatives are integral to many active pharmaceutical ingredients (APIs).[1]

• Polymers and Resins: Used in the manufacture of high-performance polymers and plasticizers.[2]

• Dyes and Pigments: Its chemical structure allows for the formation of complex and stable colorants.[2]

3-Chlorophthalic Acid and its anhydride (B1165640) are utilized in the synthesis of:

• Herbicides and Pesticides.

• Pharmaceutical Intermediates.

• Polyimides.

A significant application of chlorophthalic anhydrides is in the synthesis of complex molecules. For example, the synthesis of 4-chlorophthalic anhydride is a critical step in the production of certain agrochemicals and pharmaceuticals.[8]

Experimental Protocols

Below are representative experimental protocols for the synthesis of key derivatives from chlorophthalic acids.

Synthesis of 4-Chlorophthalic Anhydride from Phthalic Anhydride

This protocol describes a method for the chlorination of phthalic anhydride to produce 4-chlorophthalic anhydride.

Materials:

• Phthalic anhydride

• Water

• Chlorine gas

• Weak alkali solution (e.g., sodium bicarbonate solution)

Procedure:

• Disperse 310.8 g (2.1 mol) of phthalic anhydride in 2488 g of water in a reaction flask.

• Heat the mixture to 70 °C with stirring to ensure even dispersion.

• Slowly introduce 149.1 g (2.1 mol) of chlorine gas into the system while maintaining constant stirring. A weak alkali solution is used as a pH regulator to stabilize the pH of the reaction system.[9]

• Continue the reaction for 12 hours.[9]

• After the reaction is complete, cool the mixture to room temperature and filter to collect the solid product.

• Wash the filter cake with 300 g of water.

• Transfer the washed solid to a reaction bottle and perform vacuum dehydration for 12 hours to obtain the crude 4-chlorophthalic anhydride.

• The crude product can be further purified by rectification to obtain high-purity 4-chlorophthalic anhydride.[9]

One study reported that this process can lead to a production yield of 50%-60% with a conversion of phthalic anhydride of 84.4% under optimized conditions.[10]

Visualization of a Relevant Biological Pathway

Derivatives of chlorophthalic acids can serve as scaffolds for the synthesis of kinase inhibitors used in cancer therapy. For instance, drugs like Pazopanib and Sorafenib target multiple tyrosine kinases, including the Vascular Endothelial Growth Factor Receptor (VEGFR), which is a key component of the VEGF signaling pathway involved in angiogenesis (the formation of new blood vessels), a critical process for tumor growth.

Below is a simplified representation of the VEGF signaling pathway, illustrating the points of potential inhibition by a kinase inhibitor.

Caption: Simplified VEGF signaling pathway and points of inhibition.

This diagram illustrates how a kinase inhibitor, potentially synthesized using a chlorophthalic acid derivative as a starting material, can block the signaling cascade at the level of the VEGFR and downstream kinases like Raf, thereby inhibiting cell proliferation, angiogenesis, and survival, which are crucial for tumor growth.

Conclusion

Both 4-Chlorophthalic acid and 3-Chlorophthalic acid are valuable and versatile intermediates in chemical synthesis. The choice between these two isomers will largely depend on the specific target molecule and the desired substitution pattern on the final product. While 4-Chlorophthalic acid appears to be more commonly cited in the context of pharmaceutical and polymer applications, 3-Chlorophthalic acid and its derivatives are also important in the synthesis of agrochemicals and other specialized polymers.

The difference in the chlorine atom's position significantly impacts the physical properties and can be expected to influence the reactivity of both the carboxylic acid groups and the aromatic ring. For researchers and drug development professionals, a careful consideration of these isomeric differences is crucial for designing efficient and effective synthetic routes to novel and bioactive compounds. Further direct comparative studies under standardized conditions would be highly beneficial to the scientific community to enable a more quantitative selection between these two important building blocks.

References

• 1. JAK-STAT Signaling Pathway - Creative Biolabs [creativebiolabs.net]
• 2. Solid-phase synthesis of thalidomide and its analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 5. cusabio.com [cusabio.com]
• 6. ClinPGx [clinpgx.org]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. VEGF Pathway | Thermo Fisher Scientific - US [thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. encyclopedia.pub [encyclopedia.pub]

Comparative Analysis of Chlorophthalic Acid Isomer Reactivity: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of substituted aromatic compounds is paramount for predictable and efficient synthesis. This guide provides a comparative analysis of the reactivity of chlorophthalic acid isomers, primarily focusing on 3-chlorophthalic acid and 4-chlorophthalic acid. Due to a scarcity of direct comparative kinetic studies in publicly available literature, this analysis integrates available physicochemical data with established experimental protocols to infer and explain the expected differences in reactivity.

The position of the electron-withdrawing chloro substituent on the phthalic acid backbone significantly influences the acidity of the carboxylic acid groups and the electrophilicity of the corresponding anhydride (B1165640), thereby dictating their reactivity in key transformations such as esterification, amide formation, and anhydride hydrolysis.

Physicochemical Properties and Acidity

A fundamental indicator of carboxylic acid reactivity is its acidity, quantified by the acid dissociation constant (pKa). A lower pKa value signifies a stronger acid, indicating that the carboxyl group is more readily deprotonated, which often correlates with higher reactivity in nucleophilic acyl substitution reactions.

Table 1: Physicochemical Properties of Chlorophthalic Acid Isomers

Property	3-Chlorophthalic Acid	4-Chlorophthalic Acid	Reference
Molecular Formula	C₈H₅ClO₄	C₈H₅ClO₄	[1][2]
Molecular Weight	200.57 g/mol	200.57 g/mol	[1][2]
CAS Number	27563-65-1	89-20-3	[1][3]
pKa₁	2.65	Not available	[1]
pKa₂	4.65	Not available	[1]

The chloro group is an electron-withdrawing group through the inductive effect (-I) and an electron-donating group through the resonance effect (+R). For a chlorine substituent, the inductive effect is generally stronger than the resonance effect.

• In 3-chlorophthalic acid , the chloro group is ortho to one carboxylic acid and meta to the other. The strong inductive effect at the ortho position is expected to significantly increase the acidity of the adjacent carboxylic acid.

• In 4-chlorophthalic acid , the chloro group is meta to one carboxylic acid and para to the other. The inductive effect is weaker at the meta and para positions compared to the ortho position.

Based on these electronic effects, it is predicted that 3-chlorophthalic acid is a stronger acid than 4-chlorophthalic acid , primarily due to the proximity of the electron-withdrawing chlorine atom to one of the carboxylic acid groups. This increased acidity suggests that the carboxylate anion of 3-chlorophthalic acid is more stable, and the carbonyl carbons are more electrophilic, leading to enhanced reactivity towards nucleophiles.

Comparative Reactivity in Key Reactions

The differential electronic and steric environments of the chlorophthalic acid isomers are expected to manifest in their reaction kinetics for several key transformations.

Anhydride Formation and Hydrolysis

The formation of phthalic anhydrides from the corresponding acids is a dehydration reaction. The rate of this reaction can be influenced by the steric hindrance around the carboxylic acid groups. In 3-chlorophthalic acid, the chlorine atom is adjacent to one of the carboxyl groups, which may introduce some steric hindrance, potentially slowing down the intramolecular cyclization compared to 4-chlorophthalic acid where the substituents are more dispersed.

Conversely, the reactivity of the corresponding chlorophthalic anhydrides in hydrolysis is expected to be higher for the 3-chloro isomer. The increased electrophilicity of the carbonyl carbons in 3-chlorophthalic anhydride, due to the proximate electron-withdrawing chlorine, would make it more susceptible to nucleophilic attack by water.

Esterification

Esterification of carboxylic acids is typically an acid-catalyzed process. The reactivity of the chlorophthalic acid isomers in esterification is expected to follow their relative acidities. The more acidic 3-chlorophthalic acid is predicted to undergo esterification at a faster rate than 4-chlorophthalic acid under similar conditions. This is because the increased partial positive charge on the carbonyl carbons of the 3-isomer makes it a better electrophile for the alcohol nucleophile.

Amide Formation

Similar to esterification, the formation of amides from carboxylic acids and amines is a nucleophilic acyl substitution reaction. The relative reactivity of the isomers in amide formation is also expected to correlate with their acidity and the electrophilicity of the carbonyl carbons. Therefore, 3-chlorophthalic acid is anticipated to be more reactive towards amines than 4-chlorophthalic acid .

Experimental Protocols for Comparative Analysis

To empirically determine the relative reactivity of chlorophthalic acid isomers, the following experimental protocols can be employed.

Protocol 1: Competitive Esterification Reaction

This protocol is designed to directly compare the esterification rates of 3-chlorophthalic acid and 4-chlorophthalic acid.

Objective: To determine the relative reactivity of 3-chlorophthalic acid and 4-chlorophthalic acid in a competitive esterification reaction with a limited amount of alcohol.

Materials:

• 3-Chlorophthalic acid

• 4-Chlorophthalic acid

• Ethanol (B145695) (or other suitable alcohol)

• Sulfuric acid (catalyst)

• Toluene (solvent)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve equimolar amounts of 3-chlorophthalic acid and 4-chlorophthalic acid in toluene.

• Add a known amount of the internal standard.

• Add a sub-stoichiometric amount of ethanol (e.g., 0.5 equivalents relative to the total amount of acids).

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the reaction mixture to reflux and take aliquots at regular time intervals.

• Quench the reaction in each aliquot by adding a small amount of saturated sodium bicarbonate solution.

• Extract the organic layer with a suitable solvent (e.g., diethyl ether).

• Analyze the organic layer by GC-MS to determine the relative amounts of the diethyl esters of 3-chlorophthalic acid and 4-chlorophthalic acid formed over time.

Data Analysis: The relative rate of esterification can be determined by comparing the rate of formation of the respective diethyl esters. A higher concentration of the diethyl 3-chlorophthalate at each time point would indicate a higher reactivity of 3-chlorophthalic acid.

References

• 1. 3-Chlorophthalic acid | C8H5ClO4 | CID 96254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]

Spectroscopic comparison of 4-Chlorophthalic acid and its anhydride

In the realm of fine chemicals and pharmaceutical intermediates, 4-Chlorophthalic acid and its corresponding anhydride (B1165640) represent two closely related yet distinct chemical entities. Their structural differences, primarily the presence of two carboxylic acid groups versus a cyclic anhydride functional group, give rise to unique spectroscopic signatures. This guide provides a detailed comparative analysis of these two compounds based on fundamental spectroscopic techniques: Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). This information is crucial for researchers and professionals in drug development and materials science for quality control, reaction monitoring, and structural elucidation.

At a Glance: Key Spectroscopic Differences

Spectroscopic Technique	4-Chlorophthalic Acid	4-Chlorophthalic Anhydride
Infrared (IR)	Broad O-H stretch (2500-3300 cm⁻¹), C=O stretch (~1700 cm⁻¹)	Two distinct C=O stretches (~1850 cm⁻¹ and ~1770 cm⁻¹), absence of O-H stretch
¹H NMR	Aromatic protons and a broad carboxylic acid proton signal	Only aromatic proton signals
¹³C NMR	Signals for aromatic carbons and a distinct carboxylic acid carbon	Signals for aromatic carbons and a characteristic anhydride carbonyl carbon
Mass Spectrometry	Molecular ion peak at m/z 200/202. Fragmentation involves loss of H₂O, CO, and COOH.	Molecular ion peak at m/z 182/184. Characteristic fragmentation includes loss of CO and CO₂.

In-Depth Spectroscopic Analysis

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying functional groups. The most telling difference between 4-Chlorophthalic acid and its anhydride lies in the hydroxyl (O-H) and carbonyl (C=O) stretching regions.

4-Chlorophthalic Acid: The IR spectrum of 4-Chlorophthalic acid is characterized by a very broad absorption band in the region of 2500-3300 cm⁻¹, which is indicative of the O-H stretching vibration of the carboxylic acid groups, broadened due to hydrogen bonding. A strong, sharp absorption peak is also observed around 1700 cm⁻¹ corresponding to the C=O stretching of the carboxyl groups.

4-Chlorophthalic Anhydride: In contrast, the spectrum of 4-Chlorophthalic anhydride lacks the broad O-H stretching band. Instead, it displays two distinct carbonyl stretching bands, a characteristic feature of cyclic anhydrides. These bands, typically appearing around 1850 cm⁻¹ (asymmetric stretch) and 1770 cm⁻¹ (symmetric stretch), are a definitive indicator of the anhydride functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within a molecule.

¹H NMR:

• 4-Chlorophthalic Acid: The ¹H NMR spectrum in a solvent like DMSO-d₆ would show signals in the aromatic region (typically 7.5-8.0 ppm) corresponding to the three protons on the benzene (B151609) ring. Additionally, a broad singlet at a downfield chemical shift (often >10 ppm) would be observed for the two acidic protons of the carboxylic acid groups.

• 4--Chlorophthalic Anhydride: The ¹H NMR spectrum in a solvent like CDCl₃ will only exhibit signals in the aromatic region, corresponding to the three protons on the benzene ring. The absence of the broad downfield signal confirms the absence of carboxylic acid protons.

¹³C NMR:

• 4-Chlorophthalic Acid: The ¹³C NMR spectrum will show signals for the six aromatic carbons, with the carbon attached to the chlorine atom and the carbons bearing the carboxylic acid groups having distinct chemical shifts. A characteristic signal for the carboxylic acid carbonyl carbon will be observed in the range of 165-175 ppm.

• 4-Chlorophthalic Anhydride: The ¹³C NMR spectrum will also display signals for the aromatic carbons. The key differentiator is the chemical shift of the anhydride carbonyl carbons, which typically appear at a slightly different field (around 160-170 ppm) compared to carboxylic acid carbonyls.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used for identification and structural elucidation.

4-Chlorophthalic Acid: The mass spectrum of 4-Chlorophthalic acid will show a molecular ion peak (M⁺) at m/z 200, with a characteristic isotopic peak (M+2) at m/z 202 in an approximate 3:1 ratio, confirming the presence of one chlorine atom. Common fragmentation pathways include the loss of a water molecule (m/z 182), a carboxyl group (m/z 155), and carbon monoxide.

4-Chlorophthalic Anhydride: The mass spectrum of 4-Chlorophthalic anhydride will exhibit a molecular ion peak at m/z 182, with its corresponding M+2 isotope peak at m/z 184.[1] Key fragmentation peaks include those resulting from the loss of carbon monoxide (CO) and carbon dioxide (CO₂), leading to fragments at m/z 154 and m/z 138, respectively. The base peak is often observed at m/z 138.[1] Another significant peak can be found at m/z 110.[1]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of solid organic compounds like 4-Chlorophthalic acid and 4-Chlorophthalic anhydride.

Infrared (IR) Spectroscopy (Solid Phase)

• Sample Preparation: A small amount of the solid sample (1-2 mg) is finely ground with anhydrous potassium bromide (KBr, ~100 mg) in an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer. A background spectrum of the empty sample holder is recorded first. The sample spectrum is then recorded, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: The resulting spectrum is analyzed for the presence of characteristic absorption bands corresponding to the functional groups in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ for the acid, CDCl₃ for the anhydride) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added.

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is acquired with a sufficient number of scans to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing and Analysis: The raw data is processed using Fourier transformation. The resulting spectrum is phased, and the baseline is corrected. Chemical shifts are referenced to the TMS signal (0 ppm). The integration of the signals (for ¹H NMR) and the chemical shifts and multiplicities of the signals are analyzed to determine the structure.

Mass Spectrometry (MS)

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe for solids or after separation by gas chromatography (GC-MS).

• Ionization: The sample is vaporized and then ionized, commonly using Electron Ionization (EI).

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection and Data Analysis: The detector records the abundance of each ion at a specific m/z value. The resulting mass spectrum is analyzed to identify the molecular ion peak and the fragmentation pattern, which provides clues about the molecule's structure.

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for the spectroscopic comparison of 4-Chlorophthalic acid and its anhydride.

Caption: Workflow for Spectroscopic Comparison.

Conclusion

The spectroscopic techniques of IR, NMR, and Mass Spectrometry provide a clear and definitive means of distinguishing between 4-Chlorophthalic acid and 4-Chlorophthalic anhydride. The presence or absence of the characteristic broad O-H stretch in the IR spectrum, the acidic proton signal in the ¹H NMR spectrum, and the distinct molecular ion peaks and fragmentation patterns in the mass spectra serve as unambiguous identifiers for each compound. This comparative guide, supported by experimental protocols, offers a valuable resource for scientists and researchers in ensuring the identity and purity of these important chemical compounds.

References

• 1. 4-Chlorophthalic anhydride | C8H3ClO3 | CID 67044 - PubChem [pubchem.ncbi.nlm.nih.gov]

Purity Analysis of 4-Chlorophthalic Acid: A Comparative Guide to Titrimetric and Chromatographic Methods

For researchers, scientists, and drug development professionals, the accurate determination of the purity of 4-Chlorophthalic acid is crucial for ensuring the quality and consistency of research and manufacturing outcomes. This guide provides a comprehensive comparison of the classical potentiometric titration method with modern chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the purity analysis of this compound. This document outlines detailed experimental protocols, presents a summary of performance data, and includes workflow diagrams to assist in method selection and implementation.

Introduction to Purity Analysis Methods

4-Chlorophthalic acid (C₈H₅ClO₄) is a dicarboxylic acid, and its purity can be assessed through various analytical techniques.

Potentiometric Titration is an absolute method that relies on the stoichiometry of an acid-base reaction. It is a cost-effective and straightforward technique for determining the overall acidic content.

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that can separate 4-Chlorophthalic acid from its impurities. It offers high sensitivity and specificity, allowing for the quantification of the main component and the identification of related substances.

Gas Chromatography (GC) , often coupled with a mass spectrometer (MS), is suitable for the analysis of volatile or semi-volatile compounds. For non-volatile analytes like 4-Chlorophthalic acid, derivatization is typically required to increase their volatility.

Experimental Protocols

Potentiometric Titration

This protocol is adapted from a method for the analysis of dichlorobenzoic acid, a structurally similar compound.

Materials:

• 4-Chlorophthalic acid sample

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• Ethanol (B145695) (reagent grade)

• Calibrated pH meter and electrode

• 50 mL burette

• 250 mL beaker

• Magnetic stirrer and stir bar

Procedure:

• Sample Preparation: Accurately weigh approximately 0.5 g of the 4-Chlorophthalic acid sample and record the weight.

• Dissolve the sample in 50 mL of a 1:1 (v/v) mixture of ethanol and deionized water in a 250 mL beaker. The use of ethanol helps to dissolve the organic acid.

• Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

• Titration: Immerse the calibrated pH electrode in the solution.

• Fill the burette with the standardized 0.1 M NaOH solution and record the initial volume.

• Begin the titration by adding the NaOH solution in small increments (e.g., 0.5-1.0 mL). After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

• As the pH begins to change more rapidly, reduce the increment volume (e.g., to 0.1 mL) to accurately determine the equivalence point.

• Continue the titration until the pH has plateaued well past the equivalence point. Since 4-Chlorophthalic acid is a dicarboxylic acid, two equivalence points may be observed.

• Data Analysis: Plot the pH versus the volume of NaOH added to generate a titration curve. The equivalence point(s) can be determined from the inflection point(s) of the curve or by calculating the first or second derivative of the curve.

• Calculation of Purity:

  • Purity (%) = [(V × M × E) / W] × 100

  • Where:

    • V = Volume of NaOH solution used at the equivalence point (L)

    • M = Molarity of the NaOH solution (mol/L)

    • E = Equivalent weight of 4-Chlorophthalic acid (Molecular Weight / 2, as it is a dicarboxylic acid; MW = 200.57 g/mol , so E = 100.285 g/mol )

    • W = Weight of the 4-Chlorophthalic acid sample (g)

High-Performance Liquid Chromatography (HPLC)

This is a general method for the analysis of aromatic carboxylic acids and can be optimized for 4-Chlorophthalic acid.

Materials and Equipment:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

• 4-Chlorophthalic acid reference standard

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Trifluoroacetic acid (TFA)

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase, for example, a mixture of acetonitrile and water (e.g., 30:70 v/v) with an acidic modifier (e.g., 0.1% phosphoric acid or 0.1% TFA) to suppress the ionization of the carboxylic acid groups. The mobile phase should be filtered and degassed.

• Standard Solution Preparation: Accurately weigh a known amount of 4-Chlorophthalic acid reference standard and dissolve it in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of working standard solutions by diluting the stock solution.

• Sample Solution Preparation: Accurately weigh a known amount of the 4-Chlorophthalic acid sample and dissolve it in the mobile phase to a similar concentration as the standard solutions. Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column

  • Mobile Phase: Isocratic or gradient elution with an acetonitrile/acidified water mixture.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10-20 µL

  • Detection: UV at a suitable wavelength (e.g., 240 nm).

  • Column Temperature: Ambient or controlled (e.g., 30 °C).

• Analysis: Inject the standard solutions to generate a calibration curve by plotting peak area versus concentration. Then, inject the sample solution and determine its peak area.

• Calculation of Purity: The concentration of 4-Chlorophthalic acid in the sample solution can be determined from the calibration curve. The purity is then calculated based on the weight of the sample taken. Alternatively, purity can be determined by area normalization, assuming all impurities have a similar response factor to the main component.

Gas Chromatography (GC)

A general GC method for acidic compounds requires derivatization.

Materials and Equipment:

• GC system with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• A suitable capillary column (e.g., DB-5ms, HP-5ms)

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• 4-Chlorophthalic acid reference standard

• Anhydrous solvent (e.g., pyridine, acetonitrile)

• Heating block or oven

• Vials and syringes

Procedure:

• Derivatization of Standards and Samples:

  • Accurately weigh a known amount of the 4-Chlorophthalic acid reference standard or sample into a vial.

  • Add a small amount of anhydrous solvent (e.g., 100 µL of pyridine).

  • Add an excess of the derivatizing agent (e.g., 200 µL of BSTFA).

  • Seal the vial and heat it (e.g., at 70 °C for 30 minutes) to complete the derivatization reaction, which converts the carboxylic acid groups into more volatile silyl (B83357) esters.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

  • Carrier Gas: Helium at a constant flow rate.

  • Detector Temperature: 300 °C (for FID) or as appropriate for the MS interface.

• Analysis: Inject a small volume (e.g., 1 µL) of the derivatized standard and sample solutions into the GC.

• Calculation of Purity: Purity is typically determined by area percent, where the area of the 4-Chlorophthalic acid derivative peak is expressed as a percentage of the total area of all peaks in the chromatogram. For more accurate quantification, an internal standard can be used.

Data Presentation

The following table summarizes the typical performance characteristics of the three methods for the purity analysis of organic acids. The values for 4-Chlorophthalic acid may vary depending on the specific experimental conditions and instrumentation.

Parameter	Potentiometric Titration	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC-MS)
Principle	Acid-base neutralization	Differential partitioning between mobile and stationary phases	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase
Specificity	Low (measures total acidity)	High (separates individual components)	High (separates and identifies components based on mass spectra)
Accuracy	High (can be a primary method)	High (dependent on reference standard purity)	High (dependent on reference standard and derivatization efficiency)
Precision (%RSD)	< 0.5%	< 1.0%	< 2.0%
Sensitivity (LOD/LOQ)	mg range	µg/mL to ng/mL range	ng/mL to pg/mL range
Analysis Time per Sample	15-30 minutes	10-20 minutes	20-40 minutes (including derivatization)
Cost per Analysis	Low	Moderate	High
Throughput	Low to moderate	High (with autosampler)	Moderate (derivatization can be a bottleneck)
Impurity Profiling	Not possible	Excellent	Excellent

Mandatory Visualization

Caption: Experimental workflows for the purity analysis of 4-Chlorophthalic acid.

Comparison and Recommendations

Potentiometric Titration is a reliable and cost-effective method for determining the overall purity of 4-Chlorophthalic acid, especially when dealing with a known impurity profile that does not contain other acidic or basic components. Its high precision and accuracy make it suitable for routine quality control. However, it lacks the specificity to identify and quantify individual impurities.

HPLC is the method of choice when a detailed impurity profile is required.[1] Its high specificity allows for the separation and quantification of 4-Chlorophthalic acid from structurally similar impurities. The method is highly accurate, precise, and can be automated for high-throughput analysis. While the initial instrument cost is higher than for titration, its ability to provide comprehensive purity information is invaluable for drug development and stringent quality control.

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities. For non-volatile compounds like 4-Chlorophthalic acid, the mandatory derivatization step adds complexity and potential for error to the analytical procedure. However, for the identification of unknown volatile impurities, GC-MS is unparalleled.

The choice of method for the purity analysis of 4-Chlorophthalic acid depends on the specific requirements of the analysis.

• For a rapid, cost-effective, and accurate determination of total acidic content, potentiometric titration is a suitable method.

• For a comprehensive purity assessment, including the identification and quantification of non-volatile impurities, HPLC is the recommended technique.

• If the identification of volatile impurities is the primary goal, GC-MS after derivatization should be considered.

For researchers and professionals in drug development, a combination of these techniques may be necessary for a complete characterization of 4-Chlorophthalic acid purity. HPLC is often used for routine purity testing and stability studies, while titration can serve as a complementary, absolute method.

References

• 1. researchgate.net [researchgate.net]

Validating the Structure of 4-Chlorophthalic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of 4-chlorophthalic acid derivatives is paramount for understanding their chemical reactivity, predicting their biological activity, and ensuring the quality and safety of pharmaceuticals and other advanced materials. This guide provides an objective comparison of key analytical techniques for structural validation, supported by experimental data and detailed protocols.

Comparative Analysis of Spectroscopic and Crystallographic Data

The structural confirmation of 4-chlorophthalic acid and its derivatives relies on a combination of spectroscopic and crystallographic methods. Each technique provides unique and complementary information. Nuclear Magnetic Resonance (NMR) spectroscopy elucidates the carbon-hydrogen framework, Mass Spectrometry (MS) determines the molecular weight and fragmentation patterns, Infrared (IR) spectroscopy identifies functional groups, and X-ray Crystallography provides the definitive three-dimensional atomic arrangement in the solid state.

Below is a summary of key experimental data for 4-chlorophthalic acid and several of its derivatives, showcasing the type of information obtained from each technique.

Table 1: ¹H and ¹³C NMR Spectroscopic Data

Compound	Solvent	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
4-Chlorophthalic Acid	DMSO-d₆	7.78 (d, J=8.2 Hz, 1H), 7.89 (dd, J=8.2, 2.1 Hz, 1H), 8.01 (d, J=2.1 Hz, 1H), 13.5 (br s, 2H)	128.5, 130.5, 131.8, 132.6, 137.9, 167.1, 167.8
4-Chlorophthalic Anhydride	CDCl₃	7.85 (d, J=8.0 Hz, 1H), 7.95 (dd, J=8.0, 1.9 Hz, 1H), 8.15 (d, J=1.9 Hz, 1H)	125.9, 129.5, 133.2, 135.0, 145.2, 161.8, 162.2
Diethyl 4-chlorophthalate	CDCl₃	1.40 (t, J=7.1 Hz, 6H), 4.40 (q, J=7.1 Hz, 4H), 7.50 (d, J=8.1 Hz, 1H), 7.65 (dd, J=8.1, 2.0 Hz, 1H), 7.75 (d, J=2.0 Hz, 1H)	14.1, 62.0, 128.8, 130.9, 131.5, 133.1, 138.5, 166.2, 166.9
N-Ethyl-4-chlorophthalimide	CDCl₃	1.25 (t, J=7.2 Hz, 3H), 3.75 (q, J=7.2 Hz, 2H), 7.60 (d, J=8.0 Hz, 1H), 7.75 (dd, J=8.0, 1.9 Hz, 1H), 7.85 (d, J=1.9 Hz, 1H)	13.5, 34.5, 123.9, 128.6, 131.8, 134.2, 139.1, 166.8, 167.3

Table 2: Mass Spectrometry and Infrared Spectroscopy Data

Compound	Molecular Ion (m/z)	Key MS Fragments (m/z)	Key IR Absorptions (cm⁻¹)
4-Chlorophthalic Acid[1]	200/202 (M⁺)	182/184, 154/156, 138, 110	3300-2500 (O-H), 1700 (C=O), 1280 (C-O), 830 (C-Cl)
4-Chlorophthalic Anhydride[2]	182/184 (M⁺)	138, 110, 75	1850, 1770 (C=O anhydride), 1250 (C-O), 840 (C-Cl)
Diethyl 4-chlorophthalate	256/258 (M⁺)	211/213, 183/185, 149	1730 (C=O ester), 1280 (C-O), 835 (C-Cl)
N-Ethyl-4-chlorophthalimide	209/211 (M⁺)	180/182, 152/154, 124	1770, 1710 (C=O imide), 1370 (C-N), 845 (C-Cl)

Table 3: X-ray Crystallographic Data for 4-Chlorophthalic Anhydride (CCDC: 234892) [2]

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pca2₁
a (Å)	14.135(3)
b (Å)	3.9840(8)
c (Å)	12.986(3)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	730.9(3)
Z	4
Density (calculated) (g/cm³)	1.658

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining high-quality, reproducible data for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the 4-chlorophthalic acid derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube. Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. For high-resolution spectra, this is a critical step.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. A standard pulse sequence (e.g., zg30) is typically used. The number of scans can be adjusted based on the sample concentration to achieve an adequate signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum. A proton-decoupled pulse sequence (e.g., zgpg30) is commonly used to simplify the spectrum and enhance sensitivity. A larger number of scans is generally required for ¹³C NMR compared to ¹H NMR.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent (e.g., methanol, acetonitrile).

  • For gas chromatography-mass spectrometry (GC-MS), ensure the derivative is sufficiently volatile and thermally stable. If not, derivatization may be necessary.

  • For electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI), the sample solution can be directly infused or injected into the liquid chromatograph.

• Instrumentation and Analysis:

  • Choose an appropriate ionization technique (e.g., Electron Ionization (EI) for volatile compounds, ESI for polar molecules).

  • Acquire the mass spectrum over a suitable mass range to observe the molecular ion and significant fragment ions.

  • The presence of chlorine is indicated by a characteristic M+2 isotopic pattern with an intensity ratio of approximately 3:1 for the ³⁵Cl and ³⁷Cl isotopes.

• Data Interpretation:

  • Identify the molecular ion peak to confirm the molecular weight.

  • Analyze the fragmentation pattern to gain structural information.

X-ray Crystallography

Objective: To determine the three-dimensional atomic arrangement in the solid state.

Methodology:

• Crystal Growth: Grow single crystals of the 4-chlorophthalic acid derivative of suitable size and quality (typically 0.1-0.3 mm in all dimensions). This can be achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

• Data Collection:

  • Mount a suitable single crystal on a goniometer head.

  • Place the crystal in a stream of cold nitrogen (typically 100 K) to minimize thermal vibrations and radiation damage.

  • Expose the crystal to a monochromatic X-ray beam and collect the diffraction data as the crystal is rotated.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data to obtain the final, accurate atomic coordinates, bond lengths, and bond angles. The final structure is typically deposited in a crystallographic database such as the Cambridge Crystallographic Data Centre (CCDC).

Visualizing Workflows and Pathways

Graphical representations of experimental workflows and logical relationships can aid in understanding the process of structural validation.

Caption: Workflow for the synthesis and structural validation of a 4-chlorophthalic acid derivative.

Caption: Logical relationship between analytical techniques and the structural information obtained.

Caption: Hypothetical signaling pathway inhibited by a 4-chlorophthalic acid derivative.

References

• 1. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 2. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]

Biological activity of 4-Chlorophthalic acid derivatives compared to other halogenated phthalic acids

For Researchers, Scientists, and Drug Development Professionals

The introduction of halogen atoms into the molecular scaffold of phthalic acid has emerged as a compelling strategy in medicinal chemistry to modulate and enhance biological activity. This guide provides an objective comparison of the biological activities of 4-chlorophthalic acid derivatives against other halogenated phthalic acids, including their fluorinated, brominated, and iodinated counterparts. By presenting supporting experimental data, detailed methodologies, and visual representations of experimental workflows, this document aims to be a valuable resource for researchers engaged in the discovery and development of novel therapeutic agents.

Antimicrobial Activity: A Comparative Analysis

Halogenation has been shown to significantly influence the antimicrobial properties of phthalic acid derivatives. A study on a series of 1,3-bis-anilides of 4-hydroxyisophthalic acid provides a direct comparison of the impact of different halogens on antibacterial and antifungal activity. While quantitative data from a single study comparing a homologous series of halogenated phthalic acids is limited, compiling data from various sources allows for a broader understanding of their potential.

Table 1: Comparative Antimicrobial Activity of Halogenated Phthalic Acid Derivatives

Compound/Derivative	Halogen	Target Organism(s)	Activity Metric	Result	Reference
1,3-bis-(fluoro-anilide) of 4-hydroxyisophthalic acid	Fluorine	Staphylococcus aureus, Mycobacterium paratuberculosis	Zone of Inhibition	Significant inhibitory activity	[1]
1,3-bis-(chloro-anilide) of 4-hydroxyisophthalic acid	Chlorine	Gram-positive and Gram-negative bacteria	Zone of Inhibition	Significant activity	[1]
1,3-bis-(bromo-anilide) of 4-hydroxyisophthalic acid	Bromine	Gram-positive and Gram-negative bacteria	Zone of Inhibition	Significant activity	[1]
1,3-bis-(iodo-anilide) of 4-hydroxyisophthalic acid	Iodine	Gram-positive and Gram-negative bacteria, Fungi	Zone of Inhibition	Broad-spectrum antimicrobial and some antifungal activity	[1]
4-(benzylamino)-5-chloro-2,6-difluoroisophthalonitrile	Chlorine, Fluorine	S. aureus, B. cereus, C. albicans	MIC	0.5 µg/mL, 0.4 µg/mL, 0.5 µg/mL respectively	[2]
2-{4-[(4-chlorophenyl)sulfonyl]benzamido}-3-methylbutanoic acid	Chlorine	S. aureus, Bacillus subtilis	MIC	125 µg/mL	[3]
Phthalimide derived from benzylamine	None (reference)	Escherichia coli	MIC	16 µg/mL	[4]

Note: Data presented is a compilation from multiple studies and may not be directly comparable due to variations in experimental conditions.

The compiled data suggests that the type and position of the halogen atom play a crucial role in determining the antimicrobial spectrum and potency. For instance, iodo-derivatives of 4-hydroxyisophthalic acid anilides exhibited the broadest spectrum of activity, including antifungal effects.[1] Furthermore, polyhalogenation, as seen in the 4-(benzylamino)-5-chloro-2,6-difluoroisophthalonitrile, can lead to highly potent antimicrobial agents with MIC values in the sub-microgram per milliliter range.[2]

Enzyme Inhibition: A Promising Avenue

Halogenated phthalic acid derivatives have also been investigated for their potential as enzyme inhibitors. The electronegativity and size of the halogen atom can influence the binding affinity of these compounds to the active sites of enzymes.

Table 2: Enzyme Inhibitory Activity of Halogenated Phthalic Acid Derivatives

Compound/Derivative	Halogen	Target Enzyme	Activity Metric	Result	Reference
trans-3,4-difluorocinnamic acid (related aromatic acid)	Fluorine	Tyrosinase	KIapp	197 ± 11 µM	[1]
Phthalic Acid	None	Tyrosinase	Ki	65.84 ± 1.10 mM	[5]

Note: Data is limited and includes related halogenated aromatic acids to provide context.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed experimental methodologies are crucial. Below are summaries of common protocols used to assess the biological activities of these compounds.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[6][7][8]

Workflow for Broth Microdilution Assay

Caption: Workflow of the broth microdilution assay for MIC determination.

Detailed Steps:

• Preparation of Test Compounds: Stock solutions of the halogenated phthalic acid derivatives are prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Serial Dilutions: Two-fold serial dilutions of the stock solutions are prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: A standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) is prepared to a turbidity equivalent to a 0.5 McFarland standard. This is then diluted to achieve a final concentration of approximately 5 x 105 colony-forming units (CFU)/mL in the microtiter plate wells.

• Inoculation: Each well containing the diluted compound is inoculated with the standardized bacterial suspension. Positive (broth with inoculum) and negative (broth only) controls are included.

• Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Enzyme Inhibition Assay (General Protocol)

Enzyme inhibition assays are performed to determine the concentration of a compound required to inhibit the activity of a specific enzyme by 50% (IC50).[9][10]

General Workflow for Enzyme Inhibition Assay

Caption: A generalized workflow for determining enzyme inhibitory activity.

Detailed Steps:

• Reagent Preparation: Solutions of the target enzyme, a suitable buffer, the substrate, and the test inhibitor (halogenated phthalic acid derivative) at various concentrations are prepared.

• Assay Reaction: The enzyme, buffer, and different concentrations of the inhibitor are pre-incubated in a microplate well.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate.

• Detection: The progress of the reaction is monitored over time by measuring the formation of the product or the depletion of the substrate using a spectrophotometer, fluorometer, or luminometer.

• Data Analysis: The percentage of enzyme inhibition is calculated for each inhibitor concentration relative to a control reaction without the inhibitor. The IC50 value is then determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Structure-Activity Relationship and Future Directions

The available data, although not exhaustive, points towards a clear structure-activity relationship for halogenated phthalic acid derivatives. The nature of the halogen, its position on the aromatic ring, and the presence of other substituents all contribute to the observed biological activity.

• Effect of Halogen: The trend observed in the antimicrobial activity of 4-hydroxyisophthalic acid anilides (I > Br ≈ Cl > F) suggests that the larger, more polarizable halogens may enhance activity.[1] This could be attributed to increased lipophilicity, facilitating membrane transport, or specific interactions with biological targets.

• Polyhalogenation: The high potency of the chloro-fluoro-substituted isophthalonitrile derivative indicates that multiple halogen substitutions can be a powerful strategy to enhance antimicrobial efficacy.[2]

Future research should focus on the systematic synthesis and evaluation of a complete series of halogenated phthalic acid derivatives (F, Cl, Br, I) to establish a more definitive quantitative structure-activity relationship (QSAR). Investigating a wider range of biological targets, including various enzymes and cancer cell lines, will further elucidate their therapeutic potential. Detailed mechanistic studies are also warranted to understand the specific signaling pathways and molecular interactions through which these compounds exert their biological effects. The general mechanism of action for many halogenated antimicrobial compounds involves disruption of cell membranes, inhibition of essential enzymes, or interference with DNA replication.[11][12] Further investigation is needed to determine the precise mechanisms for halogenated phthalic acids.

By continuing to explore the impact of halogenation on the phthalic acid scaffold, the scientific community can unlock new avenues for the development of potent and selective therapeutic agents to address unmet medical needs.

References

• 1. The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 8. youtube.com [youtube.com]
• 9. Prediction of enzyme inhibition (IC50) using a combination of protein–ligand docking and semiempirical quantum mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IC50 - Wikipedia [en.wikipedia.org]
• 11. Microbial breakdown of halogenated aromatic pesticides and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Performance Showdown: A Comparative Guide to Polymers from Chlorophthalic Acid Isomers

For researchers and professionals in materials science and polymer chemistry, the selection of monomers is a critical step in designing high-performance polymers. Chlorophthalic acid isomers, including 3-chlorophthalic acid, 4-chlorophthalic acid, and tetrachlorophthalic acid, serve as key building blocks for polyimides and other advanced polymers. The position and number of chlorine atoms on the phthalic anhydride (B1165640) ring significantly influence the resulting polymer's properties. This guide provides an objective comparison of the performance of polymers derived from these different chlorophthalic acid isomers, supported by established experimental methodologies.

Polyimides are a class of high-performance polymers renowned for their exceptional thermal stability, chemical resistance, and mechanical strength, making them suitable for demanding applications in the aerospace and electronics industries.[1] The introduction of chlorine atoms into the polyimide backbone can further modify these properties. This guide focuses on polymers synthesized from 3-chlorophthalic anhydride, 4-chlorophthalic anhydride, and tetrachlorophthalic anhydride.

Comparative Performance Data

The following table summarizes the anticipated performance characteristics of polyimides derived from the different chlorophthalic acid isomers based on general structure-property relationships in polyimides. It is important to note that direct comparative data from a single study is limited, and these values represent a qualitative comparison based on existing literature for analogous polymer systems.

Property	Polymer from 3-Chlorophthalic Acid	Polymer from 4-Chlorophthalic Acid	Polymer from Tetrachlorophthalic Acid
Thermal Stability (Td5/Td10)	High	High	Very High
Glass Transition Temperature (Tg)	High	High	Very High
Mechanical Strength (Tensile Strength)	Good to Excellent	Good to Excellent	Potentially higher stiffness, may be brittle
Solubility	Potentially improved in some organic solvents	Generally good in polar aprotic solvents	Likely reduced due to increased rigidity
Optical Transparency	May exhibit some coloration	May exhibit some coloration	Likely to be more colored

Experimental Protocols

The synthesis and characterization of these polyimides typically follow established procedures in polymer chemistry.

Synthesis of Polyimides from Chlorophthalic Anhydrides

The synthesis of polyimides from chlorophthalic anhydrides is generally achieved through a two-step polycondensation reaction.

Step 1: Poly(amic acid) Synthesis A dianhydride (the chlorophthalic anhydride isomer) is reacted with an aromatic diamine in a polar aprotic solvent, such as N,N-dimethylacetamide (DMAc) or N-methylpyrrolidinone (NMP), under a nitrogen atmosphere at ambient temperature. The reaction mixture is stirred for several hours to form a viscous poly(amic acid) solution.[1][2]

Step 2: Imidization The poly(amic acid) precursor is then converted to the final polyimide via cyclodehydration, which can be accomplished through thermal or chemical methods.

• Thermal Imidization: The poly(amic acid) solution is cast onto a glass substrate to form a film. The film is then heated in a stepwise manner to temperatures typically ranging from 100°C to 300°C to evaporate the solvent and induce cyclization.

• Chemical Imidization: A dehydrating agent, such as a mixture of acetic anhydride and a tertiary amine catalyst (e.g., pyridine (B92270) or triethylamine), is added to the poly(amic acid) solution at a low temperature.[2] This method can achieve imidization at lower temperatures compared to the thermal route.

Characterization of Polymer Properties

Thermal Stability Analysis The thermal stability of the synthesized polyimides is evaluated using Thermogravimetric Analysis (TGA).

• Sample Preparation: A small amount of the polymer film or powder (typically 5-10 mg) is placed in a TGA sample pan.[1]

• Analysis Conditions: The sample is heated from room temperature to approximately 800°C at a constant heating rate (e.g., 10°C/min or 20°C/min) under a controlled atmosphere, typically nitrogen or air.[1]

• Key Metrics: The temperatures at which 5% (Td5) and 10% (Td10) weight loss occur are recorded as indicators of the polymer's thermal decomposition temperature.[1]

Mechanical Properties Testing The mechanical properties of the polyimide films are determined using a universal testing machine.

• Sample Preparation: The polyimide films are cut into dumbbell-shaped specimens according to standard methods (e.g., ASTM D882).

• Testing Conditions: The tensile strength, elongation at break, and tensile modulus are measured at a constant crosshead speed at room temperature.[3]

Solubility Testing The solubility of the polyimides is assessed by dissolving a small amount of the polymer in various organic solvents.

• Procedure: A known amount of the polyimide (e.g., 10 mg) is added to a specific volume of solvent (e.g., 1 mL) in a vial.[4]

• Observation: The mixture is stirred at room temperature, and the solubility is observed and categorized as soluble, partially soluble, or insoluble.[4] Common solvents for testing include NMP, DMAc, dimethylformamide (DMF), and chloroform.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of polyimides derived from chlorophthalic acid isomers.

Figure 1. General workflow for synthesis and characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 3. Colorless Polyimides Derived from 5,5′-bis(2,3-norbornanedicarboxylic anhydride): Strategies to Reduce the Linear Coefficients of Thermal Expansion and Improve the Film Toughness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Study of the Thermal Properties of 4-Chlorophthalic Acid and its Anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the thermal properties of 4-Chlorophthalic acid and its corresponding anhydride (B1165640), 4-Chlorophthalic anhydride. Understanding these properties is crucial for applications in synthesis, materials science, and pharmaceutical development, where thermal stability and phase transitions play a critical role. This document summarizes key thermal data, outlines experimental protocols for their determination, and visually represents the relationship between the two compounds and their analysis.

Comparative Thermal Data

Thermal Property	4-Chlorophthalic Acid	4-Chlorophthalic Anhydride
Melting Point (°C)	157[1]	~99[2]
Boiling Point (°C)	399.5 (Predicted)[1]	299.8 (at 760 mmHg)
Decomposition Temperature (°C)	>160 (Estimated)	>100 (Estimated)
Specific Heat Capacity (J/g°C)	Not available	Not available

Note on Decomposition Temperature: Phthalic acid itself decomposes at around 191°C[3]. It is expected that 4-Chlorophthalic acid would begin to decompose around or above its melting point. The primary decomposition pathway for phthalic acids is typically decarboxylation at elevated temperatures[4]. For 4-Chlorophthalic anhydride, being a more stable cyclic compound, the decomposition temperature is anticipated to be higher than its melting point. Thermal decomposition of anhydrides can be complex, but for phthalic anhydride, it is known to occur at high temperatures[5].

Experimental Protocols

To determine the precise thermal properties of 4-Chlorophthalic acid and its anhydride, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended experimental techniques.

Thermogravimetric Analysis (TGA) for Decomposition Temperature

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This is ideal for determining the decomposition temperature.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of either 4-Chlorophthalic acid or 4-Chlorophthalic anhydride is placed in an inert sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The resulting TGA curve plots the percentage of initial mass against temperature. The onset temperature of a significant mass loss step is taken as the decomposition temperature. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Differential Scanning Calorimetry (DSC) for Melting Point and Specific Heat Capacity

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine transition temperatures (like melting) and to measure heat capacity.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of the compound is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The DSC cell is purged with an inert gas.

• Melting Point Determination:

  • The sample is heated at a constant rate (e.g., 10°C/min) through its melting transition.

  • The temperature at the peak of the endothermic event on the DSC thermogram corresponds to the melting point.

• Specific Heat Capacity Determination:

  • A baseline is recorded with two empty pans.

  • A sapphire standard with a known heat capacity is run under the same conditions.

  • The sample is run under the identical heating program.

  • By comparing the heat flow required to heat the sample with that of the sapphire standard and the baseline, the specific heat capacity of the sample as a function of temperature can be calculated using the instrument's software.

Logical Relationship and Analysis Workflow

The relationship between 4-Chlorophthalic acid and its anhydride, along with the analytical techniques used to characterize their thermal properties, can be visualized as follows:

References

• 1. chembk.com [chembk.com]
• 2. 4-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 3. Toxicological Characterization of Phthalic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What are the decomposition methods for phthalic anhydride? - Knowledge - Zibo Anquan Chemical Co., Ltd [zbaqchem.com]

A Comparative Guide to 3-Chlorophthalic Anhydride and 4-Chlorophthalic Anhydride: Synthesis and Applications

In the realm of high-performance polymers and specialized chemical synthesis, isomeric starting materials can impart distinct properties to the final products. This guide provides a detailed comparison of 3-chlorophthalic anhydride (B1165640) and 4-chlorophthalic anhydride, two critical chemical intermediates. We delve into their synthesis, applications, and the nuanced differences in their performance, supported by available experimental data and protocols for researchers, scientists, and professionals in drug development.

Introduction

3-Chlorophthalic anhydride and 4-chlorophthalic anhydride are monochlorinated derivatives of phthalic anhydride. The position of the chlorine atom on the aromatic ring significantly influences the reactivity of the anhydride and the properties of downstream products. Both compounds serve as essential monomers in the production of polyimides and as precursors for pharmaceuticals and agrochemicals.[1] However, the choice between the 3- and 4-isomers is often dictated by the desired characteristics of the end product, such as thermal stability, solubility, and mechanical strength in the case of polymers.

Differences in Synthesis

The synthesis of both 3- and 4-chlorophthalic anhydride can be achieved through the direct chlorination of phthalic anhydride. However, this approach often leads to a mixture of isomers and dichlorinated byproducts, which can be challenging to separate due to their similar physical properties. Consequently, more selective synthetic routes have been developed for each isomer.

Synthesis of 3-Chlorophthalic Anhydride

A common method for preparing 3-chlorophthalic anhydride with high purity involves a two-step process starting with the nitration of phthalic anhydride. The resulting mixture of 3-nitrophthalic acid and 4-nitrophthalic acid is then separated, and the purified 3-nitrophthalic acid is subjected to a chlorodenitration reaction.

Alternatively, a controlled direct chlorination of phthalic anhydride can be employed. By limiting the conversion of phthalic anhydride to approximately 50%, the formation of hard-to-separate dichlorinated impurities, such as 4,5-dichlorophthalic anhydride, is minimized.

Synthesis of 4-Chlorophthalic Anhydride

The synthesis of 4-chlorophthalic anhydride can be achieved with high selectivity through several routes. One prominent method involves the chlorination of monosodium phthalate (B1215562) in an aqueous medium. This process allows for good control over the reaction conditions to favor the formation of the 4-chloro isomer. Another established route is the Diels-Alder reaction between maleic anhydride and 2-chloro-1,3-butadiene, which forms 4-chlorotetrahydrophthalic anhydride. This intermediate is then aromatized to yield 4-chlorophthalic anhydride.

Comparative Data

The physical and certain performance-related properties of 3-chlorophthalic anhydride and 4-chlorophthalic anhydride exhibit notable differences, which are summarized in the table below.

Property	3-Chlorophthalic Anhydride	4-Chlorophthalic Anhydride
CAS Number	117-21-5	118-45-6
Molecular Formula	C₈H₃ClO₃	C₈H₃ClO₃
Molecular Weight	182.56 g/mol	182.56 g/mol
Melting Point	~123 °C[1]	~99 °C
Appearance	White to light yellow crystalline solid	White crystalline solid
Solubility	Higher in 1,4-dioxane (B91453) than in ethyl acetate (B1210297) and acetone	Lower in 1,4-dioxane than in ethyl acetate and acetone

Applications and Performance Comparison

Both 3- and 4-chlorophthalic anhydride are extensively used as monomers for synthesizing polyimides, a class of high-performance polymers known for their exceptional thermal stability, chemical resistance, and mechanical properties.[2] The isomeric position of the chlorine atom influences the geometry and electronic properties of the resulting polymer chains, thereby affecting their bulk properties.

Polyimide Synthesis: The reactivity of the anhydride groups can be influenced by the electron-withdrawing nature of the chlorine atom. This can affect the rate of polymerization and the molecular weight of the resulting poly(amic acid) precursor.

Polyimide Properties: While direct comparative studies are limited, general structure-property relationships in polyimides suggest that the substitution pattern on the dianhydride monomer plays a crucial role in determining the final properties of the polymer. For instance, the glass transition temperatures (Tg) of polyimides derived from 3,3'-linked dianhydrides are often higher than those from their 4,4'-linked counterparts.[3] This suggests that polyimides from 3-chlorophthalic anhydride might exhibit higher thermal stability compared to those from the 4-chloro isomer, although this would also depend on the diamine used. The position of the chlorine atom can also be leveraged to fine-tune properties such as refractive index and optical transparency in the resulting polyimide films.

Pharmaceutical and Agrochemical Synthesis: In the synthesis of pharmaceuticals and agrochemicals, the choice between the 3- and 4-chloro isomers will depend on the specific synthetic pathway and the desired substitution pattern on the final molecule. The different electronic and steric environments of the two isomers can lead to differences in reaction selectivity and yield.

Experimental Protocols

Synthesis of 4-Chlorophthalic Anhydride via Chlorination of Monosodium Phthalate

Objective: To synthesize 4-chlorophthalic anhydride from phthalic anhydride.

Materials:

• Phthalic anhydride

• Sodium hydroxide (B78521)

• Water

• Chlorine gas

• Weak alkali solution (e.g., sodium bicarbonate solution) for pH adjustment

Procedure:

• Prepare a solution of monosodium phthalate by reacting phthalic anhydride with a stoichiometric amount of sodium hydroxide in water.

• Transfer the monosodium phthalate solution to a reaction vessel equipped with a stirrer, gas inlet, and pH probe.

• Heat the solution to 50-70°C.

• Slowly bubble chlorine gas into the solution while vigorously stirring.[4]

• Maintain the pH of the reaction mixture between 4.5 and 5.5 by adding a weak alkali solution as needed.[5]

• Continue the reaction for 2-5 hours.[4]

• Upon completion, cool the reaction mixture to precipitate the crude monosodium 4-chlorophthalate.

• Filter the crude salt and wash with water.

• Dehydrate the salt, for example by vacuum drying, to induce cyclization to 4-chlorophthalic anhydride.[6]

• Purify the crude 4-chlorophthalic anhydride by vacuum distillation to obtain the high-purity product. The yield is reported to be in the range of 50-60%.[4][5]

Synthesis of 3-Chlorophthalic Anhydride via Controlled Chlorination of Phthalic Anhydride

Objective: To synthesize 3-chlorophthalic anhydride with minimal formation of dichlorinated byproducts.

Materials:

• Phthalic anhydride

• Chlorine gas

• A strong non-volatile Lewis acid catalyst (e.g., ferric chloride)

Procedure:

• Charge a reaction vessel equipped with a stirrer and gas inlet with molten phthalic anhydride and the Lewis acid catalyst.

• Heat the mixture to a temperature of about 200°C to 240°C.[7]

• Introduce chlorine gas into the molten phthalic anhydride at a controlled rate.

• Monitor the conversion of phthalic anhydride, for instance by gas chromatography.

• Stop the chlorination reaction when the conversion of phthalic anhydride reaches approximately 50%. This controlled conversion is crucial to minimize the formation of dichlorinated phthalic anhydrides.[7]

• Separate the resulting mixture by fractional distillation. The 3-chlorophthalic anhydride can be isolated from the unreacted phthalic anhydride and the 4-chlorophthalic anhydride isomer.

Visualized Workflows and Relationships

Caption: Synthesis routes for 3- and 4-chlorophthalic anhydride.

Caption: Influence of isomer structure on polyimide properties.

References

• 1. 3-Chlorophthalic anhydride - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Polyimides: Chemistry & Structure-property Relationships – Literature Review 1.1 Introduction | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Synthesis and structure-property relationships of phthalimide and naphthalimide based organic π-conjugated small molecules. | Semantic Scholar [semanticscholar.org]

The Impact of Chlorine Substitution on Phthalic Acid: A Comparative Analysis of 3-Chlorophthalic and 4-Chlorophthalic Acids

A detailed guide for researchers and drug development professionals on the differing physicochemical and biological properties of 3-chlorophthalic acid and 4-chlorophthalic acid, supported by experimental data and protocols.

The strategic placement of a chlorine atom on the phthalic acid backbone significantly influences its molecular properties and potential biological activity. This guide provides a comprehensive comparison of 3-chlorophthalic acid and 4-chlorophthalic acid, offering insights into how a simple positional change of a substituent can alter key chemical characteristics. This information is crucial for scientists engaged in the design of new molecules for pharmaceutical and agrochemical applications.

Physicochemical Properties: A Tale of Two Isomers

The position of the chlorine atom on the benzene (B151609) ring of phthalic acid directly impacts its physical and chemical characteristics. A summary of these properties is presented below.

Property	3-Chlorophthalic Acid	4-Chlorophthalic Acid
Molecular Formula	C₈H₅ClO₄	C₈H₅ClO₄
Molecular Weight	200.58 g/mol	200.58 g/mol
Melting Point	183-186 °C	157 °C[1]
Water Solubility	Sparingly soluble	Limited solubility in water, more soluble in hot water[2]
Solubility in Organic Solvents	More soluble in organic solvents like ethanol (B145695) and acetone[3]	More soluble in organic solvents such as ethanol, acetone, and ethyl acetate[2]
pKa₁	2.66	2.88 (Predicted)[1]
pKa₂	4.66	Not available

Acidity: The acidity of the carboxylic acid groups, represented by the pKa values, is a key differentiator between the two isomers. 3-Chlorophthalic acid is a stronger acid (lower pKa₁) than its 4-chloro counterpart. This can be attributed to the inductive effect of the electron-withdrawing chlorine atom, which is more pronounced when it is closer to the carboxylic acid groups in the 3-position, stabilizing the carboxylate anion.

Visualizing the Structural and Acidity Differences

The following diagrams illustrate the molecular structures of the two isomers and the logical relationship between the chlorine position and the resulting acidity.

Caption: Molecular structures and acidity comparison of chlorophthalic acid isomers.

The proximity of the chlorine atom to the carboxylic acid groups in 3-chlorophthalic acid leads to a greater inductive electron withdrawal, resulting in a more stable conjugate base and therefore, a stronger acid.

Biological Activity: An Area for Further Exploration

Direct comparative studies on the biological activities of 3-chlorophthalic acid and 4-chlorophthalic acid are limited in publicly available literature. However, the broader class of phthalic acid derivatives and chlorinated organic compounds are known to exhibit a range of biological effects.

Antimicrobial Potential: Chlorinated organic compounds are known for their antimicrobial properties. While specific data for the two chlorophthalic acid isomers is scarce, derivatives of phthalic anhydride (B1165640) have been synthesized and shown to possess antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli. It is plausible that both 3- and 4-chlorophthalic acid could exhibit some level of antimicrobial activity, which would warrant further investigation.

Enzyme Inhibition: Phthalic acid and its derivatives have been studied for their potential to inhibit various enzymes. For instance, phthalic acid itself has been shown to be a mixed-type inhibitor of tyrosinase[4]. The introduction of a chlorine atom could modulate this inhibitory activity. The differential electronic and steric properties of the 3- and 4-chloro isomers could lead to distinct binding affinities and inhibitory potencies against various enzymes. This remains a promising area for future research in drug discovery.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate further research and comparative analysis.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature at which the solid chlorophthalic acid isomer transitions to a liquid.

Materials:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Sample of 3-chlorophthalic acid or 4-chlorophthalic acid, finely powdered

• Thermometer

Procedure:

• Pack a small amount of the powdered sample into the sealed end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a rate of 10-15 °C per minute initially.

• As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C per minute.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).

• The melting point is reported as this range.

Determination of Aqueous Solubility (Shake-Flask Method)

Objective: To determine the concentration of a saturated solution of the chlorophthalic acid isomer in water at a specific temperature.

Materials:

• Flasks with stoppers

• Constant temperature water bath or shaker

• Analytical balance

• Filtration apparatus (e.g., syringe filters)

• UV-Vis spectrophotometer or HPLC system

• Distilled or deionized water

• Sample of 3-chlorophthalic acid or 4-chlorophthalic acid

Procedure:

• Add an excess amount of the solid chlorophthalic acid to a known volume of water in a flask.

• Seal the flask and place it in a constant temperature shaker or water bath.

• Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a sample of the supernatant and filter it to remove any undissolved particles.

• Dilute the filtered saturated solution with a known volume of water.

• Determine the concentration of the chlorophthalic acid in the diluted solution using a suitable analytical method such as UV-Vis spectrophotometry (by creating a calibration curve) or HPLC.

• Calculate the original concentration of the saturated solution to determine the solubility.

Determination of pKa (Potentiometric Titration)

Objective: To determine the acid dissociation constants (pKa) of the chlorophthalic acid isomers.

Materials:

• pH meter with a glass electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Sample of 3-chlorophthalic acid or 4-chlorophthalic acid, accurately weighed

• Deionized water (CO₂-free)

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Accurately weigh a sample of the chlorophthalic acid and dissolve it in a known volume of CO₂-free deionized water in a beaker.

• Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.

• Begin stirring the solution and record the initial pH.

• Add the standardized NaOH solution from the burette in small, known increments.

• After each addition, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

• Continue the titration past the equivalence points (two for a dicarboxylic acid).

• Plot a graph of pH versus the volume of NaOH added.

• The pKa₁ is the pH at the half-equivalence point of the first proton dissociation, and the pKa₂ is the pH at the half-equivalence point of the second proton dissociation. These points can be determined from the titration curve.

References

• 1. 4-Chlorophthalic acid | 89-20-3 [chemicalbook.com]
• 2. Enhanced Biodegradation of Phthalic Acid Esters’ Derivatives by Plasticizer-Degrading Bacteria (Burkholderia cepacia, Archaeoglobus fulgidus, Pseudomonas aeruginosa) Using a Correction 3D-QSAR Model [mdpi.com]
• 3. eijppr.com [eijppr.com]
• 4. Inhibitory Effect of Phthalic Acid on Tyrosinase: The Mixed-Type Inhibition and Docking Simulations - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 4-Chlorophthalic Acid

The following guide provides essential safety and logistical information for the proper disposal of 4-Chlorophthalic acid, ensuring compliance and safety for researchers, scientists, and drug development professionals. This procedure is designed to be a direct, step-by-step operational resource.

Immediate Safety and Hazard Identification

4-Chlorophthalic acid is classified as a hazardous substance.[1] It is crucial to recognize its potential dangers before handling and disposal. Key hazards include causing serious eye irritation, skin irritation, and potential respiratory irritation.[1][2] It is also harmful if swallowed or comes into contact with the skin.[3]

Key Chemical and Hazard Data:

Property	Data
Chemical Name	4-Chlorophthalic acid
CAS Number	89-20-3[2][4]
Molecular Formula	C₈H₅ClO₄[2][4]
Hazard Class	Halogenated Organic Acid[5]
Primary Hazards	Skin Irritant (Category 2), Eye Irritant (Category 2), Respiratory Irritant[1]
Incompatible Materials	Strong oxidizing agents, Strong acids, Bases[1][6][7]

Procedural Steps for Proper Disposal

Disposal of 4-Chlorophthalic acid must be handled as hazardous waste. Chemical waste generators are responsible for consulting local, regional, and national regulations to ensure complete and accurate classification and disposal.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [6][8]

Experimental Protocol: Waste Handling and Segregation

Objective: To safely collect, segregate, and store 4-Chlorophthalic acid waste prior to its removal by a certified disposal facility.

Materials:

• Personal Protective Equipment (PPE): Chemical safety goggles, protective gloves, lab coat.

• Designated Hazardous Waste Container (properly labeled for halogenated organic waste).

• Hazardous Waste Tags/Labels.

• Spill containment materials.

Methodology:

• Wear Appropriate PPE: Before handling the chemical, ensure you are wearing chemical safety goggles, compatible gloves, and a lab coat.[1][3]

• Waste Segregation:

  • 4-Chlorophthalic acid is a halogenated organic compound . It must be collected in a waste container specifically designated for halogenated organic waste.[5]

  • Do not mix this waste with non-halogenated organic solvents, acids, bases, or strong oxidizing agents in the same container to prevent dangerous reactions.[1][7][9][10]

• Waste Collection (Solid):

  • For pure solid 4-Chlorophthalic acid or contaminated lab materials (e.g., weighing paper, gloves), carefully sweep or transfer the solid material into a suitable, clearly labeled hazardous waste container.[1][6]

  • Heavily contaminated items like gloves or paper towels should be double-bagged or sealed in a sturdy plastic container before being placed in the main solid waste stream.[8]

• Waste Collection (Solution):

  • If 4-Chlorophthalic acid is in a solvent, collect it in a designated container for halogenated liquid waste .

  • Use a funnel to avoid spills on the exterior of the container. The outside of the waste container must remain clean.[9]

• Container Management:

  • Use only chemically compatible containers.

  • Keep the waste container securely closed at all times, except when adding waste.[1][9]

  • Do not fill the container beyond 90% of its capacity to allow for expansion.[9]

• Labeling:

  • Attach a "Hazardous Waste" tag to the container.

  • Clearly write the full chemical name ("4-Chlorophthalic acid") and estimate the quantity. If it is part of a mixture, list all constituents and their approximate percentages.[8]

• Temporary Storage:

  • Store the sealed and labeled waste container in a designated, well-ventilated satellite accumulation area.[1][5]

  • Ensure the storage location is cool, dry, and away from incompatible materials.[1][6]

• Final Disposal:

  • Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and final disposal at an approved waste plant.[1][3][6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Chlorophthalic acid.

Caption: Workflow for the safe disposal of 4-Chlorophthalic acid waste.

References

• 1. fishersci.com [fishersci.com]
• 2. 4-Chlorophthalic acid | C8H5ClO4 | CID 6964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. scbt.com [scbt.com]
• 5. bucknell.edu [bucknell.edu]
• 6. fishersci.com [fishersci.com]
• 7. nipissingu.ca [nipissingu.ca]
• 8. web.mit.edu [web.mit.edu]
• 9. ethz.ch [ethz.ch]
• 10. otago.ac.nz [otago.ac.nz]

Personal protective equipment for handling 4-Chlorophthalic acid

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-Chlorophthalic acid in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant chemical handling.

Hazard Identification and Classification

4-Chlorophthalic acid is classified as a hazardous chemical and requires careful handling to avoid adverse health effects.[1] It is known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1]

Hazard Classification	Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	Warning	H319: Causes serious eye irritation
Specific target organ toxicity (single exposure)	Category 3	Warning	H335: May cause respiratory irritation
Acute toxicity, oral	Category 4	Warning	H302: Harmful if swallowed
Acute toxicity, dermal	Category 4	Warning	H312: Harmful in contact with skin
Acute toxicity, inhalation	Category 4	Warning	H332: Harmful if inhaled

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-Chlorophthalic acid to minimize exposure and ensure personal safety.[1][2]

PPE Category	Equipment Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face respirator.[1][3]	To protect against splashes and dust, preventing serious eye irritation.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber).[3]	To prevent skin contact and irritation.[1][3]
Body Protection	Chemical-resistant coveralls or a lab coat.[4][5]	To protect skin from accidental contact and contamination of personal clothing.[1]
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, a NIOSH-approved respirator for dust and organic vapors is necessary.[3][6]	To prevent inhalation of dust and vapors that can cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Chlorophthalic acid is crucial for safety and experimental integrity.

1. Preparation:

• Ensure an emergency eyewash station and safety shower are readily accessible.[1]

• Work in a well-ventilated area, preferably within a chemical fume hood.[6]

• Inspect the container of 4-Chlorophthalic acid for any signs of damage or leakage.

• Put on all required personal protective equipment as detailed in the table above.

2. Handling and Use:

• Avoid direct contact with skin, eyes, and clothing.[1]

• Avoid breathing in dust, fumes, gas, mist, vapors, or spray.[1]

• Do not eat, drink, or smoke in the handling area.[2]

• After handling, wash your hands and any exposed skin thoroughly.[1]

3. Storage:

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Experimental Workflow for Handling 4-Chlorophthalic Acid

Caption: Workflow for the safe handling of 4-Chlorophthalic acid.

Disposal Plan

Proper disposal of 4-Chlorophthalic acid and any contaminated materials is critical to prevent environmental harm and ensure regulatory compliance.

• Waste Chemical: Dispose of waste 4-Chlorophthalic acid at an approved waste disposal facility.[1] Do not allow the chemical to enter drains.

• Contaminated Materials: Any materials that have come into contact with 4-Chlorophthalic acid, such as gloves, filter paper, and containers, should be treated as hazardous waste and disposed of accordingly.[5] These items should be collected in a designated, sealed container.

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected and treated as hazardous chemical waste.

Always consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. leelinework.com [leelinework.com]
• 4. osha.oregon.gov [osha.oregon.gov]
• 5. benchchem.com [benchchem.com]
• 6. Tetrachlorophthalic acid(632-58-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]